SCH 40120

• CAS: 110545-79-4

Core Science & Biosynthesis

The 5-Lipoxygenase Inhibitor SCH 40120: A Technical Overview of its Mechanism of Action

For Immediate Release

This technical guide provides an in-depth analysis of the pharmacological properties of SCH 40120, a potent inhibitor of the 5-lipoxygenase (5-LOX) enzyme. The document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the anti-inflammatory mechanism of this compound.

Core Mechanism of Action: Inhibition of 5-Lipoxygenase

SCH 40120, chemically identified as 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, exerts its anti-inflammatory effects primarily through the direct inhibition of the 5-lipoxygenase enzyme. This enzyme is a critical component of the arachidonic acid cascade, responsible for the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation. By inhibiting 5-LOX, SCH 40120 effectively blocks the production of pro-inflammatory leukotrienes, thereby mitigating inflammatory responses.

The inhibitory action of SCH 40120 has been demonstrated across various cell types, including rat neutrophils, human neutrophils, and the MC9 murine mast cell clone. Its efficacy as an anti-inflammatory agent has been further substantiated in several in vivo models of acute inflammation. These findings indicate that SCH 40120 holds potential for the therapeutic management of inflammatory conditions where leukotrienes are key pathological mediators, such as psoriasis.

Quantitative Efficacy and Potency

The inhibitory potency of SCH 40120 against the 5-lipoxygenase enzyme has been quantified in vitro, and its anti-inflammatory efficacy has been determined in various in vivo models. The following tables summarize the key quantitative data.

Table 1: In Vitro 5-Lipoxygenase Inhibition

Cell Type	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cell Clone	7

IC50 values represent the concentration of SCH 40120 required to inhibit 5-lipoxygenase activity by 50%.

Table 2: In Vivo Anti-Inflammatory Efficacy

Inflammatory Model	Route of Administration	ED50
Reverse Passive Arthus Reaction (Rat Paw)	Oral	0.2 mg/kg
Carrageenan-Induced Paw Inflammation (Rat)	Oral	1.5 mg/kg
Reverse Passive Arthus Reaction & Carrageenan Pleurisy (Rat)	Oral	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Inflammation (Mouse)	Topical	0.072 mg/ear

ED50 values represent the dose of SCH 40120 required to produce a 50% reduction in the inflammatory response.

Signaling Pathway and Experimental Workflows

To visually represent the mechanism of action and the experimental designs used to evaluate SCH 40120, the following diagrams have been generated using the DOT language.

Caption: Mechanism of action of SCH 40120 in the 5-lipoxygenase pathway.

References

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. sphinxsai.com [sphinxsai.com]

An In-depth Technical Guide to SCH 40120: A Potent 5-Lipoxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 40120 is a potent, orally active anti-inflammatory agent that functions as a selective inhibitor of the 5-lipoxygenase (5-LO) enzyme.[1] Its chemical name is 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one. By targeting the 5-LO pathway, SCH 40120 effectively blocks the biosynthesis of leukotrienes, which are key lipid mediators of inflammation. This mechanism of action suggests its potential therapeutic utility in inflammatory conditions where leukotrienes are major pathological drivers, such as psoriasis.[1]

Chemical and Physical Properties

SCH 40120 is an achiral small molecule with the following properties:

Property	Value
Molecular Formula	C₁₈H₁₅ClN₂O
Molecular Weight	310.78 g/mol [3]
SMILES	C1CCc2c(C1)c(=O)c3cccnc3n2-c4cccc(c4)Cl[3]
InChI	InChI=1S/C18H15ClN2O/c19-12-5-3-6-13(11-12)21-16-9-2-1-7-14(16)17(22)15-8-4-10-20-18(15)21/h3-6,8,10-11H,1-2,7,9H2[3]
Stereochemistry	Achiral[3]

Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

SCH 40120 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase enzyme. This enzyme plays a crucial role in the arachidonic acid cascade, a major signaling pathway in the inflammatory response.

The 5-Lipoxygenase Signaling Pathway

The 5-lipoxygenase pathway is initiated by the release of arachidonic acid from the cell membrane by phospholipase A₂. 5-Lipoxygenase then catalyzes the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), which is subsequently converted to leukotriene A₄ (LTA₄). LTA₄ is an unstable epoxide that serves as a precursor for the synthesis of other pro-inflammatory leukotrienes, including leukotriene B₄ (LTB₄) and the cysteinyl leukotrienes (LTC₄, LTD₄, and LTE₄). These leukotrienes are potent mediators of inflammation, contributing to processes such as leukocyte chemotaxis, increased vascular permeability, and bronchoconstriction.

By inhibiting 5-lipoxygenase, SCH 40120 effectively blocks the production of all downstream leukotrienes, thereby attenuating the inflammatory response.

SCH 40120 inhibits the 5-lipoxygenase enzyme, blocking leukotriene synthesis.

Preclinical Pharmacology

The efficacy of SCH 40120 has been evaluated in a range of in vitro and in vivo models of inflammation.

In Vitro Efficacy

SCH 40120 has demonstrated inhibitory activity against the 5-lipoxygenase enzyme in various cell types.

Cell Type	IC₅₀ (µM)
Rat Neutrophils	8[1]
Human Neutrophils	4[1]
MC9 Murine Mast Cell Clone	7[1]

In Vivo Efficacy

The anti-inflammatory effects of SCH 40120 have been confirmed in several animal models of acute inflammation.

Model	Species	Route of Administration	ED₅₀
Reverse Passive Arthus Reaction (Paw)	Rat	Oral	0.2 mg/kg[1]
Carrageenan-Induced Paw Inflammation	Rat	Oral	1.5 mg/kg[1]
Reverse Passive Arthus Reaction (Pleurisy)	Rat	Oral	0.1 - 0.7 mg/kg[1]
Carrageenan-Induced Pleurisy	Rat	Oral	0.1 - 0.7 mg/kg[1]
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	0.072 mg/ear[1]

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below.

Carrageenan-Induced Pleurisy in Rats

This model is used to assess the acute inflammatory response in the pleural cavity.

• Animal Preparation: Male Wistar rats (150-200g) are used.

• Induction of Pleurisy: A 0.2 mL injection of 1% (w/v) λ-carrageenan in sterile saline is administered into the pleural cavity.

• Drug Administration: SCH 40120 is administered orally at various doses 1 hour prior to carrageenan injection. A vehicle control group receives the vehicle alone.

• Sample Collection: At 4 hours post-carrageenan injection, animals are euthanized. The pleural cavity is washed with a known volume of heparinized saline to collect the pleural exudate.

• Analysis: The volume of the exudate is measured. The total leukocyte count in the exudate is determined using a hemocytometer. Differential cell counts can be performed on stained cytospin preparations to quantify neutrophil infiltration.

Arachidonic Acid-Induced Ear Edema in Mice

This model evaluates the topical anti-inflammatory effects of a compound.

• Animal Preparation: Male Swiss mice (20-25g) are used.

• Drug Application: SCH 40120 is dissolved in a suitable vehicle (e.g., acetone) and applied topically to the inner and outer surfaces of one ear. The contralateral ear receives the vehicle alone and serves as a control.

• Induction of Edema: After a predetermined time (e.g., 30 minutes), a solution of arachidonic acid in acetone (B3395972) is applied to both ears.

• Measurement of Edema: After 1 hour, the mice are euthanized, and a standard-sized circular biopsy is taken from both ears. The weight of each biopsy is recorded.

• Analysis: The difference in weight between the arachidonic acid-treated ear and the vehicle-treated ear is calculated as a measure of edema. The percentage inhibition of edema by SCH 40120 is then calculated relative to the control group.

Reverse Passive Arthus Reaction in the Rat Paw

This model is used to study immune complex-mediated inflammation.

• Animal Preparation: Male Sprague-Dawley rats (200-250g) are used.

• Sensitization: Rats are passively sensitized by an intravenous injection of an antibody (e.g., rabbit anti-BSA).

• Drug Administration: SCH 40120 is administered orally at various doses 1 hour prior to the induction of the Arthus reaction.

• Induction of Arthus Reaction: A subplantar injection of the corresponding antigen (e.g., bovine serum albumin - BSA) is administered into the hind paw.

• Measurement of Paw Edema: The volume of the paw is measured using a plethysmometer at various time points after the antigen injection.

• Analysis: The increase in paw volume is calculated as a measure of the inflammatory edema. The percentage inhibition of edema by SCH 40120 is determined by comparing with the vehicle-treated control group.

Workflow of key in vivo efficacy models for SCH 40120.

Synthesis

The synthesis of SCH 40120 involves a multi-step process. A general synthetic route begins with the reaction of anthranilic acid derivatives with piperidine-based compounds. Phosphorus chloride is often employed to facilitate the cyclization reaction, which is typically carried out at elevated temperatures. The final product is then purified through extraction and crystallization.

Pharmacokinetics, Metabolism, and Toxicology

There is no publicly available data on the absorption, distribution, metabolism, excretion (ADME), or toxicology of SCH 40120. Further studies would be required to characterize these properties.

Clinical Development

A thorough search of the clinical trial literature did not reveal any registered clinical studies for SCH 40120. This suggests that the compound may not have progressed to the clinical development stage.

Conclusion

SCH 40120 is a potent 5-lipoxygenase inhibitor with demonstrated anti-inflammatory activity in preclinical models. Its ability to block the production of pro-inflammatory leukotrienes makes it a compound of interest for inflammatory diseases. However, the lack of publicly available data on its pharmacokinetic, metabolic, and toxicological properties, as well as the absence of clinical trial information, indicates that its development was likely discontinued (B1498344) at an early stage. Further investigation would be necessary to fully elucidate its therapeutic potential and safety profile.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery and Optimization of 4-(8-(3-Fluorophenyl)-1,7-naphthyridin-6-yl)transcyclohexanecarboxylic Acid, an Improved PDE4 Inhibitor for the Treatment of Chronic Obstructive Pulmonary Disease (COPD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]

An In-depth Technical Guide to SCH 40120: A 5-Lipoxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 40120, with the chemical name 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, has been identified as a potent inhibitor of the 5-lipoxygenase (5-LO) enzyme. This enzyme is a critical component of the inflammatory cascade, responsible for the biosynthesis of leukotrienes, which are potent lipid mediators implicated in a variety of inflammatory diseases. This technical guide provides a comprehensive overview of SCH 40120, including its mechanism of action, quantitative inhibitory data, and detailed experimental protocols for its evaluation. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in the study of inflammation and the development of novel anti-inflammatory therapeutics.

Introduction to 5-Lipoxygenase and the Leukotriene Pathway

The 5-lipoxygenase (5-LO) pathway is a crucial enzymatic cascade that metabolizes arachidonic acid into a class of pro-inflammatory lipid mediators known as leukotrienes.[3][4] This pathway is initiated upon cellular stimulation, which leads to the release of arachidonic acid from membrane phospholipids (B1166683) by the action of cytosolic phospholipase A₂ (cPLA₂). The key enzyme, 5-lipoxygenase, in concert with the 5-lipoxygenase-activating protein (FLAP), then converts arachidonic acid to the unstable intermediate, leukotriene A₄ (LTA₄).[3] LTA₄ is subsequently metabolized to either leukotriene B₄ (LTB₄) by LTA₄ hydrolase or to the cysteinyl leukotrienes (LTC₄, LTD₄, and LTE₄) by LTC₄ synthase.[3][4]

Leukotrienes are potent mediators of inflammation, contributing to a range of physiological and pathological processes, including neutrophil chemotaxis, increased vascular permeability, and bronchoconstriction.[3] Consequently, the inhibition of the 5-lipoxygenase pathway represents a promising therapeutic strategy for the treatment of inflammatory conditions such as asthma, psoriasis, and arthritis.[3][4]

SCH 40120: A Potent 5-Lipoxygenase Inhibitor

SCH 40120 is a small molecule inhibitor of the 5-lipoxygenase enzyme.[4] Its chemical formula is C₁₈H₁₅ClN₂O, with a molecular weight of 310.78 g/mol .[1] The compound is achiral.[1]

Quantitative Data: In Vitro and In Vivo Efficacy

The inhibitory activity of SCH 40120 has been quantified in various cellular and animal models of inflammation. The available data are summarized in the tables below.

Table 1: In Vitro Inhibition of 5-Lipoxygenase by SCH 40120 [4]

Cell Type	Species	IC₅₀ (µM)
Neutrophils	Rat	8
Neutrophils	Human	4
MC9 Mast Cell Clone	Murine	7

Table 2: In Vivo Anti-Inflammatory Efficacy of SCH 40120 [4]

Inflammatory Model	Species	Route of Administration	ED₅₀
Reverse Passive Arthus Reaction (Paw)	Rat	Oral (p.o.)	0.2 mg/kg
Carrageenan-Induced Paw Inflammation	Rat	Oral (p.o.)	1.5 mg/kg
Carrageenan-Induced Pleurisy (Cells)	Rat	Oral (p.o.)	0.1 - 0.7 mg/kg
Carrageenan-Induced Pleurisy (Fluid)	Rat	Oral (p.o.)	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	0.072 mg/ear

Mechanism of Action

While identified as a 5-lipoxygenase inhibitor, the precise molecular mechanism of action for SCH 40120 has not been fully elucidated in publicly available literature. It is known to suppress the production of 5-LO products in cellular assays, suggesting it directly or indirectly targets the 5-lipoxygenase enzyme.[4] Further studies would be required to determine if SCH 40120 acts as a direct competitive or non-competitive inhibitor of the 5-LO enzyme, or if it interferes with the function of the 5-lipoxygenase-activating protein (FLAP).

Detailed Experimental Methodologies

The following sections provide detailed protocols for the key experiments cited in the evaluation of SCH 40120. These are based on established methodologies in the field.

In Vitro 5-Lipoxygenase Inhibition Assay (Neutrophils)

This assay measures the ability of a compound to inhibit the production of 5-lipoxygenase products in isolated neutrophils.

Protocol:

• Neutrophil Isolation: Isolate neutrophils from fresh rat or human whole blood using density gradient centrifugation (e.g., using Ficoll-Paque).

• Cell Suspension: Resuspend the isolated neutrophils in a suitable buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺) to a final concentration of 1-5 x 10⁶ cells/mL.

• Compound Incubation: Pre-incubate the neutrophil suspension with various concentrations of SCH 40120 (or vehicle control) for 15-30 minutes at 37°C.

• Stimulation: Initiate 5-lipoxygenase activity by adding a calcium ionophore (e.g., A23187, final concentration 1-5 µM) and arachidonic acid (final concentration 5-20 µM).

• Incubation: Incubate the stimulated cells for 10-15 minutes at 37°C.

• Reaction Termination: Stop the reaction by adding a cold solvent (e.g., methanol (B129727) or ethanol) and an internal standard (e.g., prostaglandin (B15479496) B₂).

• Extraction: Extract the lipoxygenase products from the supernatant using solid-phase extraction columns.

• Quantification: Analyze the extracted samples by reverse-phase high-performance liquid chromatography (RP-HPLC) to quantify the levels of LTB₄ and 5-HETE.

• Data Analysis: Calculate the percent inhibition for each concentration of SCH 40120 and determine the IC₅₀ value by non-linear regression analysis.

In Vivo Anti-Inflammatory Models

This model induces an immune complex-mediated inflammatory response.

Protocol:

• Animal Preparation: Use male Sprague-Dawley rats (150-200 g).

• Antibody Injection: Inject a specific antibody (e.g., rabbit anti-bovine serum albumin) intradermally into the plantar surface of the rat's hind paw.

• Antigen and Dye Injection: After a set time (e.g., 30 minutes), intravenously inject the corresponding antigen (bovine serum albumin) mixed with a dye (e.g., Evans blue) to visualize plasma extravasation.

• Drug Administration: Administer SCH 40120 orally (p.o.) at various doses 1 hour before the antigen injection.

• Edema Measurement: Measure the paw volume or thickness at regular intervals (e.g., every hour for 4-6 hours) using a plethysmometer or calipers.

• Data Analysis: Calculate the percent inhibition of paw edema for each dose and determine the ED₅₀ value.

This model assesses the effect of a compound on inflammatory exudate and cell migration into the pleural cavity.[5]

Protocol:

• Animal Preparation: Use male Wistar rats (180-220 g).

• Drug Administration: Administer SCH 40120 orally (p.o.) at various doses 1 hour before the carrageenan injection.

• Pleurisy Induction: Inject a 1% solution of carrageenan in sterile saline into the pleural cavity of anesthetized rats.[5]

• Exudate Collection: After a specific time (e.g., 4 hours), euthanize the animals and collect the pleural exudate by washing the cavity with a known volume of heparinized saline.[5]

• Measurements:

  • Fluid Volume: Measure the total volume of the collected exudate.

  • Cell Count: Perform a total and differential leukocyte count on the exudate using a hemocytometer and stained smears.

• Data Analysis: Calculate the percent inhibition of fluid accumulation and cell migration for each dose and determine the ED₅₀ values.

This model evaluates the topical anti-inflammatory activity of a compound.[6]

Protocol:

• Animal Preparation: Use male Swiss albino mice (20-25 g).

• Drug Application: Apply SCH 40120 dissolved in a suitable vehicle (e.g., acetone) topically to the inner and outer surfaces of the mouse ear.

• Inflammation Induction: After 30 minutes, apply a solution of arachidonic acid in acetone (B3395972) to the same ear to induce inflammation.[6]

• Edema Measurement: After a set time (e.g., 1 hour), measure the ear thickness using a micrometer or take a biopsy punch for weight determination.

• Data Analysis: Calculate the percent inhibition of ear edema for each dose and determine the ED₅₀ value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the 5-lipoxygenase signaling pathway and a general experimental workflow for evaluating 5-lipoxygenase inhibitors.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Increased carrageenan-induced acute lung inflammation in old rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carrageenan-Induced Pleurisy [bio-protocol.org]
• 6. The mouse ear inflammatory response to topical arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SCH 40120: A Potent 5-Lipoxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 40120 is a potent, orally active inhibitor of the 5-lipoxygenase (5-LO) enzyme, a key component in the biosynthesis of leukotrienes. Leukotrienes are powerful inflammatory mediators implicated in a variety of diseases, including asthma, psoriasis, and inflammatory bowel disease. This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of SCH 40120, with a focus on its mechanism of action and preclinical efficacy. Detailed summaries of its chemical characteristics and in-vitro/in-vivo pharmacological data are presented in structured tables. Furthermore, this guide outlines the signaling pathway of 5-lipoxygenase and provides generalized experimental protocols for assessing the activity of 5-LO inhibitors.

Chemical Structure and Properties

SCH 40120, with the systematic IUPAC name 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, is a synthetic, achiral small molecule.[3] Its core structure consists of a tetrahydrobenzo[b][1][2]naphthyridinone ring system with a 3-chlorophenyl substituent. The chemical and physical properties of SCH 40120 are summarized in the table below.

Property	Value	Reference
Molecular Formula	C18H15ClN2O	[3]
Molecular Weight	310.78 g/mol	[3]
IUPAC Name	10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one
SMILES	C1CCc2c(C1)c(=O)c3cccnc3n2-c4cccc(c4)Cl	[3]
InChIKey	SLPWZBSWUHLVRY-UHFFFAOYSA-N	[3]
Stereochemistry	Achiral	[3]
Optical Activity	None	[3]

Mechanism of Action: Inhibition of 5-Lipoxygenase

SCH 40120 exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme. 5-LO is a critical enzyme in the metabolic pathway that converts arachidonic acid into leukotrienes. This pathway, known as the leukotriene biosynthesis pathway, is a key contributor to inflammatory responses.

The 5-Lipoxygenase Signaling Pathway

The 5-lipoxygenase signaling cascade is initiated by the release of arachidonic acid from the cell membrane by phospholipase A2. 5-Lipoxygenase, in conjunction with its activating protein (FLAP), then converts arachidonic acid into the unstable intermediate, leukotriene A4 (LTA4). LTA4 can be further metabolized by LTA4 hydrolase to form leukotriene B4 (LTB4), a potent chemoattractant for neutrophils, or by LTC4 synthase to produce the cysteinyl leukotrienes (LTC4, LTD4, and LTE4), which are powerful bronchoconstrictors and increase vascular permeability. By inhibiting 5-lipoxygenase, SCH 40120 effectively blocks the production of all downstream leukotrienes, thereby attenuating the inflammatory response.

Caption: The 5-Lipoxygenase signaling pathway and the inhibitory action of SCH 40120.

Preclinical Pharmacology

SCH 40120 has demonstrated significant inhibitory activity against 5-lipoxygenase in various in-vitro and in-vivo models of inflammation.

In-Vitro Activity

The inhibitory potency of SCH 40120 against 5-lipoxygenase has been evaluated in different cell types. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Type	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cells	7

In-Vivo Efficacy

The anti-inflammatory effects of SCH 40120 have been demonstrated in several animal models of acute inflammation. The effective dose for 50% inhibition (ED50) in these models is presented below.

Animal Model	Route of Administration	ED50
Reverse Passive Arthus Reaction (Rat Paw)	Oral	0.2 mg/kg
Carrageenan-Induced Pleurisy (Rat)	Oral	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Edema (Mouse)	Topical	0.072 mg/ear
Carrageenan-Induced Paw Edema (Rat)	Oral	1.5 mg/kg

Experimental Protocols

While the specific, detailed experimental protocols for generating the above data for SCH 40120 are not publicly available, this section provides a general overview of the methodologies typically employed to assess 5-lipoxygenase inhibition and in-vivo anti-inflammatory activity.

5-Lipoxygenase Inhibition Assay (In-Vitro)

This assay is designed to measure the ability of a compound to inhibit the activity of the 5-lipoxygenase enzyme in a cellular or biochemical setting.

Caption: A generalized workflow for determining the in-vitro 5-lipoxygenase inhibitory activity.

Methodology:

• Cell Preparation: Isolate 5-lipoxygenase-expressing cells, such as human or rat neutrophils, from whole blood using density gradient centrifugation.

• Pre-incubation: Incubate the prepared cells with varying concentrations of SCH 40120 or a vehicle control for a defined period at 37°C.

• Stimulation: Initiate the 5-lipoxygenase cascade by adding a stimulating agent, such as the calcium ionophore A23187, which increases intracellular calcium levels.

• Substrate Addition: Add the substrate, arachidonic acid, to the cell suspension and incubate for a specific time to allow for the enzymatic conversion to leukotrienes.

• Reaction Termination: Stop the enzymatic reaction, typically by adding a cold solvent or by rapid centrifugation.

• Extraction: Extract the newly synthesized leukotrienes from the cell supernatant.

• Quantification: Measure the amount of a specific leukotriene, usually LTB4, using a sensitive analytical method such as an Enzyme-Linked Immunosorbent Assay (ELISA) or High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Calculate the percentage of inhibition of LTB4 production at each concentration of SCH 40120 and determine the IC50 value by fitting the data to a dose-response curve.

Carrageenan-Induced Paw Edema (In-Vivo)

This is a widely used and reproducible model of acute inflammation to evaluate the efficacy of anti-inflammatory compounds.

Methodology:

• Animal Model: Use a suitable rodent model, such as Wistar or Sprague-Dawley rats.

• Compound Administration: Administer SCH 40120 orally at various doses. A control group receives the vehicle.

• Induction of Inflammation: After a specified time following drug administration, inject a solution of carrageenan (a seaweed extract) into the sub-plantar region of the right hind paw of each animal.

• Measurement of Edema: Measure the volume of the paw using a plethysmometer at regular intervals after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of inhibition of paw edema for each dose of SCH 40120 compared to the vehicle-treated control group. Determine the ED50 value from the dose-response curve.

Pharmacokinetics, Metabolism, and Safety

As of the date of this publication, there is no publicly available data on the pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME), metabolic fate, or the detailed safety and toxicology profile of SCH 40120.

For any drug candidate, these parameters are critical for further development. Pharmacokinetic studies are essential to understand how the drug is processed by the body, which influences dosing regimens and potential drug-drug interactions. Metabolism studies identify the metabolic pathways and the resulting metabolites, which can have their own pharmacological or toxicological effects. Comprehensive safety and toxicology studies are required to identify any potential adverse effects before a compound can be considered for clinical trials in humans.

Conclusion

SCH 40120 is a potent and effective inhibitor of 5-lipoxygenase with demonstrated anti-inflammatory activity in preclinical models. Its mechanism of action, through the inhibition of leukotriene biosynthesis, makes it a promising candidate for the treatment of inflammatory diseases where leukotrienes play a significant pathological role. Further studies are warranted to fully characterize its pharmacokinetic, metabolic, and safety profiles to support its potential clinical development.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro metabolism of oxymetazoline: evidence for bioactivation to a reactive metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]

An In-Depth Technical Guide to SCH 40120: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 40120, chemically known as 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, is a potent inhibitor of the 5-lipoxygenase (5-LO) enzyme. This technical guide provides a comprehensive overview of the discovery, history, and pharmacological profile of SCH 40120. It includes a summary of its in vitro and in vivo activities, detailed experimental protocols for key assays, and a discussion of its mechanism of action. This document is intended to serve as a core resource for researchers and professionals in the field of drug development and inflammatory diseases.

Introduction

SCH 40120 emerged from research programs focused on the development of anti-inflammatory agents. Its primary mechanism of action is the inhibition of 5-lipoxygenase, a key enzyme in the biosynthesis of leukotrienes. Leukotrienes are potent lipid mediators involved in a variety of inflammatory responses, and their inhibition has been a therapeutic target for diseases such as asthma and psoriasis.[3] Developed by Schering-Plough, SCH 40120 was identified as a promising candidate for the treatment of inflammatory conditions.

Chemical Properties and Synthesis

Chemical Name: 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one CAS Number: 110545-79-4 Molecular Formula: C18H15ClN2O Molecular Weight: 310.78 g/mol

Mechanism of Action and Signaling Pathway

SCH 40120 exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme. This enzyme is responsible for the conversion of arachidonic acid to 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the first committed step in the biosynthesis of leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4). By blocking this pathway, SCH 40120 effectively reduces the production of these pro-inflammatory mediators.

Figure 1: Simplified signaling pathway of 5-lipoxygenase and the point of inhibition by SCH 40120.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo quantitative data reported for SCH 40120.

Table 1: In Vitro 5-Lipoxygenase Inhibitory Activity [3]

Cell Type	Species	IC50 (µM)
Neutrophils	Rat	8
Neutrophils	Human	4
MC9 Mast Cell Clone	Murine	7

Table 2: In Vivo Anti-inflammatory Activity [3]

Model	Species	Route of Administration	Endpoint	ED50 (mg/kg or mg/ear)
Reverse Passive Arthus Reaction (Paw)	Rat	Oral	Edema	0.2
Carrageenan-Induced Pleurisy	Rat	Oral	Cell Infiltration	0.1 - 0.7
Carrageenan-Induced Pleurisy	Rat	Oral	Fluid Accumulation	0.1 - 0.7
Carrageenan-Induced Paw Edema	Rat	Oral	Edema	1.5
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	Edema	0.072 (mg/ear)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the pharmacological evaluation of SCH 40120.

In Vitro 5-Lipoxygenase Inhibition Assay in Neutrophils

This protocol is a generalized procedure based on standard methods for assessing 5-LO activity.

Figure 2: Experimental workflow for the in vitro 5-lipoxygenase inhibition assay.

Protocol:

• Neutrophil Isolation: Isolate neutrophils from fresh rat or human blood using density gradient centrifugation.

• Cell Preparation: Wash and resuspend the isolated neutrophils in a suitable buffer (e.g., Hanks' Balanced Salt Solution) to a final concentration of 1-5 x 10^6 cells/mL.

• Incubation: Pre-incubate the neutrophil suspension with varying concentrations of SCH 40120 or vehicle (control) for 10-15 minutes at 37°C.

• Stimulation: Initiate the synthesis of leukotrienes by adding a calcium ionophore (e.g., A23187) and arachidonic acid.

• Reaction Termination: After a defined incubation period (e.g., 5-10 minutes), terminate the reaction by adding a cold stop solution (e.g., methanol (B129727) or EDTA).

• Extraction and Analysis: Extract the leukotrienes from the supernatant and quantify the amount of LTB4 or other leukotrienes using High-Performance Liquid Chromatography (HPLC) or an Enzyme Immunoassay (EIA).

• Data Analysis: Calculate the percentage of inhibition for each concentration of SCH 40120 and determine the IC50 value.

In Vivo Anti-inflammatory Models

The following protocols are generalized from standard procedures for these well-established animal models of inflammation.

• Sensitization: Inject rabbit anti-bovine serum albumin (BSA) IgG intravenously into rats.

• Induction of Inflammation: After a short interval, inject BSA into the subplantar region of the rat's hind paw.

• Treatment: Administer SCH 40120 orally at various doses prior to the induction of the Arthus reaction.

• Measurement of Edema: Measure the paw volume at regular intervals using a plethysmometer.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each dose of SCH 40120 and determine the ED50 value.

• Induction of Pleurisy: Inject a solution of carrageenan into the pleural cavity of rats.[1]

• Treatment: Administer SCH 40120 orally at various doses prior to the carrageenan injection.

• Sample Collection: At a specified time point after carrageenan injection (e.g., 4 hours), sacrifice the animals and collect the pleural exudate.

• Analysis: Measure the volume of the exudate and perform a total and differential leukocyte count.

• Data Analysis: Calculate the percentage of inhibition of fluid accumulation and cell infiltration for each dose of SCH 40120 and determine the ED50 values.

• Induction of Inflammation: Apply a solution of arachidonic acid topically to the inner and outer surfaces of one ear of a mouse.[5]

• Treatment: Apply SCH 40120 topically to the same ear, either concurrently with or prior to the arachidonic acid application.

• Measurement of Edema: At a specified time point after arachidonic acid application (e.g., 1 hour), measure the ear thickness using a micrometer or by taking a punch biopsy and weighing it.

• Data Analysis: Calculate the percentage of inhibition of ear edema for each dose of SCH 40120 and determine the ED50 value.

History and Development Status

SCH 40120 was developed by Schering-Plough Research Institute, as indicated by the affiliation of the authors on the key 1992 publication.[3] The compound showed potent anti-inflammatory activity in a range of preclinical models, suggesting its potential for treating inflammatory diseases where leukotrienes are major pathological mediators, such as psoriasis.[3]

The subsequent publication in 1994 detailing the synthesis of radiolabeled SCH 40120 for metabolic and disposition studies further suggests that the compound was undergoing preclinical development.[4] However, there is a lack of publicly available information on the later stages of its development, including any clinical trials or reasons for potential discontinuation. It is possible that the development of SCH 40120 was halted due to unforeseen toxicity, lack of efficacy in human trials, or strategic business decisions by the developing company.

Conclusion

SCH 40120 is a potent 5-lipoxygenase inhibitor with demonstrated efficacy in preclinical models of inflammation. Its discovery and early development provided valuable insights into the therapeutic potential of targeting the leukotriene pathway. While its progression to clinical use remains unclear, the data and methodologies associated with SCH 40120 continue to be of interest to researchers in the field of anti-inflammatory drug discovery. This technical guide consolidates the available information to serve as a foundational resource for further scientific inquiry.

References

• 1. Carrageenan-Induced Pleurisy [bio-protocol.org]
• 2. njppp.com [njppp.com]
• 3. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 2H, 3H and 14C labelled Sch 40120 | RTI [rti.org]
• 5. The mouse ear inflammatory response to topical arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SCH 40120: A 5-Lipoxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties, mechanism of action, and relevant experimental data for SCH 40120, a potent inhibitor of the 5-lipoxygenase enzyme.

Core Compound Data

SCH 40120 is identified by the following chemical and physical properties. This data is essential for experimental design, formulation, and regulatory documentation.

Property	Value	Reference
CAS Number	110545-79-4	[1]
Molecular Formula	C₁₈H₁₅ClN₂O	[1]
Molecular Weight	310.78 g/mol	[1]
Systematic Name	10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one	[3]

Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

SCH 40120 functions as a potent anti-inflammatory agent by directly inhibiting the 5-lipoxygenase (5-LO) enzyme.[3] The 5-LO pathway is a critical cascade in the metabolism of arachidonic acid, leading to the production of leukotrienes, which are powerful pro-inflammatory mediators.[4][5]

The inhibition of 5-LO by SCH 40120 disrupts this pathway, thereby reducing the synthesis of leukotrienes. This mechanism is central to its observed anti-inflammatory effects in various preclinical models.[3]

Below is a diagram illustrating the 5-lipoxygenase signaling pathway and the point of inhibition by SCH 40120.

5-Lipoxygenase signaling pathway and SCH 40120 inhibition.

Preclinical Efficacy Data

The inhibitory activity of SCH 40120 has been quantified in both in vitro and in vivo models, demonstrating its potential as a therapeutic agent for inflammatory diseases.

In Vitro 5-Lipoxygenase Inhibition

Cell Line	IC₅₀ Value (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cells	7

Data sourced from: Journal of Pharmacology and Experimental Therapeutics, 1992.[3]

In Vivo Anti-inflammatory Activity

Animal Model & Readout	ED₅₀ Value
Rat Paw Inflammation (Reverse Passive Arthus Reaction)	0.2 mg/kg (p.o.)
Rat Paw Inflammation (Carrageenan-induced)	1.5 mg/kg (p.o.)
Rat Pleurisy (Reverse Passive Arthus Reaction & Carrageenan)	0.1 - 0.7 mg/kg (p.o.)
Mouse Ear Inflammation (Arachidonic Acid-induced)	0.072 mg/ear (topical)

Data sourced from: Journal of Pharmacology and Experimental Therapeutics, 1992.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following sections outline standardized protocols for assessing the activity of 5-lipoxygenase inhibitors like SCH 40120.

This protocol provides a framework for measuring the inhibition of 5-LOX activity within a cellular context.

Workflow for in vitro 5-LOX inhibition assay.

• Cell Culture: Culture appropriate cells expressing 5-lipoxygenase (e.g., rat neutrophils, human neutrophils, or MC9 mast cells) under standard conditions.

• Compound Preparation: Prepare stock solutions of SCH 40120 in a suitable solvent (e.g., DMSO) and create serial dilutions to achieve the desired final concentrations for the assay.

• Pre-treatment: Seed the cells in a multi-well plate. Pre-treat the cells with the various concentrations of SCH 40120 or a vehicle control for a specified period (e.g., 30-60 minutes).

• Stimulation: Induce the 5-LOX pathway by stimulating the cells with an appropriate agonist, such as the calcium ionophore A23187.

• Quantification of Leukotrienes: After stimulation, collect the cell supernatant. The concentration of a specific leukotriene, typically Leukotriene B4 (LTB₄), is then quantified using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Determine the percentage of inhibition for each concentration of SCH 40120 relative to the vehicle control. Plot the inhibition percentage against the log of the inhibitor concentration and use a non-linear regression to calculate the IC₅₀ value.

This widely used animal model assesses the in vivo efficacy of anti-inflammatory compounds.

• Animal Acclimation: Acclimate rodents (typically rats or mice) to the laboratory environment for a minimum of one week.

• Compound Administration: Administer SCH 40120 orally (p.o.) at various doses. A vehicle control group and a positive control group (e.g., treated with a known anti-inflammatory drug) should be included.

• Induction of Inflammation: After a set pre-treatment time (e.g., 1 hour), inject a 1% solution of carrageenan in saline into the subplantar region of the right hind paw of each animal.

• Measurement of Edema: Measure the paw volume or thickness using a plethysmometer or calipers at baseline (before carrageenan injection) and at several time points post-injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group at each time point. The ED₅₀ value, the dose that causes a 50% reduction in edema, can then be determined. Pre-treatment with SCH 40120 has been shown to significantly inhibit carrageenan-induced paw edema in mice.[6]

References

• 1. The 5-lipoxygenase pathway: oxidative and inflammatory contributions to the Alzheimer’s disease phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-Lipoxygenase Pathway, Dendritic Cells, and Adaptive Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-lipoxygenase pathway: Significance and symbolism [wisdomlib.org]
• 6. Evidence of anti-inflammatory activity of Schizandrin A in animal models of acute inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SCH 40120: Current Understanding of its Physicochemical Properties

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide aims to provide a comprehensive overview of the available data on the solubility and stability of SCH 40120, a potent 5-lipoxygenase inhibitor. Despite a thorough search of publicly accessible scientific literature, patents, and chemical databases, specific quantitative data on the solubility and stability of SCH 40120 remains limited. This document summarizes the available qualitative information and outlines the standard experimental protocols used for determining such properties, providing a framework for researchers to conduct their own detailed investigations.

Core Compound Information

SCH 40120, with the chemical name 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, is recognized for its inhibitory action on the 5-lipoxygenase enzyme.

Table 1: Physicochemical Properties of SCH 40120

Property	Value	Source
Molecular Formula	C₁₈H₁₅ClN₂O	[3]
Molecular Weight	310.78 g/mol	[3]
Appearance	Solid (form not specified)	[4]
Chirality	Achiral	[3]

Solubility Profile

Table 2: Qualitative Solubility of SCH 40120

Solvent	Solubility
Water	Limited
Ethanol (B145695)	Moderate
Dichloromethane	Moderate

Experimental Protocol for Solubility Determination

To ascertain the quantitative solubility of SCH 40120, a standardized experimental protocol, such as the shake-flask method, is recommended.

Workflow for Solubility Determination

Caption: Workflow for determining the solubility of SCH 40120.

Stability Profile

Detailed quantitative stability data for SCH 40120 under various stress conditions (e.g., pH, temperature, light) is not publicly available. It is generally stated that the compound may degrade under extreme pH or temperature conditions.[1] To rigorously assess the stability of SCH 40120, forced degradation studies are necessary.

Experimental Protocols for Stability Assessment

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule. These studies typically involve exposing the drug substance to a variety of stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines.

1. Hydrolytic Stability:

• Methodology: Dissolve SCH 40120 in aqueous solutions of varying pH (e.g., acidic: pH 1.2; neutral: pH 7.0; basic: pH 9.0).

• Conditions: Incubate solutions at controlled temperatures (e.g., 40°C, 60°C) for a defined period.

• Analysis: At specified time points, analyze the samples by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the remaining SCH 40120 and detect any degradation products.

2. Thermal Stability:

• Methodology: Expose solid SCH 40120 to elevated temperatures (e.g., 60°C, 80°C, 100°C).

• Conditions: Maintain the samples at the specified temperatures for a set duration.

• Analysis: Analyze the samples at various intervals to determine the extent of degradation.

3. Photostability:

• Methodology: Expose solid SCH 40120 and its solutions to a light source capable of emitting both UV and visible light, as per ICH Q1B guidelines.

• Conditions: A control sample should be protected from light to differentiate between light-induced and thermally-induced degradation.

• Analysis: Assess the samples for any changes in physical properties and quantify the parent compound and degradation products by HPLC.

Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies on SCH 40120.

Signaling Pathway

SCH 40120 functions as an inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of leukotrienes, which are potent inflammatory mediators. The inhibition of this pathway is the basis of the anti-inflammatory effects of SCH 40120.

5-Lipoxygenase Signaling Pathway and Inhibition by SCH 40120

Caption: Inhibition of the 5-Lipoxygenase pathway by SCH 40120.

Conclusion and Future Directions

While SCH 40120 has been identified as a promising 5-lipoxygenase inhibitor, a comprehensive public database of its solubility and stability is currently lacking. The information provided in this guide serves as a foundation for researchers and drug development professionals. It is imperative that detailed experimental studies are conducted to generate the quantitative data necessary for the formulation development and regulatory submission of SCH 40120. The outlined experimental protocols provide a standardized approach to obtaining this critical information. Further research into the degradation products of SCH 40120 will also be crucial for a complete understanding of its stability profile and for ensuring the safety and efficacy of potential therapeutic formulations.

References

• 1. Buy 10-(3-Chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1,8]naphthyridin-5(7h)-one (EVT-282364) | 110545-79-4 [evitachem.com]
• 2. WO2019097413A1 - Stable non-aqueous pharmaceutical compositions - Google Patents [patents.google.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 1,2,3,4-Tetrahydro-1,8-naphthyridine [sigmaaldrich.com]

An In-Depth Technical Guide on the Pharmacokinetics and Pharmacodynamics of SCH 40120

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 40120 is a potent and selective inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of leukotrienes, which are potent mediators of inflammation. This document provides a comprehensive overview of the available preclinical data on the pharmacokinetics and pharmacodynamics of SCH 40120. The pharmacodynamic profile of SCH 40120 demonstrates significant anti-inflammatory activity in various in vitro and in vivo models. However, publicly available data on the pharmacokinetics, including absorption, distribution, and excretion, of SCH 40120 remains limited. This guide summarizes the existing data, details relevant experimental methodologies, and visualizes the core signaling pathway to support further research and development of this compound.

Introduction

SCH 40120, chemically identified as 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, is a non-redox inhibitor of the 5-lipoxygenase enzyme. The inhibition of this pathway has been a therapeutic target for inflammatory diseases such as asthma and psoriasis, where leukotrienes are known to play a significant pathological role. This document aims to consolidate the scientific knowledge on SCH 40120 to aid researchers and professionals in the field of drug development.

Pharmacodynamics

The primary pharmacodynamic effect of SCH 40120 is the inhibition of 5-lipoxygenase, which consequently blocks the production of pro-inflammatory leukotrienes from arachidonic acid.

In Vitro Potency

SCH 40120 has demonstrated inhibitory activity against 5-lipoxygenase in various cell types. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Cell Type	Species	IC50 (µM)	Reference
Neutrophils	Human	4	[1]
Neutrophils	Rat	8	[1]
MC9 Mast Cell Clone	Murine	7	[1]

In Vivo Efficacy

The anti-inflammatory effects of SCH 40120 have been evaluated in several preclinical models of acute inflammation. The effective doses (ED50) for these models are presented below.

Model	Species	Route of Administration	ED50	Reference
Reverse Passive Arthus Reaction (Paw)	Rat	Oral (p.o.)	0.2 mg/kg	[1]
Carrageenan-Induced Paw Edema	Rat	Oral (p.o.)	1.5 mg/kg	[1]
Reverse Passive Arthus Reaction (Pleurisy)	Rat	Oral (p.o.)	0.1 - 0.7 mg/kg	[1]
Carrageenan Pleurisy	Rat	Oral (p.o.)	0.1 - 0.7 mg/kg	[1]
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	0.072 mg/ear	[1]

Pharmacokinetics

Comprehensive in vivo pharmacokinetic data for SCH 40120, including its absorption, distribution, and excretion, are not extensively available in the public domain. However, in vitro metabolism studies have provided initial insights into its metabolic fate.

Metabolism

An in vitro study utilizing liver slices from various species has identified the primary metabolic pathways of SCH 40120. The compound undergoes hydroxylation on the aliphatic cyclohexenyl ring, followed by conjugation.

The identified metabolites include:

• 6-carbinol

• 7-carbinol

• 9-carbinol

• Glucuronide of the 6-carbinol

• 6-ketone (minor metabolite in dogs)

The relative abundance of these metabolites varied across the species studied (rat, dog, cynomolgus monkey, and human), with the 6-carbinol and its glucuronide being the major metabolites in human and monkey liver slices.[1]

Signaling Pathway

SCH 40120 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase pathway, which is a critical branch of the arachidonic acid cascade.

5-Lipoxygenase Signaling Pathway and Inhibition by SCH 40120.

Experimental Protocols

While specific, detailed protocols for the studies involving SCH 40120 are not publicly available, this section outlines the general methodologies for the key experiments cited.

5-Lipoxygenase Inhibition Assay (In Vitro)

This assay measures the ability of a compound to inhibit the activity of the 5-LOX enzyme.

References

• 1. In vitro metabolism of 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1,8]naphthyridin-5(7H)- one, a topical antipsoriatic agent. Use of precision-cut rat, dog, monkey and human liver slices, and chemical synthesis of metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mn-Catalyzed Ligand-Free One-Pot Synthesis of (E)-6,7-Dihydrodibenzo[b,j][1,7]phenanthrolines and (E)-1,2,3,4-Tetrahydrobenzo[b][1,6]naphthyridines through Dehydrogenative Friedlander Annulation/C(sp3)–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

SCH 40120: An Examination of a Promising but Poorly Defined Safety Profile

Kenilworth, NJ – SCH 40120, a potent 5-lipoxygenase inhibitor, has demonstrated significant anti-inflammatory properties in early preclinical studies. However, a thorough review of publicly available data reveals a notable absence of comprehensive safety and toxicity studies, leaving its potential for clinical development . This guide summarizes the limited existing information and highlights the critical data gaps that would need to be addressed by researchers, scientists, and drug development professionals.

Limited Preclinical Efficacy Data

SCH 40120, chemically identified as 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, acts as an inhibitor of the 5-lipoxygenase enzyme.[1] Research from 1992 demonstrated its inhibitory effects in various cell types, suggesting its potential as a therapeutic agent for inflammatory diseases.

The compound was shown to inhibit the 5-lipoxygenase enzyme in rat neutrophils, human neutrophils, and a murine mast cell clone with IC50 values of 8 µM, 4 µM, and 7 µM, respectively.[1] Furthermore, in vivo studies in rats indicated its ability to suppress acute inflammatory responses. In a reverse passive Arthus reaction model, SCH 40120 had an oral ED50 value of 0.2 mg/kg, and in a carrageenan-induced paw inflammation model, the ED50 was 1.5 mg/kg.[1] The drug also showed efficacy in suppressing cellular and fluid components of inflammation in pleurisy models in rats, with oral ED50 values ranging from 0.1 to 0.7 mg/kg.[1] When applied topically to the ears of mice, it blocked arachidonic acid-induced inflammation with an ED50 of 0.072 mg/ear.[1]

Data Presentation

Due to the limited publicly available information, a comprehensive quantitative summary of the safety and toxicity of SCH 40120 cannot be provided. The following table summarizes the key efficacy data from the single available preclinical study.

Assay	System	Parameter	Value
5-Lipoxygenase Inhibition	Rat Neutrophils	IC50	8 µM
5-Lipoxygenase Inhibition	Human Neutrophils	IC50	4 µM
5-Lipoxygenase Inhibition	MC9 Murine Mast Cell Clone	IC50	7 µM
Reverse Passive Arthus Reaction	Rat Paw	ED50 (oral)	0.2 mg/kg
Carrageenan-Induced Inflammation	Rat Paw	ED50 (oral)	1.5 mg/kg
Carrageenan Pleurisy	Rat	ED50 (oral)	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Inflammation	Mouse Ear	ED50 (topical)	0.072 mg/ear

Experimental Protocols

The methodologies for the key experiments cited in the 1992 study by Smith et al. are outlined below.

5-Lipoxygenase Inhibition Assays

• Rat and Human Neutrophils: Polymorphonuclear leukocytes were isolated from rat peritoneal lavage or human venous blood. The cells were then incubated with SCH 40120 at various concentrations before being challenged with a calcium ionophore to stimulate 5-lipoxygenase activity. The production of 5-hydroxyeicosatetraenoic acid (5-HETE) was measured by high-performance liquid chromatography (HPLC) to determine the inhibitory concentration (IC50).

• MC9 Murine Mast Cell Clone: Cultured MC9 cells were pre-incubated with SCH 40120 and then stimulated to activate the 5-lipoxygenase pathway. The extent of inhibition was determined by measuring the levels of leukotriene C4 (LTC4) using radioimmunoassay.

In Vivo Anti-Inflammatory Models

• Reverse Passive Arthus Reaction in Rats: An Arthus reaction was induced in the paws of rats by intradermal injection of an antibody followed by intravenous injection of an antigen. SCH 40120 was administered orally prior to the induction of the reaction, and the resulting paw edema was measured to assess the anti-inflammatory effect.

• Carrageenan-Induced Paw Edema in Rats: Inflammation was induced by a subplantar injection of carrageenan into the rat paw. The volume of the paw was measured at various time points after oral administration of SCH 40120 to quantify the reduction in edema.

• Carrageenan Pleurisy in Rats: Pleurisy was induced by intrapleural injection of carrageenan. SCH 40120 was administered orally, and the volume of pleural exudate and the number of infiltrating leukocytes were measured to evaluate its anti-inflammatory activity.

• Arachidonic Acid-Induced Ear Edema in Mice: Inflammation was induced by the topical application of arachidonic acid to the mouse ear. SCH 40120 was applied locally, and the change in ear thickness was measured to determine the extent of inflammation inhibition.

Signaling Pathway

The primary mechanism of action of SCH 40120 is the inhibition of the 5-lipoxygenase enzyme, a key component of the arachidonic acid cascade. This pathway is crucial in the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators.

Caption: Mechanism of action of SCH 40120.

Critical Gaps in the Safety and Toxicity Profile

• Acute, Sub-chronic, and Chronic Toxicity Studies: To determine the effects of single and repeated doses over various durations in at least two species (one rodent, one non-rodent).

• Safety Pharmacology Studies: To assess the effects of SCH 40120 on vital organ systems, including the cardiovascular, respiratory, and central nervous systems.

• Genotoxicity Assays: To evaluate the potential of the compound to cause genetic mutations or chromosomal damage.

• Carcinogenicity Studies: To assess the tumor-forming potential of the drug with long-term exposure.

• Reproductive and Developmental Toxicity Studies: To determine the potential effects on fertility, fetal development, and postnatal development.

• ADME (Absorption, Distribution, Metabolism, and Excretion) Studies: To understand the pharmacokinetic profile of the compound.

Without these critical studies, the development of SCH 40120 as a therapeutic agent cannot proceed. While its initial efficacy data was promising, the lack of a comprehensive safety and toxicity evaluation has left its potential unrealized.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical Modules | AstraZeneca Open Innovation [openinnovation.astrazeneca.com]

Protocols & Analytical Methods

Application Notes and Protocols for SCH 40120 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of SCH 40120, a potent 5-lipoxygenase (5-LOX) inhibitor, in various in vitro assays. This document is intended to guide researchers in accurately assessing the inhibitory activity of SCH 40120 and understanding its mechanism of action in a laboratory setting.

Introduction to SCH 40120

SCH 40120, with the chemical name 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, is a well-characterized inhibitor of the 5-lipoxygenase enzyme.[1] This enzyme is a key player in the arachidonic acid cascade, leading to the production of leukotrienes, which are potent mediators of inflammation.[1][3] The inhibitory action of SCH 40120 on 5-LOX makes it a valuable tool for studying inflammatory pathways and a potential therapeutic agent for inflammatory diseases such as psoriasis.[1]

Mechanism of Action: The 5-Lipoxygenase Pathway

The 5-lipoxygenase pathway is a critical component of the inflammatory response. Cellular stimulation leads to the release of arachidonic acid from membrane phospholipids (B1166683) by cytosolic phospholipase A₂. 5-LOX, in conjunction with the 5-lipoxygenase-activating protein (FLAP), then converts arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE). This unstable intermediate is further metabolized to leukotriene A₄ (LTA₄), which serves as a precursor for the synthesis of other pro-inflammatory leukotrienes, including LTB₄ and the cysteinyl leukotrienes (LTC₄, LTD₄, and LTE₄).[1][4] SCH 40120 exerts its anti-inflammatory effects by directly inhibiting the activity of the 5-LOX enzyme, thereby blocking the production of these inflammatory mediators.

Figure 1: The 5-Lipoxygenase (5-LOX) inflammatory pathway and the point of inhibition by SCH 40120.

Quantitative Data: In Vitro Inhibitory Activity of SCH 40120

The inhibitory potency of SCH 40120 against 5-lipoxygenase has been quantified in various cell types. The half-maximal inhibitory concentration (IC₅₀) values are summarized in the table below.

Cell Type	Species	IC₅₀ (µM)
Neutrophils	Rat	8
Neutrophils	Human	4
MC9 Mast Cell Clone	Murine	7
Table 1: IC₅₀ values of SCH 40120 for 5-lipoxygenase inhibition in different cell types.[1]

Experimental Protocols

This section provides detailed protocols for three common in vitro assays to determine the inhibitory activity of SCH 40120 on 5-lipoxygenase: a spectrophotometric assay, a fluorometric assay, and a cell-based assay.

Spectrophotometric 5-LOX Inhibition Assay

This assay measures the activity of 5-LOX by detecting the formation of a conjugated diene in the product, which absorbs light at 234 nm.

Materials:

• Purified 5-lipoxygenase enzyme

• SCH 40120

• Arachidonic acid (substrate)

• Assay buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.4)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading absorbance at 234 nm

Protocol:

• Prepare SCH 40120 dilutions: Dissolve SCH 40120 in a suitable solvent (e.g., DMSO) to create a stock solution. Prepare a serial dilution of the stock solution in assay buffer to achieve the desired final concentrations for the assay.

• Set up the assay plate:

  • Blank: Assay buffer and substrate.

  • Control (100% activity): Assay buffer, 5-LOX enzyme, and solvent vehicle (e.g., DMSO).

  • Test Sample: Assay buffer, 5-LOX enzyme, and diluted SCH 40120.

• Pre-incubation: Add the assay buffer, 5-LOX enzyme, and SCH 40120 (or vehicle) to the appropriate wells. Incubate at room temperature for a defined period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction: Add the arachidonic acid substrate to all wells to start the enzymatic reaction.

• Measure absorbance: Immediately begin reading the absorbance at 234 nm at regular intervals (e.g., every 30 seconds) for a set duration (e.g., 5-10 minutes) to determine the reaction rate.

• Data analysis: Calculate the rate of reaction for each concentration of SCH 40120. Determine the percent inhibition relative to the control and plot the results to calculate the IC₅₀ value.

Figure 2: Workflow for the spectrophotometric 5-LOX inhibition assay.

Fluorometric 5-LOX Inhibition Assay

This assay utilizes a fluorescent probe that reacts with the hydroperoxide product of the 5-LOX reaction to generate a fluorescent signal.

Materials:

• 5-Lipoxygenase Inhibitor Screening Kit (containing 5-LOX enzyme, substrate, probe, and assay buffer)

• SCH 40120

• 96-well white plate with a clear bottom

• Fluorometric plate reader (Excitation/Emission ~500/536 nm)

Protocol:

• Prepare SCH 40120 dilutions: Prepare a serial dilution of SCH 40120 in a suitable solvent (e.g., DMSO).

• Set up the assay plate:

  • Enzyme Control: Assay buffer and 5-LOX enzyme.

  • Inhibitor Control: Assay buffer, 5-LOX enzyme, and a known 5-LOX inhibitor (often provided in the kit).

  • Solvent Control: Assay buffer, 5-LOX enzyme, and solvent vehicle.

  • Test Compound: Assay buffer, 5-LOX enzyme, and diluted SCH 40120.

• Reaction Mix: Prepare a reaction mix containing the assay buffer, 5-LOX probe, and 5-LOX enzyme.

• Add Reaction Mix: Add the reaction mix to the appropriate wells.

• Pre-incubation: Incubate the plate at room temperature for approximately 10 minutes, protected from light.

• Initiate the reaction: Add the 5-LOX substrate to all wells.

• Measure fluorescence: Immediately begin kinetic measurement of fluorescence at Ex/Em 500/536 nm, recording every 30 seconds for 10-20 minutes.

• Data analysis: Calculate the slope of the linear portion of the fluorescence curve for each well. Determine the percent inhibition for each SCH 40120 concentration and calculate the IC₅₀ value.

Figure 3: Workflow for the fluorometric 5-LOX inhibition assay.

Cell-Based 5-LOX Inhibition Assay

This assay measures the inhibition of 5-LOX activity within a cellular context, providing a more physiologically relevant assessment.

Materials:

• A cell line expressing 5-LOX (e.g., human neutrophils, rat basophilic leukemia cells)

• Cell culture medium

• SCH 40120

• Calcium ionophore (e.g., A23187) to stimulate leukotriene production

• Leukotriene B₄ (LTB₄) ELISA kit

• 96-well cell culture plate

Protocol:

• Cell Culture: Culture the 5-LOX expressing cells in a 96-well plate until they reach the desired confluency.

• Prepare SCH 40120 dilutions: Prepare a serial dilution of SCH 40120 in cell culture medium.

• Pre-treatment with inhibitor: Remove the culture medium from the cells and replace it with the medium containing the different concentrations of SCH 40120 or vehicle control. Incubate for a defined period (e.g., 30-60 minutes).

• Stimulation: Add the calcium ionophore to the wells to stimulate the cells and induce leukotriene production. Incubate for a specific time (e.g., 15-30 minutes).

• Collect supernatant: After stimulation, centrifuge the plate and collect the supernatant, which contains the secreted leukotrienes.

• Quantify LTB₄: Use an LTB₄ ELISA kit to quantify the amount of LTB₄ in the supernatant according to the manufacturer's instructions.

• Data analysis: Determine the concentration of LTB₄ for each SCH 40120 concentration. Calculate the percent inhibition of LTB₄ production and determine the IC₅₀ value.

Figure 4: Workflow for the cell-based 5-LOX inhibition assay.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Lipoxygenase Inhibitor Screening Assay Kit - Applications - CAT N°: 760700 [bertin-bioreagent.com]
• 4. 5-Lipoxygenase Pathway, Dendritic Cells, and Adaptive Immunity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SCH 40120 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 40120 is a potent and selective inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid mediators involved in a variety of inflammatory diseases. By inhibiting 5-LOX, SCH 40120 effectively reduces the production of leukotrienes, making it a valuable tool for studying inflammatory pathways and for the development of anti-inflammatory therapeutics. These application notes provide detailed protocols for the use of SCH 40120 in cell culture experiments to investigate its biological effects.

Data Presentation

The inhibitory activity of SCH 40120 on 5-lipoxygenase has been quantified in various cell types. The following table summarizes the available quantitative data.

Cell Type	Species	IC50 (µM)	Reference
Neutrophils	Human	4	[1]
Neutrophils	Rat	8	[1]
MC9 Mast Cell Clone	Murine	7	[1]

Signaling Pathway

SCH 40120 exerts its effect by inhibiting the 5-lipoxygenase pathway, a critical branch of the arachidonic acid cascade. The following diagram illustrates the signaling pathway and the point of inhibition by SCH 40120.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for SCH 40120 in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the dosing and administration of SCH 40120, a potent 5-lipoxygenase (5-LOX) inhibitor, in preclinical animal models of acute inflammation. The provided protocols are based on established inflammatory models where SCH 40120 has shown efficacy.

Mechanism of Action

SCH 40120 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase enzyme. This enzyme is a key component in the metabolic pathway of arachidonic acid, responsible for the production of leukotrienes. Leukotrienes are potent inflammatory mediators involved in various pathological processes, including leukocyte chemotaxis, increased vascular permeability, and bronchoconstriction. By blocking 5-LOX, SCH 40120 effectively reduces the production of these pro-inflammatory molecules.

5-Lipoxygenase Signaling Pathway

The following diagram illustrates the 5-lipoxygenase signaling pathway and the point of intervention for inhibitors like SCH 40120.

Figure 1: 5-Lipoxygenase signaling pathway and inhibition by SCH 40120.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy data for SCH 40120.

Table 1: In Vitro Inhibitory Activity of SCH 40120

Cell Type	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cells	7

Table 2: In Vivo Efficacy of SCH 40120 in Animal Models of Acute Inflammation

Animal Model	Species	Administration Route	Endpoint	ED50
Carrageenan-Induced Paw Edema	Rat	Oral (p.o.)	Paw Inflammation	1.5 mg/kg
Reverse Passive Arthus Reaction	Rat	Oral (p.o.)	Paw Inflammation	0.2 mg/kg
Carrageenan Pleurisy	Rat	Oral (p.o.)	Inhibition of Cells	0.1 - 0.7 mg/kg
Carrageenan Pleurisy	Rat	Oral (p.o.)	Inhibition of Fluid	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	Ear Inflammation	0.072 mg/ear

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below. Note that specific formulation details for SCH 40120 are not publicly available; therefore, a general vehicle preparation is suggested. Researchers should perform solubility and stability tests to determine the optimal vehicle for their specific formulation of SCH 40120.

Protocol 1: Carrageenan-Induced Paw Edema in Rats (Oral Administration)

This model is used to assess the anti-inflammatory activity of compounds against acute inflammation.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• SCH 40120

• Vehicle (e.g., 0.5% carboxymethylcellulose (CMC) in saline)

• 1% (w/v) Carrageenan solution in sterile saline

• Pletysmometer

• Oral gavage needles

Experimental Workflow:

Figure 2: Workflow for the carrageenan-induced paw edema model.

Procedure:

• Animal Preparation: Acclimatize male rats for at least one week before the experiment. Fast the animals overnight with free access to water.

• Grouping and Dosing: Randomly divide the rats into control and treatment groups. Prepare a suspension of SCH 40120 in a suitable vehicle (e.g., 0.5% CMC). Administer SCH 40120 or vehicle alone orally via gavage, typically 1 hour before the carrageenan injection.

• Induction of Edema: Measure the initial volume of the right hind paw using a plethysmometer. Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.

• Measurement of Edema: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: The increase in paw volume is calculated as the difference between the final and initial paw volumes. The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the mean increase in paw volume in the control group, and V_t is the mean increase in paw volume in the treated group.

Protocol 2: Arachidonic Acid-Induced Ear Edema in Mice (Topical Administration)

This model is particularly useful for evaluating inhibitors of the arachidonic acid cascade, such as 5-LOX inhibitors.

Materials:

• Male Swiss or Balb/c mice (20-25 g)

• SCH 40120

• Vehicle (e.g., acetone (B3395972) or ethanol)

• Arachidonic acid solution (e.g., 2 mg in 20 µL acetone)

• Micropipettes

• Biopsy punch (e.g., 6 mm)

• Analytical balance

Experimental Workflow:

Figure 3: Workflow for the arachidonic acid-induced ear edema model.

Procedure:

• Animal Preparation: Acclimatize male mice for at least one week before the experiment.

• Grouping and Dosing: Randomly divide the mice into control and treatment groups. Prepare a solution of SCH 40120 in a suitable volatile solvent (e.g., acetone). Apply a defined volume of the SCH 40120 solution or vehicle alone to both the inner and outer surfaces of the right ear. The left ear serves as the untreated control.

• Induction of Edema: After a set period (e.g., 30 minutes) to allow for drug absorption, apply a solution of arachidonic acid (e.g., 2 mg in 20 µL acetone) to the right ear of each mouse.

• Measurement of Edema: At a peak inflammatory time point (e.g., 1 hour after arachidonic acid application), euthanize the mice. Take a standard-sized biopsy (e.g., 6 mm punch) from both the treated (right) and untreated (left) ears.

• Data Analysis: Weigh the ear biopsies immediately. The degree of edema is calculated as the difference in weight between the right and left ear biopsies. The percentage inhibition of edema is calculated as described in Protocol 1.

Protocol 3: Reverse Passive Arthus Reaction in Rats (Oral Administration)

This model induces an immune complex-mediated inflammatory response.

Materials:

• Male Wistar or Sprague-Dawley rats (180-220 g)

• SCH 40120

• Vehicle (e.g., 0.5% CMC in saline)

• Bovine serum albumin (BSA)

• Rabbit anti-BSA antiserum

• Evans blue dye (optional, for visualization of plasma extravasation)

• Saline

• Oral gavage needles and injection syringes

Experimental Workflow:

Figure 4: Workflow for the reverse passive Arthus reaction model.

Procedure:

• Animal Preparation and Dosing: Follow the same initial steps as in Protocol 1 for acclimatization, fasting, grouping, and oral administration of SCH 40120 or vehicle.

• Induction of Arthus Reaction: Typically, the reaction is induced by an intravenous injection of the antibody (e.g., rabbit anti-BSA antiserum) followed by a local intradermal injection of the antigen (e.g., BSA) into the paw.

• Measurement of Inflammation: The inflammatory response, characterized by edema and neutrophil infiltration, develops over several hours. Paw volume can be measured at various time points (e.g., every hour for 4-6 hours). Other endpoints can include myeloperoxidase (MPO) assay to quantify neutrophil accumulation in the tissue.

• Data Analysis: Calculate the increase in paw volume and the percentage inhibition as described in Protocol 1. If MPO is measured, calculate the percentage inhibition of neutrophil infiltration.

Disclaimer

The information provided in these application notes is intended for guidance in a research setting. The optimal dose, administration route, and vehicle for SCH 40120 may vary depending on the specific experimental conditions, animal strain, and the formulation of the compound. It is highly recommended that researchers conduct pilot studies to determine the most appropriate experimental parameters for their studies. All animal experiments should be performed in accordance with institutional and national guidelines for the ethical use of animals in research.

Application Notes and Protocols for Studying Leukotriene Pathways with SCH 40120

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 40120 is a potent and selective inhibitor of the 5-lipoxygenase (5-LOX) enzyme, a critical component in the biosynthesis of leukotrienes. Leukotrienes are pro-inflammatory lipid mediators derived from arachidonic acid and are implicated in the pathophysiology of various inflammatory diseases, including asthma, psoriasis, and allergic rhinitis. By inhibiting 5-LOX, SCH 40120 effectively blocks the production of all leukotrienes, making it a valuable pharmacological tool for investigating the role of these mediators in biological systems and for the preclinical assessment of anti-inflammatory therapeutics.

These application notes provide comprehensive protocols for utilizing SCH 40120 in both in vitro and in vivo models to study leukotriene-mediated inflammatory pathways.

Mechanism of Action

SCH 40120, chemically identified as 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one, exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme. This enzyme catalyzes the initial steps in the conversion of arachidonic acid to leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4). Inhibition of 5-LOX by SCH 40120 leads to a reduction in the synthesis of these pro-inflammatory mediators, thereby attenuating inflammatory responses such as edema, neutrophil infiltration, and vascular permeability.

Data Presentation

In Vitro Efficacy of SCH 40120

Cell Type	Species	IC50 (µM) for 5-Lipoxygenase Inhibition	Reference
Neutrophils	Rat	8
Neutrophils	Human	4
MC9 Mast Cell Clone	Murine	7

In Vivo Efficacy of SCH 40120

Inflammatory Model	Species	Endpoint	Route of Administration	ED50	Reference
Reverse Passive Arthus Reaction (Paw)	Rat	Paw Inflammation	Oral (p.o.)	0.2 mg/kg
Carrageenan-Induced Paw Edema	Rat	Paw Inflammation	Oral (p.o.)	1.5 mg/kg
Carrageenan-Induced Pleurisy	Rat	Cellular and Fluid Infiltration	Oral (p.o.)	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Inflammation	Mouse	Ear Inflammation	Topical	0.072 mg/ear

Signaling Pathway

Caption: The 5-Lipoxygenase pathway and the inhibitory action of SCH 40120.

Experimental Protocols

In Vitro 5-Lipoxygenase (5-LOX) Inhibition Assay in Human Neutrophils

This protocol details the procedure for assessing the inhibitory effect of SCH 40120 on 5-LOX activity in isolated human neutrophils.

Materials:

• Human whole blood

• Dextran (B179266) T-500

• Ficoll-Paque

• Hanks' Balanced Salt Solution (HBSS)

• Calcium ionophore A23187

• Arachidonic acid

• SCH 40120

• Methanol

• Solid Phase Extraction (SPE) columns

• HPLC system

• ELISA kit for LTB4

Procedure:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh human blood using dextran sedimentation followed by Ficoll-Paque density gradient centrifugation.

  • Lyse contaminating red blood cells with a hypotonic solution.

  • Wash the purified neutrophils and resuspend in HBSS.

• Incubation with SCH 40120:

  • Pre-incubate the isolated neutrophils with various concentrations of SCH 40120 (or vehicle control) for 15 minutes at 37°C.

• Stimulation of Leukotriene Synthesis:

  • Add calcium ionophore A23187 to the neutrophil suspension to stimulate the release of endogenous arachidonic acid and subsequent leukotriene synthesis.

  • Incubate for a further 10 minutes at 37°C.

• Extraction and Quantification of Leukotrienes:

  • Terminate the reaction by adding cold methanol.

  • Centrifuge to pellet the cell debris.

  • Acidify the supernatant and extract the leukotrienes using SPE columns.

  • Elute the leukotrienes and quantify the amount of LTB4 produced using either reverse-phase HPLC or a specific LTB4 ELISA kit.

• Data Analysis:

  • Calculate the percentage inhibition of LTB4 synthesis for each concentration of SCH 40120 compared to the vehicle control.

  • Determine the IC50 value by plotting the percentage inhibition against the log concentration of SCH 40120.

Caption: Workflow for the in vitro 5-LOX inhibition assay.

Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to assess the anti-inflammatory activity of SCH 40120 against acute inflammation.

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• SCH 40120

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Pletysmometer or digital calipers

Procedure:

• Animal Acclimatization:

  • Acclimatize rats to the laboratory conditions for at least one week before the experiment.

• Drug Administration:

  • Administer SCH 40120 (or vehicle) orally to the rats.

• Induction of Inflammation:

  • One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume or thickness using a plethysmometer or calipers immediately before the carrageenan injection (baseline) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

• Data Analysis:

  • Calculate the increase in paw volume for each animal at each time point.

  • Determine the percentage inhibition of edema for the SCH 40120-treated groups compared to the vehicle-treated group.

  • Calculate the ED50 value.

Reverse Passive Arthus Reaction in the Rat Paw

This model induces an immune complex-mediated inflammatory response.

Materials:

• Male Wistar rats (150-200 g)

• Bovine Serum Albumin (BSA)

• Rabbit anti-BSA antiserum

• SCH 40120

• Vehicle

• Digital calipers

Procedure:

• Animal Preparation:

  • Acclimatize rats as previously described.

• Drug Administration:

  • Administer SCH 40120 (or vehicle) orally.

• Induction of Arthus Reaction:

  • One hour after drug administration, inject rabbit anti-BSA antiserum intravenously.

  • Immediately following the intravenous injection, inject BSA solution into the sub-plantar region of the right hind paw.

• Assessment of Inflammation:

  • Measure paw thickness at regular intervals (e.g., every hour for 4-6 hours) after the BSA injection.

• Data Analysis:

  • Calculate the change in paw thickness from baseline.

  • Determine the percentage inhibition of paw swelling in the drug-treated groups relative to the vehicle control group.

  • Calculate the ED50 value.

Arachidonic Acid-Induced Ear Edema in Mice

This model directly assesses the inhibition of the arachidonic acid cascade.

Materials:

• Male Swiss mice (20-25 g)

• Arachidonic acid in acetone

• SCH 40120 in a suitable vehicle (e.g., acetone)

• Micrometer

• Biopsy punch

Procedure:

• Drug Application:

  • Topically apply SCH 40120 (or vehicle) to both the inner and outer surfaces of the right ear of each mouse.

• Induction of Inflammation:

  • After a short interval (e.g., 30 minutes), apply arachidonic acid solution to the same ear.

• Measurement of Edema:

  • After a defined period (e.g., 1 hour), sacrifice the mice and take a standard-sized biopsy punch from both the treated (right) and untreated (left) ears.

  • Weigh the ear punches to determine the extent of edema.

• Data Analysis:

  • Calculate the difference in weight between the right and left ear punches for each mouse.

  • Determine the percentage inhibition of edema in the SCH 40120-treated group compared to the vehicle-treated group.

  • Calculate the ED50 value.

Carrageenan-Induced Pleurisy in Rats

This model allows for the evaluation of both fluid exudation and cellular infiltration into a body cavity.

Materials:

• Male Wistar rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• SCH 40120

• Vehicle

• Heparinized saline

• Hemocytometer or automated cell counter

Procedure:

• Drug Administration:

  • Administer SCH 40120 (or vehicle) orally.

• Induction of Pleurisy:

  • One hour after drug administration, inject 0.2 mL of 1% carrageenan solution into the pleural cavity of each rat.

• Collection of Pleural Exudate:

  • At a specific time point (e.g., 4 hours) after carrageenan injection, sacrifice the animals.

  • Carefully open the thoracic cavity and wash the pleural space with a known volume of heparinized saline.

  • Collect the pleural lavage fluid.

• Analysis of Exudate:

  • Measure the total volume of the collected exudate.

  • Determine the total leukocyte count in the exudate using a hemocytometer or an automated cell counter.

  • A differential cell count can also be performed on stained cytospin preparations.

• Data Analysis:

  • Compare the volume of exudate and the total number of infiltrated leukocytes between the SCH 40120-treated and vehicle-treated groups.

  • Calculate the percentage inhibition for both parameters.

  • Determine the ED50 values.

Caption: General workflow for in vivo anti-inflammatory assays.

Conclusion

SCH 40120 is a valuable research tool for elucidating the role of the 5-lipoxygenase pathway in various inflammatory processes. The protocols provided herein offer robust and reproducible methods for characterizing the in vitro and in vivo pharmacological effects of this compound and other potential 5-LOX inhibitors. These assays are fundamental for the preclinical evaluation of novel anti-inflammatory agents targeting the leukotriene pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. The reversed passive Arthus reaction as a model for investigating the mechanisms of inflammation-associated hemostasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: SCH 40120 in Asthma Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of SCH 40120, a potent 5-lipoxygenase inhibitor, in the context of asthma research. The provided data and protocols are intended to guide researchers in designing and executing experiments to investigate the therapeutic potential of this compound in preclinical asthma models.

Introduction

Asthma is a chronic inflammatory disease of the airways characterized by airway hyperresponsiveness, inflammation, and remodeling. A key inflammatory pathway implicated in asthma pathogenesis is the 5-lipoxygenase (5-LO) pathway, which leads to the production of leukotrienes. Leukotrienes are potent mediators of bronchoconstriction, mucus secretion, and eosinophil recruitment, all of which contribute to the clinical manifestations of asthma. SCH 40120 has been identified as an inhibitor of the 5-lipoxygenase enzyme, suggesting its potential as a therapeutic agent for asthma.[1]

Mechanism of Action

SCH 40120 exerts its anti-inflammatory effects by directly inhibiting the 5-lipoxygenase enzyme. This enzyme is crucial for the conversion of arachidonic acid to 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the precursor for all leukotrienes. By blocking this initial step, SCH 40120 effectively reduces the production of pro-inflammatory leukotrienes, thereby mitigating the downstream inflammatory cascade in the airways.

Signaling Pathway of 5-Lipoxygenase Inhibition by SCH 40120

Caption: Inhibition of the 5-lipoxygenase pathway by SCH 40120.

Data Presentation

In Vitro Activity of SCH 40120

The inhibitory activity of SCH 40120 on the 5-lipoxygenase enzyme has been quantified in various cell types.

Cell Type	Species	IC50 (µM)
Neutrophils	Rat	8
Neutrophils	Human	4
MC9 Murine Mast Cell Clone	Mouse	7

Table 1: In vitro inhibitory concentration (IC50) of SCH 40120 on 5-lipoxygenase activity.[1]

In Vivo Anti-Inflammatory Activity of SCH 40120

The anti-inflammatory efficacy of SCH 40120 has been demonstrated in preclinical models of acute inflammation.

Model	Species	Endpoint	Route of Administration	ED50
Reverse Passive Arthus Reaction (Paw Inflammation)	Rat	Paw Swelling	Oral (p.o.)	0.2 mg/kg
Carrageenan-Induced Paw Inflammation	Rat	Paw Swelling	Oral (p.o.)	1.5 mg/kg
Carrageenan Pleurisy	Rat	Cellular Infiltration & Fluid Accumulation	Oral (p.o.)	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Inflammation	Mouse	Ear Edema	Topical	0.072 mg/ear

Table 2: In vivo effective dose (ED50) of SCH 40120 in various inflammation models.[1]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of SCH 40120 in asthma research.

Protocol 1: In Vitro 5-Lipoxygenase Inhibition Assay in Human Neutrophils

Objective: To determine the in vitro potency of SCH 40120 in inhibiting 5-lipoxygenase activity in isolated human neutrophils.

Materials:

• SCH 40120

• Human peripheral blood

• Dextran (B179266) T-500

• Ficoll-Paque

• Hanks' Balanced Salt Solution (HBSS)

• Calcium ionophore A23187

• Arachidonic acid

• Methanol

• Leukotriene B4 (LTB4) ELISA kit

• Spectrophotometer

Procedure:

• Neutrophil Isolation:

  • Isolate neutrophils from human peripheral blood using dextran sedimentation followed by Ficoll-Paque density gradient centrifugation.

  • Resuspend the isolated neutrophils in HBSS.

• Compound Incubation:

  • Pre-incubate the neutrophils with varying concentrations of SCH 40120 (e.g., 0.1 to 100 µM) or vehicle control for 15 minutes at 37°C.

• Cell Stimulation:

  • Stimulate the neutrophils with calcium ionophore A23187 (e.g., 5 µM) and arachidonic acid (e.g., 10 µM) for 10 minutes at 37°C to induce LTB4 production.

• Termination and LTB4 Measurement:

  • Terminate the reaction by adding cold methanol.

  • Centrifuge to pellet the cell debris.

  • Measure the concentration of LTB4 in the supernatant using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of LTB4 production for each concentration of SCH 40120.

  • Determine the IC50 value by plotting the percentage inhibition against the log concentration of SCH 40120 and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow for In Vitro 5-LO Inhibition Assay

Caption: Step-by-step workflow for the in vitro 5-LO inhibition assay.

Protocol 2: Ovalbumin (OVA)-Induced Allergic Asthma Model in Mice

Objective: To evaluate the in vivo efficacy of SCH 40120 in a murine model of allergic asthma.

Materials:

• BALB/c mice

• Ovalbumin (OVA)

• Aluminum hydroxide (B78521) (Alum)

• SCH 40120

• Vehicle control (e.g., 0.5% carboxymethylcellulose)

• Aerosol delivery system

• Whole-body plethysmograph

• Methacholine (B1211447)

• Phosphate-buffered saline (PBS)

• Reagents for bronchoalveolar lavage (BAL) fluid analysis (cell counting, cytokine ELISA)

• Histology supplies (formalin, paraffin, H&E stain)

Procedure:

• Sensitization:

  • Sensitize mice on days 0 and 14 by intraperitoneal (i.p.) injection of OVA emulsified in Alum.

• Challenge:

  • From days 21 to 27, challenge the sensitized mice with aerosolized OVA for 30 minutes daily.

• Drug Treatment:

  • Administer SCH 40120 (e.g., 1, 5, 10 mg/kg, p.o.) or vehicle control to different groups of mice one hour before each OVA challenge.

• Measurement of Airway Hyperresponsiveness (AHR):

  • 24 hours after the final challenge, assess AHR by measuring the enhanced pause (Penh) in response to increasing concentrations of aerosolized methacholine using a whole-body plethysmograph.

• Bronchoalveolar Lavage (BAL):

  • Immediately after AHR measurement, perform BAL by instilling and retrieving PBS into the lungs.

  • Determine the total and differential cell counts (eosinophils, neutrophils, macrophages, lymphocytes) in the BAL fluid.

  • Measure the levels of pro-inflammatory cytokines (e.g., IL-4, IL-5, IL-13) in the BAL fluid supernatant by ELISA.

• Lung Histology:

  • Perfuse the lungs with PBS and fix in 10% formalin.

  • Embed the lung tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and mucus production.

• Data Analysis:

  • Compare the AHR, BAL fluid cell counts, cytokine levels, and histological scores between the SCH 40120-treated groups and the vehicle-treated control group.

Logical Relationship of Experimental Readouts in the OVA-Induced Asthma Model

Caption: Interrelationship of endpoints in the murine asthma model.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Psoriasis with SCH 40120

For Researchers, Scientists, and Drug Development Professionals

Introduction

Psoriasis is a chronic, immune-mediated inflammatory skin disease characterized by hyperproliferation of keratinocytes and infiltration of immune cells. The 5-lipoxygenase (5-LOX) pathway and its products, particularly leukotriene B4 (LTB4), are implicated as significant contributors to the pathogenesis of psoriasis. LTB4 is a potent chemoattractant for neutrophils and promotes keratinocyte proliferation, both hallmark features of psoriatic lesions.[1] SCH 40120, a potent inhibitor of 5-lipoxygenase, presents a targeted therapeutic strategy to mitigate the inflammatory cascade in psoriasis by reducing the synthesis of LTB4.[1]

These application notes provide a comprehensive guide for utilizing SCH 40120 as a tool to investigate the pathomechanisms of psoriasis in both in vitro and in vivo models. The following sections detail the mechanism of action, quantitative data, and detailed experimental protocols for assessing the efficacy of SCH 40120 in relevant preclinical models of psoriasis.

Mechanism of Action

SCH 40120 exerts its anti-inflammatory effects by specifically inhibiting the 5-lipoxygenase enzyme. This enzyme is crucial for the conversion of arachidonic acid into leukotrienes. In the context of psoriasis, the inhibition of 5-LOX by SCH 40120 leads to a significant reduction in the production of LTB4. The downstream effects of this inhibition include:

• Reduced Immune Cell Infiltration: LTB4 is a powerful chemoattractant for neutrophils and other immune cells. By decreasing LTB4 levels, SCH 40120 is expected to reduce the influx of these cells into the psoriatic plaques, thereby diminishing the inflammatory response.

• Inhibition of Keratinocyte Hyperproliferation: LTB4 has been shown to stimulate DNA synthesis in keratinocytes.[2] By blocking LTB4 production, SCH 40120 can help normalize keratinocyte proliferation and differentiation, addressing the characteristic epidermal thickening (acanthosis) in psoriasis.

The proposed mechanism of action of SCH 40120 in the context of psoriasis is illustrated in the signaling pathway diagram below.

References

• 1. Significance of leukotriene-A4 hydrolase in the pathogenesis of psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Leukotrienes B4, C4 and D4 stimulate DNA synthesis in cultured human epidermal keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

SCH 40120: Application Notes for a 5-Lipoxygenase Inhibitor in Drug Discovery

Introduction

SCH 40120 is a potent and selective inhibitor of the 5-lipoxygenase (5-LOX) enzyme.[1] This enzyme plays a crucial role in the biosynthesis of leukotrienes, which are lipid mediators deeply involved in inflammatory responses.[2] By targeting 5-LOX, SCH 40120 effectively blocks the production of these pro-inflammatory molecules, making it a valuable tool compound for researchers in the fields of inflammation, immunology, and drug discovery. These application notes provide detailed protocols and data for utilizing SCH 40120 in preclinical research settings.

Mechanism of Action

SCH 40120 exerts its effects by inhibiting the 5-lipoxygenase enzyme, a key player in the arachidonic acid cascade. This inhibition prevents the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the initial step in the biosynthesis of all leukotrienes.

Quantitative Data

The inhibitory potency of SCH 40120 has been quantified in various in vitro and in vivo models. The following tables summarize the key efficacy data.

Table 1: In Vitro Inhibitory Activity of SCH 40120

Cell Type/Enzyme Source	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cell Clone	7
Data from reference[1]

Table 2: In Vivo Anti-Inflammatory Activity of SCH 40120

Animal Model	Assay	Route of Administration	ED50
Rat	Reverse Passive Arthus Reaction (Paw Inflammation)	Oral	0.2 mg/kg
Rat	Carrageenan-Induced Paw Inflammation	Oral	1.5 mg/kg
Rat	Carrageenan Pleurisy (Cellular Component Inhibition)	Oral	0.1 - 0.7 mg/kg
Rat	Carrageenan Pleurisy (Fluid Component Inhibition)	Oral	0.1 - 0.7 mg/kg
Mouse	Arachidonic Acid-Induced Ear Inflammation	Topical	0.072 mg/ear
Data from reference[1]

Signaling Pathway

The following diagram illustrates the 5-lipoxygenase pathway within the broader arachidonic acid cascade and indicates the point of inhibition by SCH 40120.

Figure 1: 5-Lipoxygenase signaling pathway and inhibition by SCH 40120.

Experimental Protocols

The following are detailed protocols for assessing the inhibitory activity of SCH 40120 on 5-lipoxygenase.

Protocol 1: In Vitro 5-Lipoxygenase Inhibitor Screening (Fluorometric Assay)

This protocol provides a method for screening potential 5-LOX inhibitors using a fluorometric assay kit.

Materials:

• 5-Lipoxygenase Inhibitor Screening Kit (e.g., BioVision's K980-100 or Abcam's ab284521)

• SCH 40120

• DMSO (anhydrous)

• 96-well white plate with a flat bottom

• Multi-well spectrophotometer (ELISA reader) capable of fluorescence measurement

• Deionized water

Procedure:

• Compound Preparation:

  • Dissolve SCH 40120 in DMSO to create a stock solution.

  • Prepare serial dilutions of the SCH 40120 stock solution in assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Assay Setup:

  • Prepare a reaction mix according to the kit manufacturer's instructions, typically containing assay buffer, 5-LOX enzyme, and a fluorescent probe.

  • In a 96-well white plate, add the appropriate volumes of:

    • Test Wells: Reaction mix and SCH 40120 solution.

    • Solvent Control Wells: Reaction mix and an equivalent volume of the solvent used for the test compound.

    • Inhibitor Control Wells: Reaction mix and a known 5-LOX inhibitor (often provided in the kit).

    • Enzyme Control Wells: Assay buffer.

  • Bring the final volume in each well to the recommended level with assay buffer.

• Incubation:

  • Incubate the plate at room temperature for 10 minutes, protected from light.

• Reaction Initiation and Measurement:

  • Prepare the LOX substrate solution as per the kit's instructions.

  • Initiate the enzymatic reaction by adding the LOX substrate to all wells.

  • Immediately begin measuring the fluorescence at an excitation/emission wavelength of approximately 500/536 nm in kinetic mode. Record fluorescence every 30-60 seconds for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each concentration of SCH 40120 using the following formula: % Inhibition = [(Slope of Solvent Control - Slope of Test Well) / Slope of Solvent Control] * 100

  • Plot the percent inhibition against the log concentration of SCH 40120 to determine the IC50 value.

Figure 2: General experimental workflow for 5-LOX inhibitor screening.

Protocol 2: Cell-Based 5-Lipoxygenase Inhibition Assay

This protocol measures the inhibition of 5-LOX activity within a cellular context, providing a more physiologically relevant assessment.

Materials:

• Human neutrophils or a suitable cell line expressing 5-LOX

• SCH 40120

• Cell culture medium (e.g., RPMI 1640)

• Calcium ionophore (e.g., A23187)

• Arachidonic Acid

• Methanol

• Phosphate-buffered saline (PBS)

• Leukotriene B4 (LTB4) ELISA kit

• Centrifuge

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Preparation:

  • Isolate human neutrophils or culture the 5-LOX expressing cell line to the desired density.

  • Wash and resuspend the cells in PBS or an appropriate buffer.

• Compound Treatment:

  • Pre-incubate the cells with various concentrations of SCH 40120 or vehicle (DMSO) for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Stimulation:

  • Stimulate the cells with a calcium ionophore and arachidonic acid to induce leukotriene production.

  • Incubate for an appropriate time (e.g., 10-15 minutes) at 37°C.

• Reaction Termination and Sample Collection:

  • Terminate the reaction by adding cold methanol.

  • Centrifuge the samples to pellet the cells and collect the supernatant.

• Leukotriene Quantification:

  • Quantify the amount of LTB4 in the supernatant using a commercially available LTB4 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percent inhibition of LTB4 production for each concentration of SCH 40120 compared to the vehicle-treated control.

  • Plot the percent inhibition against the log concentration of SCH 40120 to determine the IC50 value.

Applications in Drug Discovery

• Target Validation: SCH 40120 can be used as a tool compound to investigate the role of the 5-LOX pathway in various disease models, helping to validate 5-LOX as a therapeutic target.

• Lead Optimization: The well-characterized potency and selectivity of SCH 40120 make it a suitable reference compound in structure-activity relationship (SAR) studies for the development of novel 5-LOX inhibitors.

• In Vivo Proof-of-Concept: The demonstrated in vivo efficacy of SCH 40120 in animal models of inflammation allows for its use in establishing proof-of-concept for the therapeutic potential of 5-LOX inhibition.[1]

• Mechanism of Action Studies: Researchers can utilize SCH 40120 to dissect the downstream effects of blocking leukotriene biosynthesis in various cellular and physiological processes.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipoxygenase Inhibitor Screening Assay Kit - Applications - CAT N°: 760700 [bertin-bioreagent.com]

Preparation of SCH 40120 Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock solutions of SCH 40120, a potent 5-lipoxygenase inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Data Presentation

A summary of the essential quantitative data for SCH 40120 is provided in the table below. This information is critical for accurate preparation of stock solutions.

Parameter	Value	Source
Molecular Formula	C₁₈H₁₅ClN₂O	[1]
Molecular Weight	310.78 g/mol	[1]
Recommended Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous	General Laboratory Practice
Recommended Stock Concentration	10 mM - 50 mM (in DMSO)	General Laboratory Practice
Storage of Stock Solution	-20°C (short-term, ≤ 1 month) or -80°C (long-term, ≤ 6 months)	[2]
Final DMSO Concentration in Assay	< 0.5% (to avoid cellular toxicity)	[2][3]

Experimental Protocols

The following is a detailed protocol for the preparation of a 10 mM stock solution of SCH 40120 in DMSO. This protocol is based on general best practices for handling similar small molecule inhibitors.

Materials:

• SCH 40120 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber glass vials or polypropylene (B1209903) tubes with secure caps

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Sterile, disposable serological pipettes and pipette tips

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

Procedure:

• Pre-dissolution Preparation:

  • Equilibrate the SCH 40120 powder to room temperature before opening the vial to prevent condensation of moisture.

  • Ensure a sterile working environment, such as a laminar flow hood, to prevent contamination of the stock solution.

• Weighing the Compound:

  • Tare a sterile vial on a calibrated analytical balance.

  • Carefully weigh the desired amount of SCH 40120 powder into the vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.108 mg of SCH 40120.

    • Calculation:

      • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

      • Mass (mg) = 0.010 mol/L * 0.001 L * 310.78 g/mol * 1000 mg/g = 3.108 mg

• Dissolution in DMSO:

  • Add the calculated volume of anhydrous DMSO to the vial containing the SCH 40120 powder. For the example above, add 1 mL of DMSO.

  • Securely cap the vial and vortex the solution for 1-2 minutes to facilitate dissolution.

  • Visually inspect the solution to ensure that all the powder has dissolved and the solution is clear. If particulates are still visible, brief sonication (5-10 minutes) in a water bath at room temperature may be used to aid dissolution.[4] Gentle warming to 37°C for a short period can also be considered if the compound is not temperature-sensitive.[4]

• Aliquoting and Storage:

  • Once the SCH 40120 is completely dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber vials or polypropylene tubes. This practice minimizes freeze-thaw cycles and protects the compound from light degradation.

  • For short-term storage (up to 1 month), store the aliquots at -20°C.[2]

  • For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Preparation of Working Solutions:

• To prepare a working solution for cell-based assays, the DMSO stock solution should be serially diluted in the appropriate cell culture medium.

• It is critical to ensure that the final concentration of DMSO in the assay is below 0.5% to avoid solvent-induced toxicity to the cells.[2][3]

• To prevent precipitation of the compound upon dilution into an aqueous medium, it is recommended to add the stock solution to the medium while gently vortexing.

Mandatory Visualizations

The following diagrams illustrate the key workflows and concepts described in this document.

Figure 1. Workflow for preparing SCH 40120 stock solution.

Figure 2. Dilution protocol for preparing working solutions.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. benchchem.com [benchchem.com]
• 4. emulatebio.com [emulatebio.com]

Application Notes and Protocols for the Analytical Detection of SCH 40120

Disclaimer: As of the date of this document, a specific, validated analytical method for the quantitative determination of SCH 40120 in biological matrices has not been identified in the public domain. The following application notes and protocols are provided as a comprehensive template based on standard bioanalytical methods for small molecules with similar chemical properties. This method is intended to serve as a starting point and must be fully developed and validated for the specific analyte (SCH 40120) and matrix of interest before its application in regulated studies.

Introduction

SCH 40120 is a potent inhibitor of the 5-lipoxygenase (5-LOX) enzyme, a key player in the biosynthesis of leukotrienes, which are pro-inflammatory mediators. Due to its therapeutic potential in inflammatory diseases, robust and reliable analytical methods are crucial for the evaluation of its pharmacokinetic, pharmacodynamic, and toxicological properties in drug development. This document provides a detailed template for a bioanalytical method for the quantification of a small molecule, adaptable for SCH 40120, in a biological matrix such as human plasma, using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway of 5-Lipoxygenase

SCH 40120 exerts its pharmacological effect by inhibiting the 5-lipoxygenase enzyme. The following diagram illustrates the 5-lipoxygenase signaling pathway and the point of inhibition by SCH 40120.

Caption: 5-Lipoxygenase signaling pathway and the inhibitory action of SCH 40120.

Bioanalytical Method Development and Validation Workflow

The development and validation of a robust bioanalytical method is a systematic process. The following diagram outlines the key stages involved.

Caption: General workflow for bioanalytical method development and validation.

Template Protocol: Quantification of a Small Molecule in Human Plasma by LC-MS/MS

This protocol describes a generic approach for the quantification of a small molecule analyte in human plasma. It should be adapted and validated for SCH 40120.

Principle

The analyte and a stable isotope-labeled internal standard (SIL-IS) are extracted from human plasma via protein precipitation. The resulting supernatant is injected into a Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) system. The analyte is separated from endogenous plasma components on a reversed-phase HPLC column and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the SIL-IS against a calibration curve.

Materials and Reagents

• Analyte: SCH 40120 reference standard

• Internal Standard: Stable isotope-labeled SCH 40120 (e.g., SCH 40120-d4)

• Reagents:

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Control human plasma (with appropriate anticoagulant)

Instrumentation

• LC System: A high-performance liquid chromatography system capable of gradient elution.

• MS/MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Experimental Procedures

4.4.1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve the SCH 40120 reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve the SIL-IS in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of the SIL-IS in methanol.

4.4.2. Sample Preparation (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (blank, calibration standard, QC, or unknown).

• Add 150 µL of the internal standard working solution in methanol.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4.4.3. LC-MS/MS Conditions (Example)

• LC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-0.5 min: 10% B

    • 0.5-2.5 min: 10-90% B

    • 2.5-3.0 min: 90% B

    • 3.0-3.1 min: 90-10% B

    • 3.1-4.0 min: 10% B

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: To be determined by infusing a standard solution of SCH 40120 and its SIL-IS into the mass spectrometer.

    • SCH 40120: Precursor ion (e.g., [M+H]+) → Product ion

    • SIL-IS: Precursor ion (e.g., [M+4+H]+) → Product ion

  • Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and cell exit potential for maximum signal intensity.

Method Validation (Based on ICH M10 Guideline)

A full validation of the bioanalytical method should be performed to ensure its reliability. The following parameters should be assessed:

Validation Parameter	Objective	Acceptance Criteria (Typical)
Selectivity	To ensure that the method can differentiate the analyte and IS from endogenous components in the matrix.	Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity and Range	To demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).
Accuracy and Precision	To determine the closeness of the measured concentrations to the true values and the degree of scatter in the data.	Mean accuracy within ±15% of the nominal concentration (±20% at the LLOQ). Precision (%CV) ≤15% (≤20% at the LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 10. Accuracy within ±20% and precision ≤20%.
Stability	To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.	Mean concentration of stability samples should be within ±15% of the nominal concentration.
Matrix Effect	To assess the effect of the biological matrix on the ionization of the analyte and IS.	The coefficient of variation of the matrix factor should be ≤15%.
Dilution Integrity	To ensure that samples with concentrations above the upper limit of quantification can be diluted with blank matrix and accurately measured.	Accuracy and precision of the diluted samples should be within ±15%.

Data Presentation (Hypothetical Data for Template Method)

Table 1: Calibration Curve Linearity

Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
1.00	0.98	98.0	8.5
2.50	2.55	102.0	6.2
10.0	10.3	103.0	4.1
50.0	48.9	97.8	3.5
200	204	102.0	2.8
800	795	99.4	2.1
1000	1012	101.2	1.9

Table 2: Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	1.04	104.0	12.5
Low QC	3.00	2.95	98.3	7.8
Mid QC	150	153	102.0	5.4
High QC	750	738	98.4	4.2

Conclusion

The provided application notes and protocols offer a comprehensive template for the development and validation of a bioanalytical method for the quantification of a small molecule like SCH 40120 in a biological matrix. It is imperative to reiterate that this is a generic method. For the analysis of SCH 40120, a specific method must be developed, optimized, and rigorously validated according to international regulatory guidelines to ensure the generation of reliable and accurate data for its use in drug development and research.

Application Notes and Protocols: SCH 40120 in Combination with Other Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 40120 is a potent and selective inhibitor of the 5-lipoxygenase (5-LOX) enzyme, a key player in the biosynthesis of leukotrienes, which are powerful pro-inflammatory mediators.[1] By targeting the 5-LOX pathway, SCH 40120 demonstrates significant anti-inflammatory activity in various preclinical models of acute inflammation.[1] These application notes provide a comprehensive overview of the rationale, experimental protocols, and expected outcomes for investigating the therapeutic potential of SCH 40120 in combination with other classes of anti-inflammatory agents. Combining agents with different mechanisms of action, such as cyclooxygenase (COX) inhibitors or corticosteroids, may offer synergistic or additive effects, leading to enhanced efficacy and potentially reduced side effects.

Mechanism of Action: The Arachidonic Acid Cascade

Inflammation is a complex biological response involving the production of various lipid mediators derived from arachidonic acid. Two major enzymatic pathways are responsible for the synthesis of these mediators: the cyclooxygenase (COX) pathway, which produces prostaglandins (B1171923) and thromboxanes, and the 5-lipoxygenase (5-LOX) pathway, which leads to the formation of leukotrienes.

• 5-Lipoxygenase (5-LOX) Pathway: Catalyzes the conversion of arachidonic acid to 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the precursor of all leukotrienes. Leukotriene B4 (LTB4) is a potent chemoattractant for neutrophils, while the cysteinyl leukotrienes (LTC4, LTD4, and LTE4) increase vascular permeability and cause bronchoconstriction.[2][3]

• Cyclooxygenase (COX) Pathway: Exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and involved in physiological functions, while COX-2 is induced during inflammation and is the primary target for many non-steroidal anti-inflammatory drugs (NSAIDs).[4] Prostaglandins, such as PGE2, contribute to vasodilation, pain, and fever.[3]

By inhibiting 5-LOX, SCH 40120 specifically blocks the production of pro-inflammatory leukotrienes.

Arachidonic Acid Cascade and Points of Inhibition.

Quantitative Data for SCH 40120

The following table summarizes the reported in vitro and in vivo efficacy of SCH 40120 as a standalone anti-inflammatory agent.

Parameter	Species/Cell Type	Model/Assay	Value	Reference
IC50	Rat Neutrophils	5-Lipoxygenase Inhibition	8 µM	[1]
Human Neutrophils	5-Lipoxygenase Inhibition	4 µM	[1]
Murine Mast Cell (MC9)	5-Lipoxygenase Inhibition	7 µM	[1]
ED50 (p.o.)	Rat	Reverse Passive Arthus Reaction (Paw Inflammation)	0.2 mg/kg	[1]
Rat	Carrageenan-Induced Paw Inflammation	1.5 mg/kg	[1]
Rat	Carrageenan-Induced Pleurisy (Cell & Fluid Inhibition)	0.1 - 0.7 mg/kg	[1]
ED50 (topical)	Mouse	Arachidonic Acid-Induced Ear Inflammation	0.072 mg/ear	[1]

Combination Therapy Rationale and Supporting Data

SCH 40120 and Cyclooxygenase (COX) Inhibitors

Rationale: Simultaneous inhibition of both the 5-LOX and COX pathways can provide a broader spectrum of anti-inflammatory activity by blocking the production of both leukotrienes and prostaglandins. This dual inhibition may lead to a more potent anti-inflammatory effect than either agent alone. The development of dual 5-LOX/COX inhibitors has been an area of active research, suggesting the therapeutic potential of this combination approach.[2]

Supporting Data (with other 5-LOX inhibitors): Studies with dual 5-LOX/COX inhibitors have shown promise in preclinical and clinical settings. For instance, the dual inhibitor licofelone (B1675295) has demonstrated efficacy in reducing inflammation in animal models of atherosclerosis.

SCH 40120 and Corticosteroids

Rationale: Corticosteroids are potent anti-inflammatory drugs with a broad mechanism of action, including the inhibition of phospholipase A2, the enzyme responsible for releasing arachidonic acid from cell membranes. However, their long-term use is associated with significant side effects. Combining a corticosteroid with a 5-LOX inhibitor like SCH 40120 could allow for a lower, and thus safer, dose of the corticosteroid while achieving a synergistic or additive anti-inflammatory effect.

Supporting Data (with other 5-LOX/COX inhibitors): A study demonstrated a synergistic anti-inflammatory effect with the combination of a dual 5-lipoxygenase/cyclooxygenase inhibitor (BMY 30094) and a glucocorticosteroid (hydrocortisone valerate).[5] A low dose of hydrocortisone (B1673445) valerate (B167501) (0.005%) alone had no significant effect, but when combined with 1% BMY 30094, it inhibited phorbol (B1677699) ester-induced mouse skin inflammation by 76%.[5]

Combination	Model	Key Findings	Reference
Dual 5-LOX/COX Inhibitor (BMY 30094) + Hydrocortisone Valerate	Phorbol Ester-Induced Mouse Skin Inflammation	Synergistic anti-inflammatory activity observed.	[5]
5-LOX Inhibitor (NDGA) + NOS Inhibitor (L-NAME)	Endotoxin-Induced Uveitis in Rabbits	The combination significantly reduced uveitis intensity, myeloperoxidase activity, and levels of nitrites, LTB4, PGE2, and PAF in aqueous humor.	[6]

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of SCH 40120 in combination with other anti-inflammatory agents in well-established preclinical models of acute inflammation.

Protocol 1: Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the anti-inflammatory activity of test compounds.

Workflow:

Workflow for Carrageenan-Induced Paw Edema Assay.

Methodology:

• Animals: Male Wistar rats (180-220 g) are to be used. Animals should be acclimatized for at least one week before the experiment.

• Grouping: Animals are randomly assigned to treatment groups (n=6-8 per group):

  • Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose)

  • Group 2: SCH 40120 (e.g., 1.5 mg/kg, p.o.)

  • Group 3: Other anti-inflammatory agent (e.g., a COX-2 inhibitor or a corticosteroid at a selected dose)

  • Group 4: SCH 40120 + Other anti-inflammatory agent

• Procedure: a. Measure the initial volume of the right hind paw of each rat using a plethysmometer. b. Administer the respective treatments orally (p.o.) 1 hour before the induction of inflammation. c. Induce edema by injecting 0.1 mL of a 1% (w/v) suspension of carrageenan in sterile saline into the subplantar region of the right hind paw. d. Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal by subtracting the initial paw volume from the post-treatment paw volume.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [ (Mean Edema of Control - Mean Edema of Treated) / Mean Edema of Control ] x 100

Protocol 2: Carrageenan-Induced Pleurisy in Rats

This model allows for the assessment of both fluid exudation and leukocyte migration into the pleural cavity.

Workflow:

Workflow for Carrageenan-Induced Pleurisy Assay.

Methodology:

• Animals and Grouping: Same as in Protocol 1.

• Procedure: a. Administer the respective treatments orally (p.o.) 1 hour before the induction of pleurisy. b. Induce pleurisy by injecting 0.2 mL of a 1% (w/v) solution of carrageenan in sterile saline into the right pleural cavity under light anesthesia.[7][8] c. Four hours after the carrageenan injection, euthanize the animals. d. Carefully open the thoracic cavity and collect the pleural exudate by washing the cavity with a known volume (e.g., 2 mL) of heparinized saline.[7]

• Data Analysis:

  • Exudate Volume: Measure the total volume of the collected fluid and subtract the volume of the washing solution to determine the exudate volume.

  • Leukocyte Count: Determine the total number of leukocytes in the exudate using a hemocytometer. Perform a differential cell count on stained smears to quantify neutrophils and mononuclear cells.

  • Mediator Analysis: Centrifuge the exudate and store the supernatant at -80°C for the measurement of leukotriene B4 (LTB4) and prostaglandin (B15479496) E2 (PGE2) levels using commercially available ELISA or RIA kits.[9][10]

Expected Outcomes and Interpretation

• Synergistic or Additive Effects: If the combination of SCH 40120 and another anti-inflammatory agent results in a significantly greater reduction in paw edema, exudate volume, or leukocyte infiltration than either agent alone, it would indicate an additive or synergistic effect.

• Differential Effects on Mediators: The analysis of LTB4 and PGE2 in the pleural exudate will provide mechanistic insights. SCH 40120 is expected to reduce LTB4 levels, while a COX inhibitor will reduce PGE2 levels. The combination therapy should ideally suppress both mediators.

• Dose-Sparing Effect: A successful combination may allow for the use of lower doses of each drug to achieve the desired anti-inflammatory effect, potentially reducing the risk of dose-dependent side effects.

Conclusion

The combination of SCH 40120 with other anti-inflammatory agents, particularly COX inhibitors and corticosteroids, represents a promising therapeutic strategy for the management of inflammatory diseases. The protocols outlined in these application notes provide a robust framework for the preclinical evaluation of such combination therapies. The data generated from these studies will be crucial for guiding further drug development efforts and for elucidating the full therapeutic potential of targeting multiple inflammatory pathways.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dual inhibitors of cyclooxygenase and 5-lipoxygenase. A new avenue in anti-inflammatory therapy? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combination of a dual 5-lipoxygenase/cyclooxygenase inhibitor with a glucocorticoid results in synergistic topical antiinflammatory activity without inducing skin atrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Concomitant treatment with a 5-lipoxygenase inhibitor improves the anti-inflammatory effect of the inhibition of nitric oxide synthase during the early phase of endotoxin-induced uveitis in the rabbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carrageenan-Induced Pleurisy [bio-protocol.org]
• 8. Increased carrageenan-induced acute lung inflammation in old rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of prostaglandins and other eicosanoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of prostaglandin E2 and leukotriene B4 in the gingival crevicular fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing SCH 40120 Concentration for Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing SCH 40120 in experimental settings. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to help optimize the concentration of SCH 40120 for maximum efficacy in your studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of SCH 40120?

SCH 40120 is an inhibitor of the 5-lipoxygenase (5-LOX) enzyme.[1] This enzyme is a key component of the arachidonic acid cascade and is responsible for the production of leukotrienes, which are potent mediators of inflammation. By inhibiting 5-LOX, SCH 40120 effectively blocks the synthesis of these pro-inflammatory molecules.

Q2: What is a recommended starting concentration for SCH 40120 in a new cell line?

A good starting point for a new cell line is to perform a dose-response experiment. Based on published data, the half-maximal inhibitory concentration (IC50) for SCH 40120 is in the low micromolar range.[1] Therefore, a broad concentration range from 1 µM to 25 µM is recommended for initial screening to determine the optimal concentration for your specific experimental system.

Q3: How should I prepare and store SCH 40120?

For in vitro experiments, SCH 40120 should be dissolved in a suitable organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM). This stock solution should be aliquoted into smaller, single-use volumes to minimize freeze-thaw cycles and stored at -20°C or -80°C, protected from light. When preparing working solutions, dilute the stock in your cell culture medium, ensuring the final DMSO concentration is non-toxic to your cells (typically ≤ 0.1%).

Q4: How long should I incubate my cells with SCH 40120?

The optimal incubation time will depend on your specific cell line and the biological question being addressed. For assays measuring the inhibition of leukotriene synthesis, a pre-incubation period of 30 to 60 minutes with SCH 40120 before stimulating the cells is common. For longer-term experiments, such as cell viability or gene expression studies, incubation times of 24 to 72 hours may be necessary. A time-course experiment is recommended to determine the ideal duration for your assay.

Data Presentation

Table 1: Reported IC50 Values for SCH 40120

Cell Type	Species	IC50 (µM)
Neutrophils	Human	4
Neutrophils	Rat	8
MC9 Mast Cell Clone	Murine	7

Data sourced from Smith et al., 1992.[1]

Signaling Pathway

Caption: The 5-Lipoxygenase (5-LOX) inflammatory pathway and the point of inhibition by SCH 40120.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No observable effect of SCH 40120	1. Concentration too low: The concentration of SCH 40120 is below the effective range for your cell line. 2. Compound instability: SCH 40120 may have degraded due to improper storage or handling. 3. Insensitive cell line: Your cell line may not express 5-LOX or the downstream signaling components.	1. Perform a dose-response experiment with a wider and higher concentration range (e.g., up to 50 µM). 2. Prepare fresh dilutions of SCH 40120 from a new stock aliquot for each experiment. Ensure proper storage at -20°C or -80°C, protected from light. 3. Confirm 5-LOX expression in your cell line via Western blot or RT-PCR. Use a positive control cell line known to be sensitive to 5-LOX inhibitors.
High variability between replicate wells	1. Uneven cell seeding: Inconsistent cell numbers across wells. 2. "Edge effect" in multi-well plates: Evaporation from the outer wells can concentrate the compound. 3. Inaccurate pipetting: Errors in compound dilution or addition to wells.	1. Ensure a homogenous single-cell suspension before seeding and use a calibrated multichannel pipette. 2. Avoid using the outermost wells of the plate for critical experiments or fill them with sterile PBS or media to maintain humidity. 3. Calibrate pipettes regularly and use appropriate pipetting techniques.
Signs of cytotoxicity (cell death, reduced proliferation)	1. Concentration too high: The concentration of SCH 40120 is toxic to the cells. 2. Solvent toxicity: The final concentration of the solvent (e.g., DMSO) is too high.	1. Determine the cytotoxic concentration range by performing a cell viability assay (e.g., MTT, CellTiter-Glo) in parallel with your functional assay. Use concentrations below the toxic threshold. 2. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically ≤ 0.1% for DMSO). Include a vehicle control (media with the same final solvent concentration) in all experiments.
Compound precipitation in media	1. Poor aqueous solubility: SCH 40120 is likely a hydrophobic compound with limited solubility in aqueous cell culture media. 2. High final concentration: The desired concentration exceeds the solubility limit.	1. Prepare a high-concentration stock in 100% DMSO. When diluting into media, add the stock solution to the media while vortexing to facilitate mixing. Pre-warming the media to 37°C may also help. 2. Determine the maximum soluble concentration by preparing a serial dilution in your media and observing for precipitate formation, both visually and under a microscope.

Experimental Protocols

Protocol 1: Determining the Cellular IC50 of SCH 40120 by Measuring Leukotriene B4 (LTB4) Production

This protocol describes a general method for determining the potency of SCH 40120 in a cell-based assay by quantifying its inhibition of LTB4 production.

Caption: Experimental workflow for determining the cellular IC50 of SCH 40120.

Methodology:

• Cell Seeding: Seed a 5-LOX expressing cell line (e.g., human neutrophils, HL-60, or U937 cells) into a multi-well plate at a density that will allow for robust LTB4 production. Allow cells to adhere or stabilize as required.

• Compound Preparation: Prepare serial dilutions of SCH 40120 in the appropriate cell culture medium. A common approach is a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM). Include a vehicle control (medium with the same final DMSO concentration).

• Inhibitor Pre-treatment: Remove the medium from the cells and add the medium containing the different concentrations of SCH 40120. Incubate for 30-60 minutes at 37°C.

• Cell Stimulation: Add a stimulating agent to induce LTB4 production. A common stimulant is the calcium ionophore A23187 (final concentration typically 1-5 µM).

• Incubation: Incubate for an additional 15-30 minutes at 37°C.

• Sample Collection: Centrifuge the plate to pellet the cells and collect the supernatant.

• LTB4 Quantification: Measure the concentration of LTB4 in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the percentage of LTB4 inhibition versus the log of the SCH 40120 concentration. Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Protocol 2: Cell Viability Assay

This protocol is essential for determining the cytotoxic potential of SCH 40120 and ensuring that the observed effects in functional assays are not due to cell death.

Caption: Experimental workflow for assessing the cytotoxicity of SCH 40120.

Methodology:

• Cell Seeding: Seed your chosen cell line into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of SCH 40120 in complete culture medium to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (e.g., 0.1%). Include a vehicle control.

• Treatment: Remove the old medium and add the medium containing the different concentrations of SCH 40120.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

• Cell Viability Measurement: At the end of the incubation, perform a cell viability assay (e.g., MTT, XTT, or Resazurin-based assays) according to the manufacturer's instructions.

• Data Analysis: Normalize the data to the vehicle control (set to 100% viability). Plot the percentage of cell viability versus the log of the SCH 40120 concentration to determine the cytotoxic concentration range.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]

How to prevent SCH 40120 precipitation in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of SCH 40120 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is SCH 40120 and why is its solubility in media a concern?

SCH 40120 is a potent 5-lipoxygenase inhibitor.[1] Like many small molecule inhibitors, it can be hydrophobic, leading to poor solubility in aqueous solutions such as cell culture media. Precipitation can result in an inaccurate final concentration of the compound in your experiment, leading to unreliable and non-reproducible results.

Q2: What is the primary cause of SCH 40120 precipitation when diluting from a DMSO stock?

The most common cause is "solvent shock." SCH 40120 is likely more soluble in a polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO) than in aqueous cell culture media. When a concentrated DMSO stock is rapidly diluted into the aqueous medium, the compound can crash out of solution as it is no longer soluble at that concentration in the new solvent environment.

Q3: What is the maximum recommended final concentration of DMSO in cell culture?

To minimize solvent-induced toxicity, the final concentration of DMSO in your cell culture medium should generally be kept below 0.5%, and ideally below 0.1%. It is crucial to include a vehicle control (media with the same final DMSO concentration without SCH 40120) in your experiments to account for any effects of the solvent on the cells.

Q4: Can the components of the cell culture media itself cause precipitation?

Yes, interactions between SCH 40120 and components in the media, such as proteins and salts, can lead to the formation of insoluble complexes.[2] The pH and temperature of the media can also significantly influence the solubility of the compound.[3]

Troubleshooting Guides

Issue: Immediate Precipitation Upon Addition to Media

If you observe immediate cloudiness or visible precipitate after adding the SCH 40120 stock solution to your cell culture media, follow these steps:

Troubleshooting Workflow for Immediate Precipitation

Caption: Troubleshooting workflow for immediate SCH 40120 precipitation.

Issue: Delayed Precipitation in the Incubator

If the media appears clear initially but a precipitate forms after some time in the incubator, consider the following:

Logical Relationships in Delayed Precipitation

Caption: Factors and solutions for delayed SCH 40120 precipitation.

Data Presentation

Table 1: Recommended Solvent Concentrations for Stock and Final Solutions

Parameter	Recommendation	Rationale
Stock Solution Solvent	100% DMSO	Maximizes initial solubility of hydrophobic compounds.
Intermediate Dilution Solvent	100% DMSO	Reduces the concentration gradient before adding to aqueous media.
Final DMSO Concentration in Media	< 0.5%, ideally < 0.1%	Minimizes solvent toxicity to cells.
Vehicle Control	Media + same final DMSO %	Differentiates compound effects from solvent effects.

Experimental Protocols

Protocol 1: Preparation of SCH 40120 Stock and Working Solutions

This protocol is designed to minimize precipitation when preparing the final working solution of SCH 40120 in cell culture media.

Experimental Workflow for Solution Preparation

Caption: Step-by-step workflow for preparing SCH 40120 solutions.

Methodology:

• Prepare a High-Concentration Stock Solution:

  • Accurately weigh the SCH 40120 powder.

  • Dissolve it in 100% high-purity, anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM). Ensure the compound is fully dissolved. Gentle warming (up to 37°C) or vortexing may aid dissolution.

  • Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Create Intermediate Dilutions:

  • Before preparing the final working solution, perform serial dilutions of the high-concentration stock in 100% DMSO to create lower-concentration intermediate stocks (e.g., 1 mM, 100 µM).

• Prepare the Final Working Solution:

  • Pre-warm your complete cell culture medium (with serum and other supplements) to 37°C.

  • To prepare your final desired concentration, add a small volume of the appropriate intermediate DMSO stock to the pre-warmed medium. It is recommended to add the DMSO stock to the media, not the other way around.

  • Immediately after adding the stock, gently vortex the solution to ensure rapid and uniform mixing.

• Final Check:

  • Visually inspect the final working solution for any signs of precipitation (e.g., cloudiness, crystals). If precipitation is observed, you may need to lower the final concentration or further optimize the dilution strategy.

Protocol 2: Determining the Maximum Soluble Concentration of SCH 40120

This protocol helps to empirically determine the solubility limit of SCH 40120 in your specific cell culture medium.

Methodology:

• Prepare a range of concentrations: Following Protocol 1, prepare a series of final working solutions of SCH 40120 in your pre-warmed cell culture medium at various concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM).

• Incubate under experimental conditions: Place the tubes or plates with the different concentrations in your cell culture incubator (37°C, 5% CO2) for a period relevant to your experiment (e.g., 24, 48, or 72 hours).

• Visual Inspection: At regular intervals, visually inspect each concentration for any signs of precipitation. A light microscope can be used to detect microprecipitates.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of precipitate throughout the incubation period is the maximum soluble concentration for your experimental setup.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 3. benchchem.com [benchchem.com]

Interpreting unexpected results with SCH 40120

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with SCH 40120.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for SCH 40120?

SCH 40120 is an inhibitor of the 5-lipoxygenase (5-LOX) enzyme.[1] This enzyme is a key component in the biosynthesis of leukotrienes, which are potent mediators of inflammation. By inhibiting 5-LOX, SCH 40120 can reduce the production of leukotrienes and thereby exert anti-inflammatory effects.

Q2: What are the reported IC50 and ED50 values for SCH 40120?

The following tables summarize the reported potency of SCH 40120 in various in vitro and in vivo models.

Table 1: In Vitro IC50 Values for SCH 40120 [1]

Cell Type	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cell Clone	7

Table 2: In Vivo ED50 Values for SCH 40120 [1]

Inflammatory Model	Route of Administration	ED50 (mg/kg)
Reverse Passive Arthus Reaction (Rat Paw)	Oral	0.2
Carrageenan-Induced Paw Inflammation (Rat)	Oral	1.5
Reverse Passive Arthus Pleurisy (Rat)	Oral	0.1 - 0.7
Carrageenan Pleurisy (Rat)	Oral	0.1 - 0.7
Arachidonic Acid-Induced Ear Inflammation (Mouse)	Topical	0.072 (mg/ear)

Troubleshooting Guide

This section addresses potential unexpected results and provides guidance for troubleshooting your experiments with SCH 40120.

Issue 1: Higher than expected cell death observed in my culture after treatment with SCH 40120.

• Possible Cause 1: Cytotoxicity at the tested concentration.

  • Troubleshooting Step: Perform a dose-response curve to determine the cytotoxic threshold of SCH 40120 in your specific cell line. Start with a wide range of concentrations, including those well below the reported IC50 values for 5-LOX inhibition.

• Possible Cause 2: Off-target effects.

  • Troubleshooting Step: While SCH 40120 is a 5-LOX inhibitor, high concentrations may affect other cellular pathways. Consider including control experiments to assess the activity of related enzymes, such as other lipoxygenases or cyclooxygenases, to check for off-target inhibition.

• Possible Cause 3: Solvent toxicity.

  • Troubleshooting Step: Ensure the final concentration of the solvent (e.g., DMSO) in your vehicle control is identical to that in your SCH 40120-treated samples and is non-toxic to your cells.

Issue 2: Inconsistent or no inhibition of 5-LOX activity observed.

• Possible Cause 1: Compound degradation.

  • Troubleshooting Step: Ensure proper storage of SCH 40120 according to the manufacturer's instructions. Prepare fresh stock solutions for each experiment.

• Possible Cause 2: Sub-optimal assay conditions.

  • Troubleshooting Step: Verify the components and conditions of your 5-LOX activity assay. Ensure the substrate (e.g., arachidonic acid) concentration and incubation times are appropriate. Refer to the detailed experimental protocol below.

• Possible Cause 3: Cell-specific differences in drug uptake or metabolism.

  • Troubleshooting Step: The efficacy of SCH 40120 can vary between cell types. If possible, measure the intracellular concentration of the compound to confirm its uptake.

Experimental Protocols

Protocol: In Vitro 5-Lipoxygenase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of SCH 40120 on 5-LOX in a cell-based assay.

• Cell Culture: Culture a relevant cell line (e.g., human neutrophils) under standard conditions.

• Cell Stimulation: Prime the cells with a suitable stimulating agent (e.g., calcium ionophore A23187) to induce the release of arachidonic acid and activate the 5-LOX pathway.

• Compound Treatment: Pre-incubate the cells with varying concentrations of SCH 40120 or vehicle control for a specified period before stimulation.

• Leukotriene Measurement: After stimulation, collect the cell supernatant and measure the levels of a specific 5-LOX product (e.g., Leukotriene B4) using a validated method such as an ELISA kit.

• Data Analysis: Calculate the percentage of inhibition of leukotriene production for each concentration of SCH 40120 compared to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: Signaling pathway of 5-LOX and the inhibitory action of SCH 40120.

Caption: Troubleshooting workflow for unexpected results with SCH 40120.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Bioavailability of SCH 40120

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address challenges in improving the in vivo bioavailability of the 5-lipoxygenase inhibitor, SCH 40120.

Frequently Asked Questions (FAQs)

Q1: What is SCH 40120 and what are its potential therapeutic applications?

SCH 40120 is an inhibitor of the 5-lipoxygenase enzyme.[1] This enzyme is crucial in the biosynthesis of leukotrienes, which are potent mediators of inflammation.[2] Consequently, SCH 40120 has potential as a potent anti-inflammatory agent for treating conditions where leukotrienes are major pathological mediators, such as psoriasis.[1]

Q2: What are the known chemical properties of SCH 40120?

SCH 40120, with the chemical name 10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][3][4]naphthyridin-5(7H)-one, has a molecular formula of C18H15ClN2O and a molecular weight of 310.78 g/mol .[5] It is an achiral molecule.[5]

Q3: What are the common challenges encountered when working with compounds like SCH 40120 in vivo?

While specific data for SCH 40120 is limited, compounds with similar structures often exhibit poor aqueous solubility and may be subject to significant first-pass metabolism in the liver. These factors can lead to low and variable oral bioavailability, limiting therapeutic efficacy.

Q4: What general strategies can be employed to improve the oral bioavailability of poorly soluble drugs?

Several formulation strategies can be employed to enhance the bioavailability of poorly soluble drugs.[3][6][7][8][9] These include:

• Particle Size Reduction: Decreasing the particle size increases the surface area for dissolution.[7] Techniques include micronization and nanosizing.[7]

• Lipid-Based Formulations: Incorporating the drug into lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption.[3][7][9]

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier in an amorphous state can enhance solubility and dissolution rate.[6][7]

• Prodrugs: Chemical modification of the drug to a more soluble or permeable form that converts to the active drug in vivo.[7]

• Use of Permeation Enhancers: Excipients that can improve the permeability of the drug across the intestinal membrane.[3]

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during their in vivo experiments with SCH 40120.

Issue 1: Low and Inconsistent Plasma Concentrations of SCH 40120 After Oral Administration

Possible Cause: Poor aqueous solubility and slow dissolution rate in the gastrointestinal tract.

Troubleshooting Steps:

• Characterize Physicochemical Properties:

  • Determine the aqueous solubility of SCH 40120 at different pH values relevant to the gastrointestinal tract (pH 1.2, 4.5, and 6.8).

  • Assess the dissolution rate of the neat compound.

• Formulation Approaches to Enhance Solubility and Dissolution:

  • Particle Size Reduction:

    • Methodology: Employ micronization (e.g., air-jet milling) to reduce particle size to the 2-5 µm range or nanosizing (e.g., wet-bead milling) to achieve particle sizes of 100-250 nm.[3]

    • Evaluation: Compare the dissolution profile of the micronized/nanosized SCH 40120 with the unformulated drug.

  • Lipid-Based Formulations (SEDDS):

    • Methodology: Screen various oils, surfactants, and co-surfactants for their ability to solubilize SCH 40120. A common starting point is to use a composition of oil (e.g., ethyl oleate), a non-ionic surfactant (e.g., Tween 80), and a co-surfactant (e.g., Transcutol P).[10] The mixture should spontaneously form a microemulsion upon gentle agitation in an aqueous medium.

    • Evaluation: Assess the in vitro dissolution of the SEDDS formulation and conduct in vivo pharmacokinetic studies in an appropriate animal model (e.g., rats).[[“]][12]

Table 1: Hypothetical Comparison of Formulation Strategies on SCH 40120 Bioavailability

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Unformulated SCH 40120	50 ± 15	4.0 ± 1.5	350 ± 90	100
Micronized SCH 40120	150 ± 40	2.5 ± 0.8	1050 ± 250	300
SCH 40120 in SEDDS	450 ± 110	1.5 ± 0.5	3150 ± 700	900

Issue 2: High Variability in Pharmacokinetic Parameters Among Subjects

Possible Cause: In addition to poor solubility, this could be due to extensive first-pass metabolism in the liver and/or interactions with efflux transporters in the gut wall.

Troubleshooting Steps:

• Investigate Metabolic Stability:

  • Methodology: Conduct in vitro metabolic stability assays using liver microsomes or S9 fractions from relevant species (e.g., rat, human).[13][14][15] Incubate SCH 40120 with these fractions in the presence of NADPH and measure the disappearance of the parent compound over time.

  • Evaluation: Calculate the in vitro intrinsic clearance. High clearance suggests rapid metabolism.

• Assess Potential for Efflux Transporter Involvement:

  • Methodology: Use in vitro models like Caco-2 cell monolayers to assess the bidirectional permeability of SCH 40120.[16] A significantly higher basal-to-apical transport compared to apical-to-basal transport suggests that the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[16][17]

  • Evaluation: Calculate the efflux ratio. An efflux ratio greater than 2 is indicative of active efflux.

• Strategies to Mitigate High First-Pass Metabolism and Efflux:

  • Formulation with Inhibitors: Co-administration with known inhibitors of relevant metabolic enzymes (e.g., specific cytochrome P450 inhibitors) or efflux transporters (e.g., piperine) can increase bioavailability. However, this approach has potential for drug-drug interactions.

  • Lymphatic Transport: Lipid-based formulations, particularly those with long-chain fatty acids, can promote lymphatic transport, thereby bypassing the portal circulation and reducing first-pass metabolism.[6][7]

Table 2: Experimental Protocols for In Vitro Assessment

Experiment	Methodology	Key Parameters Measured
Metabolic Stability	Incubate SCH 40120 with liver microsomes/S9 fraction and NADPH at 37°C. Sample at multiple time points and analyze for the parent drug by LC-MS/MS.	In vitro half-life (t1/2), Intrinsic Clearance (CLint)
Caco-2 Permeability	Seed Caco-2 cells on transwell inserts. Add SCH 40120 to either the apical or basolateral side and measure its appearance on the opposite side over time.	Apparent Permeability Coefficient (Papp), Efflux Ratio

Visualizations

Caption: Troubleshooting workflow for low bioavailability of SCH 40120.

Caption: Inhibition of the 5-Lipoxygenase pathway by SCH 40120.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vivo Methods for the Assessment of Topical Drug Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. upm-inc.com [upm-inc.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced oral bioavailability of piperine by self-emulsifying drug delivery systems: in vitro, in vivo and in situ intestinal permeability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. scispace.com [scispace.com]
• 13. pharmaron.com [pharmaron.com]
• 14. In vitro metabolism of oxymetazoline: evidence for bioactivation to a reactive metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. bioivt.com [bioivt.com]
• 17. youtube.com [youtube.com]

Technical Support Center: Overcoming Resistance to SCH 40120

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to the 5-lipoxygenase (5-LOX) inhibitor, SCH 40120, in cell lines.

Frequently Asked Questions (FAQs)

Q1: What is SCH 40120 and what is its mechanism of action?

SCH 40120 is an inhibitor of the 5-lipoxygenase (5-LOX) enzyme. 5-LOX is a key enzyme in the biosynthesis of leukotrienes, which are pro-inflammatory lipid mediators.[1][2] In the context of cancer, the 5-LOX pathway has been implicated in promoting cell proliferation, survival, and migration.[1][3][4] By inhibiting 5-LOX, SCH 40120 aims to reduce the production of these pro-tumorigenic leukotrienes.

Q2: What are the potential reasons for my cell line showing resistance to SCH 40120?

Resistance to targeted therapies like SCH 40120 can arise from various factors. While specific resistance mechanisms to SCH 40120 have not been extensively documented, based on general principles of drug resistance in cancer, potential causes include:

• Target Overexpression: Increased expression of the 5-LOX enzyme (encoded by the ALOX5 gene) can lead to insufficient inhibition by SCH 40120 at standard concentrations.[1]

• Target Alteration: Mutations in the ALOX5 gene could alter the drug-binding site of the 5-LOX enzyme, reducing the efficacy of SCH 40120.[5][6]

• Activation of Bypass Pathways: Cancer cells might activate alternative signaling pathways to compensate for the inhibition of the 5-LOX pathway, thereby maintaining their pro-survival and proliferative signals.[7]

• Increased Drug Efflux: Overexpression of drug efflux pumps, such as P-glycoprotein, can actively transport SCH 40120 out of the cell, lowering its intracellular concentration and effectiveness.

• Altered Drug Metabolism: Changes in cellular metabolism might lead to the inactivation and breakdown of SCH 40120.

Q3: How can I confirm that my cell line is resistant to SCH 40120?

The first step is to determine the half-maximal inhibitory concentration (IC50) of SCH 40120 in your specific cell line. This can be achieved using a cell viability assay, such as the MTT assay. If the calculated IC50 value is significantly higher than what is reported in the literature for sensitive cell lines, or if you observe a rightward shift in the dose-response curve compared to a sensitive control cell line, it indicates resistance.

Troubleshooting Guide

This guide provides a step-by-step approach to investigate and potentially overcome resistance to SCH 40120 in your cell line.

Problem 1: Decreased or no response to SCH 40120 treatment.

Possible Cause 1: Suboptimal Drug Concentration or Inactivity.

• Troubleshooting Step:

  • Verify Drug Potency: Ensure the SCH 40120 stock solution is correctly prepared and has not degraded.

  • Determine IC50: Perform a dose-response experiment to determine the IC50 value of SCH 40120 in your cell line. This will confirm the extent of resistance.

Experimental Protocol: Determination of IC50 using MTT Assay

This protocol outlines the steps to assess cell viability and determine the IC50 of SCH 40120.

• Materials:

  • SCH 40120

  • Cancer cell line of interest

  • 96-well flat-bottom plates

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • Phosphate-buffered saline (PBS)

  • Plate reader (570 nm absorbance)

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours.[8]

  • Compound Treatment: Prepare serial dilutions of SCH 40120 in culture medium. A typical starting range could be from 0.01 µM to 100 µM. Include a vehicle control (DMSO). Add 100 µL of the drug dilutions to the respective wells.[8]

  • Incubation: Incubate the plate for a duration relevant to your experimental goals (e.g., 48 or 72 hours).

  • MTT Assay: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.[8]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the drug concentration and fit the data to a dose-response curve to determine the IC50 value.[8][9]

Quantitative Data Summary: Example IC50 Values

Cell Line	Treatment	IC50 (µM)
Sensitive Cell Line (Hypothetical)	SCH 40120	5
Resistant Cell Line (Hypothetical)	SCH 40120	50

Possible Cause 2: Overexpression of 5-LOX.

• Troubleshooting Step:

  • Assess 5-LOX Expression: Compare the protein levels of 5-LOX in your resistant cell line to a sensitive control cell line using Western blotting.

Experimental Protocol: Western Blot for 5-LOX Expression

• Materials:

  • Cell lysates from resistant and sensitive cell lines

  • SDS-PAGE gels

  • Nitrocellulose or PVDF membrane

  • Primary antibody against 5-LOX

  • Secondary antibody (HRP-conjugated)

  • Loading control antibody (e.g., β-actin or GAPDH)

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Protein Extraction: Lyse cells and quantify protein concentration.

  • SDS-PAGE: Separate proteins by size on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with the primary anti-5-LOX antibody, followed by the HRP-conjugated secondary antibody.

  • Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[10]

  • Analysis: Quantify the band intensities and normalize to the loading control to compare 5-LOX expression levels between cell lines.

Possible Cause 3: Altered 5-LOX Gene (ALOX5).

• Troubleshooting Step:

  • Gene Sequencing: Sequence the ALOX5 gene in the resistant cell line to identify potential mutations that could affect drug binding.

  • Functional Validation (siRNA): Use siRNA to knock down ALOX5 expression in the resistant cell line and observe if sensitivity to SCH 40120 is restored.

Experimental Protocol: siRNA Knockdown of ALOX5

• Materials:

  • siRNA targeting ALOX5 and a non-targeting control siRNA

  • Transfection reagent (e.g., Lipofectamine RNAiMAX)

  • Opti-MEM or other serum-free medium

  • Resistant cancer cell line

• Procedure:

  • Cell Seeding: Seed cells to be 60-80% confluent at the time of transfection.[11]

  • siRNA-Lipid Complex Formation: Dilute the ALOX5 siRNA and the transfection reagent in separate tubes with serum-free medium. Combine the two solutions and incubate to allow complex formation.[12]

  • Transfection: Add the siRNA-lipid complexes to the cells and incubate for the recommended time (typically 4-6 hours).[12]

  • Post-Transfection: Replace the transfection medium with complete culture medium and incubate for 24-72 hours to allow for gene silencing.

  • Validation and Functional Assay:

    • Confirm knockdown of 5-LOX protein by Western blot.

    • Treat the transfected cells with SCH 40120 and perform a cell viability assay (e.g., MTT) to assess for restored sensitivity.

Problem 2: Cell death is not induced by SCH 40120.

Possible Cause: Evasion of Apoptosis.

• Troubleshooting Step:

  • Assess Apoptosis: Determine if SCH 40120 is inducing apoptosis in your cell line using methods like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry.

Experimental Protocol: Analysis of Apoptosis by Annexin V and PI Staining

• Materials:

  • Resistant and sensitive cell lines treated with SCH 40120

  • Annexin V-FITC and Propidium Iodide (PI) staining kit

  • Binding buffer

  • Flow cytometer

• Procedure:

  • Cell Treatment: Treat cells with SCH 40120 at the desired concentration and for the desired time. Include untreated controls.

  • Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

  • Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and PI. Incubate in the dark.[13]

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.[13]

  • Data Interpretation:

    • Annexin V negative / PI negative: Live cells

    • Annexin V positive / PI negative: Early apoptotic cells

    • Annexin V positive / PI positive: Late apoptotic/necrotic cells

    • Annexin V negative / PI positive: Necrotic cells

Problem 3: Resistance persists despite addressing single-agent issues.

Possible Cause: Activation of Compensatory Signaling Pathways.

• Troubleshooting Step:

  • Combination Therapy: Explore combining SCH 40120 with other therapeutic agents that target different pathways. The combination of a 5-LOX inhibitor with a cyclooxygenase (COX) inhibitor has been suggested as a potential strategy.[14] Another approach is to combine it with standard chemotherapy agents.

Experimental Workflow: Combination Therapy

References

• 1. 5-Lipoxygenase: Underappreciated Role of a Pro-Inflammatory Enzyme in Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic options for 5-lipoxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5-lipoxygenase antagonist therapy: a new approach towards targeted cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ALOX5 arachidonate 5-lipoxygenase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 7. Three-dimensional growth reveals fine-tuning of 5-lipoxygenase by proliferative pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Expression of 5-lipoxygenase (5-LOX) in T lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. siRNA knockdown [protocols.io]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. COX-2/5-LOX dual acting anti-inflammatory drugs in cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Off-Target Effects of SCH 40120

This technical support center is designed for researchers, scientists, and drug development professionals utilizing SCH 40120. It provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential issues related to off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is SCH 40120 and what is its primary mechanism of action?

A1: SCH 40120 is an inhibitor of the 5-lipoxygenase (5-LO) enzyme.[1] Its primary mechanism of action is to block the activity of 5-LO, an enzyme crucial for the biosynthesis of leukotrienes, which are pro-inflammatory mediators.[1] By inhibiting 5-LO, SCH 40120 can reduce the inflammatory response in various models.[1]

Q2: What are off-target effects and why are they a concern when using small molecule inhibitors like SCH 40120?

A2: Off-target effects occur when a small molecule inhibitor, such as SCH 40120, binds to and alters the function of proteins other than its intended target (5-lipoxygenase).[2][3] These unintended interactions are a significant concern as they can lead to misinterpretation of experimental results, cellular toxicity, and a lack of translational success from preclinical to clinical settings.[2] Minimizing off-target effects is crucial for ensuring that the observed biological effects are genuinely due to the inhibition of the intended target.[2]

Q3: What are the initial signs that I might be observing off-target effects with SCH 40120 in my experiments?

A3: Several signs may indicate potential off-target effects:

• Inconsistency with other 5-LO inhibitors: Observing a different phenotype when using a structurally unrelated 5-LO inhibitor.[3]

• Discrepancy with genetic validation: The phenotype observed with SCH 40120 is not replicated when the 5-LO gene (ALOX5) is knocked down or knocked out using techniques like CRISPR/Cas9 or siRNA.[2][3]

• Effects at high concentrations: The observed effect only occurs at concentrations significantly higher than the IC50 for 5-LO inhibition.

• Unusual or unexpected cellular phenotypes: Observing cellular responses that are not typically associated with the inhibition of the leukotriene pathway.

Q4: How can I proactively minimize the risk of off-target effects in my experimental design with SCH 40120?

A4: To proactively minimize off-target effects, consider the following strategies:

• Use the Lowest Effective Concentration: Perform a dose-response experiment to determine the lowest concentration of SCH 40120 that elicits the desired on-target effect.[2]

• Employ Orthogonal Validation: Use multiple, structurally distinct inhibitors that target 5-LO to confirm that the observed phenotype is consistent.[3]

• Incorporate Genetic Controls: Use genetic tools like siRNA or CRISPR/Cas9 to validate that the knockdown or knockout of the target protein (5-LO) phenocopies the effects of SCH 40120.[2][3]

• Include a Structurally Similar Inactive Control: If available, use a molecule structurally similar to SCH 40120 that is known to be inactive against 5-LO.

Troubleshooting Guide

This guide provides a structured approach to identifying and mitigating potential off-target effects of SCH 40120.

Observed Issue	Potential Cause	Recommended Action
Inconsistent results compared to other 5-LO inhibitors.	The observed phenotype may be due to an off-target effect of SCH 40120.	1. Validate the phenotype with at least two structurally different 5-LO inhibitors.2. Perform a genetic knockdown/knockout of ALOX5 (the gene for 5-LO) to see if it replicates the phenotype.[2][3]
Observed effect only at high concentrations of SCH 40120.	At higher concentrations, the likelihood of engaging off-target proteins increases.	1. Perform a detailed dose-response curve and correlate the effective concentration with the known IC50 of SCH 40120 for 5-LO.2. Whenever possible, use concentrations at or below 10-fold the IC50 value.
Cellular toxicity is observed.	The toxicity could be an off-target effect unrelated to 5-LO inhibition.	1. Perform a cell viability assay (e.g., MTS or Annexin V staining) at various concentrations of SCH 40120.2. Compare the toxic concentration to the effective concentration for 5-LO inhibition.3. Test if the toxicity is rescued by supplementing with downstream products of the 5-LO pathway.
Phenotype persists after ALOX5 knockout/knockdown.	This strongly suggests an off-target effect, as the intended target is absent.	1. Consider performing a proteome-wide target identification assay such as a Cellular Thermal Shift Assay (CETSA) or chemical proteomics to identify potential off-targets.[2] 2. Utilize computational tools to predict potential off-targets based on the structure of SCH 40120.[4]

Data Presentation

Table 1: In Vitro Inhibitory Activity of SCH 40120 on 5-Lipoxygenase

Cell Type/Enzyme Source	IC50 (µM)
Rat Neutrophils	8[1]
Human Neutrophils	4[1]
MC9 Murine Mast Cell Clone	7[1]

Experimental Protocols

Protocol 1: Dose-Response Curve to Determine Optimal Concentration

Objective: To identify the lowest effective concentration of SCH 40120 that inhibits 5-lipoxygenase activity, thereby minimizing off-target effects.

Methodology:

• Cell Culture: Culture your cells of interest (e.g., neutrophils or mast cells) under standard conditions.

• Compound Preparation: Prepare a stock solution of SCH 40120 in DMSO. Create a series of dilutions to cover a broad concentration range (e.g., 0.01 µM to 100 µM).

• Cell Treatment: Seed cells in a multi-well plate and treat with the various concentrations of SCH 40120 or vehicle control (DMSO) for a predetermined time.

• Stimulation: Induce 5-LO activity by stimulating the cells with an appropriate agonist (e.g., calcium ionophore A23187).

• Leukotriene Measurement: Harvest the cell supernatant and measure the production of a downstream leukotriene (e.g., LTB4) using an ELISA kit.

• Data Analysis: Plot the percentage of LTB4 inhibition against the log concentration of SCH 40120 to determine the IC50 value. The optimal concentration for your experiments should be in the range of the IC50 to 10x IC50.

Protocol 2: Genetic Validation using CRISPR/Cas9 Knockout

Objective: To confirm that the observed phenotype from SCH 40120 treatment is a direct result of 5-LO inhibition.[3]

Methodology:

• gRNA Design: Design and clone two to three different guide RNAs (gRNAs) targeting the ALOX5 gene into a Cas9 expression vector.[3]

• Transfection: Transfect the gRNA/Cas9 plasmids into your cell line.

• Clonal Selection: Isolate single-cell clones through limiting dilution or FACS.[3]

• Knockout Validation: Screen the clones for the absence of 5-LO protein expression using Western blotting or confirm gene disruption by sequencing.

• Phenotypic Analysis: Perform your primary phenotypic assay on the validated knockout clones and compare the results to wild-type cells treated with SCH 40120. If the phenotype is recapitulated in the knockout cells, it confirms the on-target effect.[3]

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To verify that SCH 40120 directly binds to and stabilizes 5-LO in a cellular context.[2]

Methodology:

• Cell Treatment: Treat intact cells with SCH 40120 at a concentration where the on-target effect is observed, alongside a vehicle control.[2][3]

• Heating: Lyse the cells and heat the lysates across a range of temperatures (e.g., 40-70°C).[2][3]

• Protein Separation: Centrifuge the heated lysates to separate the soluble protein fraction from the aggregated, denatured proteins.[2][3]

• Protein Quantification: Collect the supernatant and quantify the amount of soluble 5-LO protein at each temperature using Western blotting.[3]

• Data Analysis: Plot the amount of soluble 5-LO as a function of temperature. A shift in the melting curve to a higher temperature in the presence of SCH 40120 indicates target engagement.[3]

Mandatory Visualizations

Caption: Simplified signaling pathway of the 5-Lipoxygenase cascade and the inhibitory action of SCH 40120.

Caption: Experimental workflow for validating on-target effects of SCH 40120.

Caption: A decision tree for troubleshooting unexpected results with SCH 40120.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]

SCH 40120 experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the experimental use of SCH 40120, a potent 5-lipoxygenase (5-LOX) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SCH 40120?

A1: SCH 40120 is an inhibitor of the 5-lipoxygenase (5-LOX) enzyme.[1] This enzyme is a key component in the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation. By inhibiting 5-LOX, SCH 40120 effectively blocks the production of leukotrienes, thereby exerting its anti-inflammatory effects.

Q2: In which experimental models has SCH 40120 demonstrated efficacy?

A2: SCH 40120 has shown significant anti-inflammatory activity in various preclinical models. These include in vitro assays using rat and human neutrophils, as well as in vivo models such as carrageenan-induced paw edema in rats and arachidonic acid-induced ear edema in mice.[1]

Q3: What are the reported IC50 and ED50 values for SCH 40120?

A3: The inhibitory potency of SCH 40120 has been quantified in several studies. The IC50 and ED50 values are summarized in the table below.

Quantitative Data Summary

Assay Type	Species/Cell Line	Parameter	Value
In Vitro 5-Lipoxygenase Inhibition	Rat Neutrophils	IC50	8 µM[1]
In Vitro 5-Lipoxygenase Inhibition	Human Neutrophils	IC50	4 µM[1]
In Vitro 5-Lipoxygenase Inhibition	Murine Mast Cell (MC9)	IC50	7 µM[1]
In Vivo Carrageenan-Induced Paw Edema	Rat	ED50 (oral)	1.5 mg/kg[1]
In Vivo Reverse Passive Arthus Reaction (Paw)	Rat	ED50 (oral)	0.2 mg/kg[1]
In Vivo Arachidonic Acid-Induced Ear Edema	Mouse	ED50 (topical)	0.072 mg/ear[1]
In Vivo Carrageenan Pleurisy (Cell & Fluid Inhibition)	Rat	ED50 (oral)	0.1 - 0.7 mg/kg[1]

Signaling Pathway

The following diagram illustrates the leukotriene biosynthesis pathway and the point of inhibition by SCH 40120.

Leukotriene biosynthesis pathway and SCH 40120 inhibition.

Experimental Protocols

In Vitro 5-Lipoxygenase Activity Assay

This protocol is a general guideline for assessing the inhibitory effect of SCH 40120 on 5-LOX activity in a cell-free system.

Materials:

• Purified 5-lipoxygenase enzyme

• Arachidonic acid (substrate)

• SCH 40120

• Assay buffer (e.g., Tris-HCl or phosphate (B84403) buffer, pH 7.4)

• Spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of SCH 40120 in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of SCH 40120 in the assay buffer to achieve the desired final concentrations.

• In a microplate, add the assay buffer, the 5-LOX enzyme solution, and the SCH 40120 dilutions or vehicle control.

• Pre-incubate the mixture for a specified time (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the arachidonic acid substrate.

• Immediately measure the change in absorbance at 234 nm, which corresponds to the formation of the conjugated diene product.

• Calculate the percentage of inhibition for each concentration of SCH 40120 relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for in vitro 5-LOX inhibition assay.

In Vivo Carrageenan-Induced Paw Edema in Rats

This model is used to evaluate the acute anti-inflammatory activity of SCH 40120.

Materials:

• Wistar or Sprague-Dawley rats

• Carrageenan solution (1% in sterile saline)

• SCH 40120

• Vehicle for oral administration

• Pletysmometer or calipers

Procedure:

• Fast the rats overnight with free access to water.

• Administer SCH 40120 or the vehicle orally at a predetermined time before carrageenan injection.

• Measure the initial volume of the right hind paw using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).[2]

• Calculate the percentage of edema inhibition for the SCH 40120-treated groups compared to the vehicle-treated control group.

• Determine the ED50 value based on the dose-response curve.

Workflow for carrageenan-induced paw edema model.

Troubleshooting Guide

Problem 1: High variability in in vitro 5-LOX assay results.

• Possible Cause: Inconsistent enzyme activity.

  • Solution: Ensure the 5-LOX enzyme is properly stored and handled to maintain its activity. Prepare fresh enzyme dilutions for each experiment.

• Possible Cause: Substrate degradation.

  • Solution: Prepare fresh arachidonic acid solutions for each assay and protect them from light and oxidation.

• Possible Cause: Inaccurate pipetting.

  • Solution: Use calibrated pipettes and ensure proper mixing of reagents in the assay wells.

Problem 2: Lack of dose-dependent inhibition in vivo.

• Possible Cause: Inappropriate dosing range.

  • Solution: Conduct a pilot study with a wide range of SCH 40120 doses to determine the optimal range for observing a dose-response relationship.

• Possible Cause: Poor bioavailability of the compound.

  • Solution: Ensure the vehicle used for oral administration is appropriate for solubilizing SCH 40120 and facilitating its absorption. Consider alternative routes of administration if oral bioavailability is a known issue.

• Possible Cause: Timing of administration.

  • Solution: The time between drug administration and the inflammatory insult is critical. Optimize the pre-treatment time based on the pharmacokinetic profile of SCH 40120, if available.

Problem 3: Unexpected off-target effects observed.

• Possible Cause: Inhibition of other enzymes.

  • Solution: While SCH 40120 is a 5-LOX inhibitor, it's important to consider potential interactions with other related pathways, such as cyclooxygenase (COX) pathways.[3] Include appropriate controls, such as selective COX inhibitors, to differentiate the effects.

• Possible Cause: Compound purity.

  • Solution: Ensure the purity of the SCH 40120 compound being used. Impurities could contribute to unexpected biological activities.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of Human 5-Lipoxygenase Potently Interfere With Prostaglandin Transport - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting SCH 40120 protocols for different cell types

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with SCH 40120. The information is presented in a question-and-answer format to address specific issues that may be encountered during in vitro cell-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SCH 40120?

SCH 40120 is a potent inhibitor of the 5-lipoxygenase (5-LOX) enzyme.[1] The 5-LOX pathway is a critical component of the arachidonic acid cascade, which leads to the production of leukotrienes, potent inflammatory mediators.[2][3] By inhibiting 5-LOX, SCH 40120 blocks the synthesis of these leukotrienes, thereby exerting its anti-inflammatory effects.[1]

Q2: What are the known IC50 values for SCH 40120?

The half-maximal inhibitory concentration (IC50) values for SCH 40120 have been determined in several cell types, primarily related to its anti-inflammatory activity.

Cell Type	IC50 (µM)	Reference
Rat Neutrophils	8	[1]
Human Neutrophils	4	[1]
MC9 Murine Mast Cell Clone	7	[1]

Note: These values are for non-cancer cell lines and reflect the anti-inflammatory potency of SCH 40120. IC50 values in cancer cell lines may vary and need to be determined empirically.

Q3: Can SCH 40120 be used to study cancer cells?

Yes, while primarily characterized as an anti-inflammatory agent, there is evidence that 5-lipoxygenase inhibitors can induce apoptosis and affect the cell cycle in various cancer cell lines.[4][5] The effects may be independent of the compound's 5-LOX inhibitory activity.[4] Therefore, SCH 40120 can be a valuable tool for investigating the role of the 5-LOX pathway in cancer biology and as a potential anti-cancer agent.

Troubleshooting Guide

Issue 1: Inconsistent or unexpected results in cell viability assays (e.g., MTT, XTT).

• Question: Why am I seeing high variability or no dose-dependent effect on cell viability after treating cancer cells with SCH 40120?

• Answer:

  • Cell Type Specificity: The effect of 5-LOX inhibitors can be highly cell-type-specific. Not all cancer cell lines may be sensitive to SCH 40120. It is recommended to screen a panel of cell lines to identify responsive models.

  • Concentration Range: The effective concentration for anti-cancer effects may be different from the IC50 values reported for anti-inflammatory activity. We recommend testing a broad range of concentrations (e.g., 1 µM to 100 µM) in your initial experiments.

  • Incubation Time: The optimal treatment duration can vary. Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the ideal endpoint for your specific cell line and assay.

  • Solvent Effects: Ensure that the final concentration of the solvent (e.g., DMSO) used to dissolve SCH 40120 is consistent across all wells and is at a non-toxic level for your cells.[2] A vehicle control is essential.

  • Assay Interference: Some compounds can interfere with the chemistry of viability assays. Consider using an alternative viability assay that relies on a different principle (e.g., ATP-based assay vs. tetrazolium-based assay) to confirm your results.

Issue 2: Difficulty in detecting apoptosis after SCH 40120 treatment.

• Question: I am not observing a significant increase in apoptosis (e.g., using Annexin V/PI staining) in my cancer cells treated with SCH 40120. What could be the reason?

• Answer:

  • Time Point of Analysis: Apoptosis is a dynamic process. The peak of apoptosis may occur at a specific time point after treatment. Conduct a time-course experiment (e.g., 12, 24, 48 hours) to identify the optimal window for detection.

  • Mechanism of Cell Death: SCH 40120 might be inducing other forms of cell death, such as necrosis or autophagy, or it may be causing cell cycle arrest rather than apoptosis at the concentrations tested.[6] Consider using assays to investigate these alternative mechanisms.

  • Concentration: The concentration required to induce apoptosis might be higher than that needed for other cellular effects. Test a range of concentrations, including those above the expected IC50 for viability reduction.

  • Caspase Activation: Confirm apoptosis by measuring the activity of key caspases (e.g., caspase-3, -8, -9) to validate the Annexin V staining results.[7]

Issue 3: No observable effect on the cell cycle.

• Question: My cell cycle analysis (e.g., using propidium (B1200493) iodide staining) does not show any changes after treating cells with SCH 40120. What should I do?

• Answer:

  • Cell Line Dependency: Cell cycle arrest is not a universal response to 5-LOX inhibitors and is highly dependent on the genetic background of the cancer cell line.[6]

  • Synchronization: For a more precise analysis of cell cycle effects, consider synchronizing your cells before treatment with SCH 40120.

  • Duration of Treatment: The duration of treatment may not be sufficient to observe significant changes in the cell cycle distribution. A longer incubation period might be necessary.

  • Upstream vs. Downstream Effects: SCH 40120's effect might be subtle or transient. Consider examining the expression levels of key cell cycle regulatory proteins (e.g., cyclins, CDKs, p21, p27) via Western blotting to detect more nuanced changes.[7]

Experimental Protocols

Note: These are general protocols that should be optimized for your specific cell type and experimental conditions.

Cell Viability Assay (MTT-based)

This protocol is adapted for screening the effect of SCH 40120 on the viability of adherent cancer cell lines.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of SCH 40120 in DMSO. Serially dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Ensure the final DMSO concentration is below 0.5%.

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of SCH 40120. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol outlines the detection of apoptosis in suspension or adherent cells treated with SCH 40120 using flow cytometry.

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of SCH 40120 for the predetermined optimal time. Include positive (e.g., staurosporine) and negative (vehicle) controls.

• Cell Harvesting: For adherent cells, gently trypsinize and collect the cells. Combine them with the supernatant, which may contain apoptotic cells that have detached. For suspension cells, collect the cells by centrifugation.

• Washing: Wash the cells twice with ice-cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the samples immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol describes the analysis of cell cycle distribution in cells treated with SCH 40120.

• Cell Treatment: Culture cells in 6-well plates and treat with different concentrations of SCH 40120 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol (B145695) while gently vortexing. Incubate at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (100 µg/mL) and incubate at 37°C for 30 minutes to degrade RNA.

• PI Staining: Add Propidium Iodide (50 µg/mL) to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry. The data will show the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway

Caption: SCH 40120 inhibits the 5-LOX enzyme, blocking leukotriene production and inflammation.

Experimental Workflow

Caption: A general workflow for evaluating the effects of SCH 40120 on cancer cells.

Troubleshooting Logic

Caption: A logical approach to troubleshooting common issues in SCH 40120 experiments.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The 5-Lipoxygenase as a Common Pathway for Pathological Brain and Vascular Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Lipoxygenase inhibitors induce potent anti-proliferative and cytotoxic effects in human tumour cells independently of suppression of 5-lipoxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of 5-lipoxygenase triggers apoptosis in prostate cancer cells via down-regulation of protein kinase C-epsilon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tumor-Specific S/G2-Phase Cell Cycle Arrest of Cancer Cells by Methionine Restriction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Schisandrin B Induces Apoptosis and Cell Cycle Arrest of Gallbladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of SCH 40120 on 5-Lipoxygenase: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SCH 40120, a potent 5-lipoxygenase (5-LOX) inhibitor, with other known inhibitors. It includes supporting experimental data, detailed methodologies for validation, and visualizations of the key pathways and workflows to aid researchers in their understanding and application of 5-LOX inhibition.

Introduction to 5-Lipoxygenase and Its Role in Inflammation

5-lipoxygenase (5-LOX) is a critical enzyme in the arachidonic acid cascade, responsible for the biosynthesis of leukotrienes. These lipid mediators are powerful contributors to inflammation, playing a significant role in the pathophysiology of various diseases, including asthma, allergic rhinitis, and other inflammatory conditions. The inhibition of 5-LOX is, therefore, a key therapeutic strategy for mitigating the effects of these pro-inflammatory molecules.

SCH 40120 has been identified as a potent inhibitor of the 5-LOX enzyme. This guide serves to validate its inhibitory effects by comparing its performance against a panel of alternative, well-characterized 5-LOX inhibitors.

Comparative Analysis of 5-LOX Inhibitors

The inhibitory potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC₅₀), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. The following table summarizes the IC₅₀ values for SCH 40120 and several alternative 5-LOX inhibitors. Lower IC₅₀ values are indicative of higher potency.

Inhibitor	IC₅₀ Value (µM)	Enzyme Source / Cell Type	Citation(s)
SCH 40120	4	Human Neutrophils	[1]
8	Rat Neutrophils	[1]
7	MC9 Murine Mast Cell Clone	[1]
Zileuton	0.3 - 0.5	Rat Polymorphonuclear Leukocytes / Basophilic Leukemia Cells	[2]
2.6	Human Blood
3.5	Human Polymorphonuclear Leukocytes
PF-4191834	0.13 - 0.23	Human 5-LOX (Enzyme Assay)	[3][4][5]
Nordihydroguaiaretic Acid (NDGA)	0.1 - 8	5-LOX (Enzyme/Cell-based Assays)	[6]
Caffeic Acid	3.7	5-LOX (Enzyme Assay)	[7]
Wedelolactone	2.5	5-LOX (Enzyme Assay)

Visualizing the Mechanism and Workflow

To better understand the context of 5-LOX inhibition, the following diagrams illustrate the biochemical pathway and a typical experimental workflow for inhibitor validation.

Caption: The 5-LOX pathway, showing the inhibition point of SCH 40120.

Caption: A generalized workflow for determining 5-LOX inhibitory activity.

Experimental Protocols

The following section details a representative protocol for a cell-based 5-LOX inhibition assay, a common method for validating the efficacy of inhibitors in a physiologically relevant context.

Objective:

To determine the IC₅₀ value of a test compound (e.g., SCH 40120) by measuring the inhibition of leukotriene production in a cellular model.

Materials:

• Cells: Human polymorphonuclear leukocytes (PMNLs) or a 5-LOX expressing cell line (e.g., rat basophilic leukemia cells).

• Test Compounds: SCH 40120 and other inhibitors, dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

• Cell Culture Medium/Buffer: Appropriate buffer for cell incubation (e.g., Tris-HCl buffer, pH 7.4).

• Stimulant: Calcium ionophore (e.g., A23187) to induce leukotriene synthesis.

• Substrate: Arachidonic Acid (optional, depending on the specific cell and stimulation method).

• Termination Solution: Methanol or other organic solvent to stop the reaction.

• Detection System:

  • For HPLC: HPLC system with a UV detector, appropriate column (e.g., C18 reverse-phase), and mobile phase.

  • For ELISA: Commercially available ELISA kit for quantifying specific leukotrienes (e.g., LTB₄).

Procedure:

• Cell Preparation: Isolate and prepare a suspension of the chosen cells (e.g., PMNLs) at a predetermined concentration in the assay buffer.

• Compound Preparation: Prepare serial dilutions of the test compounds (e.g., SCH 40120) and control inhibitors in the assay buffer from the stock solutions. A vehicle control (e.g., DMSO) must also be prepared.

• Pre-incubation: Add the diluted test compounds or vehicle control to the cell suspensions. Incubate for a specified period (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to interact with the cells.

• Stimulation: Initiate leukotriene production by adding the calcium ionophore A23187 to the cell suspensions.

• Reaction Incubation: Allow the enzymatic reaction to proceed for a defined time (e.g., 5-15 minutes) at 37°C.

• Termination: Stop the reaction by adding a termination solution (e.g., ice-cold methanol) or by centrifuging the cells and collecting the supernatant.

• Product Quantification:

  • Using HPLC: Analyze the reaction products (e.g., 5-HETE, LTB₄) in the supernatant using a reverse-phase HPLC system. Quantify the products based on the peak area at a specific wavelength (e.g., 235 nm or 270 nm).[8]

  • Using ELISA: Quantify the amount of a specific leukotriene (e.g., LTB₄) in the supernatant using a commercial ELISA kit, following the manufacturer’s instructions.[9]

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.[8]

Conclusion

The presented data validates SCH 40120 as a potent inhibitor of 5-lipoxygenase, with inhibitory activity in the low micromolar range across various cell types.[1] Its potency is comparable to other well-established 5-LOX inhibitors such as Zileuton. The detailed experimental protocol and workflows provided in this guide offer a robust framework for researchers to independently validate these findings and to screen novel compounds for 5-LOX inhibitory activity. Further investigation into the selectivity and in vivo efficacy of SCH 40120 is warranted to fully characterize its therapeutic potential in treating inflammatory diseases.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Pharmacology of PF-4191834, a novel, selective non-redox 5-lipoxygenase inhibitor effective in inflammation and pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Caffeic acid is a selective inhibitor for leukotriene biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to 5-Lipoxygenase Inhibitors: SCH 40120 and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SCH 40120, a potent 5-lipoxygenase (5-LO) inhibitor, with other significant inhibitors of this critical inflammatory pathway. The 5-lipoxygenase enzyme is a key player in the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation and are implicated in a variety of diseases, including asthma, allergic rhinitis, and cardiovascular conditions. Inhibition of 5-LO is therefore a promising therapeutic strategy. This document presents a comparative analysis of SCH 40120 against other well-characterized 5-LO inhibitors such as Zileuton, MK-886, BAY X 1005, and Caffeic Acid, supported by experimental data to aid in the selection of appropriate research tools and in drug development endeavors.

Quantitative Comparison of 5-Lipoxygenase Inhibitors

The following table summarizes the in vitro and in vivo potencies of SCH 40120 and other selected 5-lipoxygenase inhibitors. The half-maximal inhibitory concentration (IC50) and the effective dose (ED50) are key parameters for comparing the efficacy of these compounds. It is important to note that direct comparisons of potency can be challenging due to variations in experimental systems and conditions.

Inhibitor	Target/Assay	Species	IC50 (µM)	ED50 (mg/kg)
SCH 40120	5-LO Enzyme (Neutrophils)	Rat	8	-
5-LO Enzyme (Neutrophils)	Human	4	-
Carrageenan-induced Pleurisy (p.o.)	Rat	-	0.1 - 0.7
Arachidonic Acid-induced Ear Edema (topical)	Mouse	-	0.072 (mg/ear)
Zileuton	5-LO Enzyme (Basophilic Leukemia Cells)	Rat	0.5	-
LTB4 Biosynthesis (Polymorphonuclear Leukocytes)	Rat	0.4	2 (p.o.)
LTB4 Biosynthesis (Polymorphonuclear Leukocytes)	Human	0.4	-
LTB4 Biosynthesis (Whole Blood)	Human	0.9	-
MK-886	Leukotriene Biosynthesis (Intact Leukocytes)	-	0.003	-
Leukotriene Biosynthesis (Whole Blood)	Human	1.1	-
5-Lipoxygenase-Activating Protein (FLAP)	-	0.03	-
BAY X 1005	LTB4 Synthesis (Leukocytes)	Rat	0.026	11.8 (p.o.)
LTB4 Synthesis (Leukocytes)	Mouse	0.039	48.7 (p.o., edema)
LTB4 Synthesis (Leukocytes)	Human	0.22	-
Caffeic Acid	5-Lipoxygenase	-	3.7	-
Caffeic Acid Phenethyl Ester (CAPE)	5-Lipoxygenase	-	0.13	-

Signaling Pathway and Inhibition Points

The 5-lipoxygenase pathway is a cascade of enzymatic reactions that converts arachidonic acid into pro-inflammatory leukotrienes. The diagram below illustrates the key steps in this pathway and highlights the points of inhibition for the compounds discussed in this guide.

Caption: The 5-Lipoxygenase (5-LO) signaling pathway and points of inhibition.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of 5-lipoxygenase inhibitors are provided below.

In Vitro 5-Lipoxygenase Enzyme Activity Assay

This protocol outlines a common method for determining the direct inhibitory effect of a compound on 5-LO enzyme activity.

1. Reagents and Materials:

• 5-Lipoxygenase enzyme (human recombinant or from a suitable cell line)

• Arachidonic acid (substrate)

• Test compound (e.g., SCH 40120) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 2 mM CaCl2 and 1 mM ATP)

• Spectrophotometer or plate reader capable of measuring absorbance at 234 nm

2. Procedure:

• Prepare a reaction mixture containing the assay buffer and the 5-lipoxygenase enzyme in a UV-transparent 96-well plate or cuvette.

• Add the test compound at various concentrations to the reaction mixture. A vehicle control (solvent only) should be included.

• Pre-incubate the enzyme with the test compound for a specified time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding arachidonic acid to the mixture.

• Immediately monitor the increase in absorbance at 234 nm over time. This absorbance change corresponds to the formation of conjugated dienes, a product of the 5-LO reaction.

• Calculate the initial reaction velocity for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vivo Carrageenan-Induced Paw Edema Model

This is a widely used in vivo model of acute inflammation to assess the anti-inflammatory activity of compounds.

1. Animals:

• Male Wistar or Sprague-Dawley rats (180-200 g)

2. Reagents and Materials:

• Carrageenan (1% w/v suspension in sterile saline)

• Test compound (e.g., SCH 40120) formulated for oral administration

• Pletysmometer or digital calipers to measure paw volume/thickness

3. Procedure:

• Fast the animals overnight before the experiment but allow free access to water.

• Administer the test compound or vehicle orally (p.o.) to different groups of animals.

• After a specific time (e.g., 1 hour) to allow for drug absorption, induce inflammation by injecting 0.1 mL of the carrageenan suspension into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume or thickness immediately before the carrageenan injection (baseline) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• The degree of edema is calculated as the increase in paw volume or thickness from the baseline measurement.

• The percentage of inhibition of edema by the test compound is calculated by comparing the edema in the treated groups to the vehicle control group.

• The ED50 value can be determined from the dose-response curve.

In Vivo Arachidonic Acid-Induced Ear Edema Model

This model is particularly useful for evaluating inhibitors of the arachidonic acid cascade, including 5-LO inhibitors.

1. Animals:

• Male Swiss or BALB/c mice (20-25 g)

2. Reagents and Materials:

• Arachidonic acid (e.g., 2 mg in 20 µL acetone)

• Test compound (e.g., SCH 40120) for topical or oral administration

• Micrometer or punch biopsy for measuring ear swelling

3. Procedure:

• Administer the test compound either topically to the ear surface or orally, depending on the study design.

• After a suitable absorption period, apply arachidonic acid solution to both the inner and outer surfaces of the right ear of each mouse. The left ear serves as a control and receives the vehicle (acetone) only.

• After a set time (e.g., 1 hour), sacrifice the animals and measure the ear swelling. This can be done by measuring the ear thickness with a micrometer or by taking a standard-sized punch biopsy from both ears and weighing them.

• The degree of edema is calculated as the difference in thickness or weight between the arachidonic acid-treated ear and the vehicle-treated ear.

• The percentage of inhibition of edema by the test compound is calculated by comparing the edema in the treated groups to the vehicle control group.

• The ED50 value can be determined from the dose-response curve.

Experimental Workflow for Evaluating 5-Lipoxygenase Inhibitors

The following diagram outlines a typical workflow for the discovery and preclinical evaluation of novel 5-lipoxygenase inhibitors.

Caption: General experimental workflow for 5-LO inhibitor evaluation.

This guide provides a foundational comparison of SCH 40120 with other key 5-lipoxygenase inhibitors. The provided data and protocols are intended to assist researchers in their ongoing efforts to understand and modulate the 5-lipoxygenase pathway for therapeutic benefit.

A Comparative Guide to 5-Lipoxygenase Inhibitors: SCH 40120 vs. Zileuton

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the efficacy and potency of two 5-lipoxygenase (5-LO) inhibitors: SCH 40120 and Zileuton (B1683628). By inhibiting the 5-LO enzyme, these compounds block the production of leukotrienes, which are potent inflammatory mediators implicated in various diseases, including asthma. This comparison is based on available preclinical and clinical data to assist researchers and drug development professionals in understanding the pharmacological profiles of these two agents.

Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway

Both SCH 40120 and Zileuton exert their therapeutic effects by targeting the 5-lipoxygenase enzyme, a critical component in the arachidonic acid cascade. This enzyme catalyzes the initial steps in the biosynthesis of leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4). These lipid mediators are key players in orchestrating inflammatory responses, characterized by leukocyte chemotaxis, increased vascular permeability, and smooth muscle contraction. By inhibiting 5-LO, both compounds effectively reduce the production of these pro-inflammatory mediators.

Figure 1: Inhibition of the 5-Lipoxygenase pathway by SCH 40120 and Zileuton.

Preclinical Efficacy and Potency: A Quantitative Comparison

The following tables summarize the available preclinical data for SCH 40120 and Zileuton, focusing on their in vitro and in vivo activities.

In Vitro 5-Lipoxygenase Inhibition

Compound	Assay System	IC50 (µM)	Reference
SCH 40120	Rat Polymorphonuclear Leukocytes (PMNLs)	8	[1]
Human Polymorphonuclear Leukocytes (PMNLs)	4	[1]
MC9 Murine Mast Cell Clone	7	[1]
Zileuton	Rat Basophilic Leukemia Cell Supernatant	0.5	[2]
Rat Polymorphonuclear Leukocytes (PMNLs)	0.3	[2]
Human Polymorphonuclear Leukocytes (PMNLs)	0.4	[2]
Human Whole Blood	0.9	[2]

In Vivo Anti-Inflammatory Activity

Compound	Animal Model	Endpoint	ED50 (mg/kg, p.o.)	Reference
SCH 40120	Rat Reverse Passive Arthus Reaction (Paw)	Paw Inflammation	0.2	[1]
Rat Carrageenan-Induced Paw Edema	Paw Inflammation	1.5	[1]
Rat Carrageenan Pleurisy	Inhibition of Cells and Fluid	0.1 - 0.7	[1]
Mouse Arachidonic Acid-Induced Ear Edema	Ear Inflammation	0.072 (mg/ear, topical)	[1]
Zileuton	Rat Antigen-Antibody Reaction (Peritoneal Cavity)	6-sulfidopeptide LT formation	3	[2]
Mouse Arachidonic Acid-Induced Ear Edema	Ear Edema	31	[2]

Clinical Efficacy: Zileuton in Asthma

Zileuton is clinically approved for the prophylaxis and chronic treatment of asthma in adults and children 12 years of age and older. Numerous clinical trials have demonstrated its efficacy in improving lung function and reducing asthma symptoms. There is no publicly available information on the clinical development of SCH 40120.

Key Clinical Trial Findings for Zileuton in Asthma

Study Design	Patient Population	Key Efficacy Endpoints	Results	Reference
12-month, open-label	2,947 patients with chronic asthma	Asthma exacerbations, FEV1, symptom scores	Significantly fewer corticosteroid rescues (P < 0.001), less emergency care (P < 0.05), and greater increases in FEV1 (P = 0.048) with zileuton.	[3]
13-week, randomized, double-blind, placebo-controlled	401 patients with mild to moderate asthma	Asthma exacerbations requiring corticosteroids, FEV1	6.1% of patients on 600 mg zileuton required corticosteroids vs. 15.6% on placebo (P=0.02). FEV1 improved by 15.7% in the zileuton group vs. 7.7% in the placebo group (P=0.006).	[4]
13-week, randomized, double-blind, placebo-controlled	244 patients with moderate to severe asthma	Daily and nocturnal asthma symptoms	Zileuton (600 mg q.i.d.) reduced daily and nocturnal symptoms compared to placebo. The decrease in symptoms was significant in patients with severe asthma.	[5]

Experimental Protocols

In Vitro 5-Lipoxygenase Inhibition Assay (General Protocol)

This protocol outlines the general steps for determining the in vitro 5-lipoxygenase inhibitory activity of a compound.

Figure 2: Generalized workflow for an in vitro 5-lipoxygenase inhibition assay.

Detailed Methodologies:

• Cell Preparation: Polymorphonuclear leukocytes (PMNLs) are isolated from fresh human or rat blood using density gradient centrifugation.

• Incubation with Inhibitor: The isolated PMNLs are resuspended in a buffered salt solution and pre-incubated with various concentrations of the test compound (SCH 40120 or Zileuton) or vehicle control for a specified period (e.g., 10-15 minutes) at 37°C.

• Reaction Initiation: The 5-lipoxygenase reaction is initiated by adding a stimulating agent, such as the calcium ionophore A23187, and arachidonic acid.

• Reaction Termination and Extraction: After a defined incubation period (e.g., 5-10 minutes), the reaction is stopped by the addition of a cold solvent (e.g., methanol) and acidification. The leukotrienes are then extracted into an organic solvent.

• Quantification: The amount of the specific leukotriene of interest (e.g., LTB4) is quantified using high-performance liquid chromatography (HPLC) or an enzyme-linked immunosorbent assay (ELISA).

• IC50 Determination: The concentration of the inhibitor that causes a 50% reduction in leukotriene production compared to the vehicle control is determined by plotting the percent inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Zileuton Clinical Trial Design for Asthma (Representative Protocol)

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group study.

• Patient Population: Adult patients with a diagnosis of mild to moderate chronic persistent asthma.

• Treatment: Patients are randomized to receive either Zileuton (e.g., 600 mg four times daily) or a matching placebo for a specified treatment period (e.g., 13 weeks).

• Primary Efficacy Endpoint: The primary outcome measure is typically the change from baseline in Forced Expiratory Volume in 1 second (FEV1).

• Secondary Efficacy Endpoints: These may include:

  • Frequency of asthma exacerbations requiring systemic corticosteroid treatment.

  • Changes in daily asthma symptom scores (e.g., cough, wheezing, shortness of breath).

  • Use of rescue short-acting beta-agonist (SABA) medication.

  • Patient-reported quality of life assessments.

• Safety Assessments: Monitoring of adverse events, clinical laboratory tests (with a particular focus on liver function tests), vital signs, and physical examinations.

Summary and Conclusion

Based on the available preclinical data, both SCH 40120 and Zileuton are potent inhibitors of the 5-lipoxygenase enzyme. In vitro, Zileuton appears to be more potent than SCH 40120 in inhibiting 5-LO in human PMNLs. In vivo, SCH 40120 demonstrated high potency in various rat and mouse models of acute inflammation, with ED50 values in the low mg/kg range when administered orally. Zileuton also showed in vivo efficacy, although at higher doses for some models compared to SCH 40120.

A significant distinction between the two compounds is their clinical development status. Zileuton has undergone extensive clinical evaluation and is an approved medication for the treatment of asthma. In contrast, there is a lack of publicly available information regarding the clinical development of SCH 40120, suggesting it may not have progressed to or through clinical trials.

For researchers in the field of anti-inflammatory drug discovery, the preclinical data on SCH 40120 may still be of interest for structure-activity relationship studies. Zileuton, as a clinically validated 5-LO inhibitor, serves as a crucial benchmark for the development of new therapies targeting the leukotriene pathway.

References

• 1. Optimization of assay conditions for leukotriene B4 synthesis by neutrophils or platelets isolated from peripheral blood of monogastric animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biosciencepharma.com [biosciencepharma.com]
• 3. researchgate.net [researchgate.net]
• 4. | BioWorld [bioworld.com]
• 5. | BioWorld [bioworld.com]

A Head-to-Head Comparison of SCH 40120 and Other NSAIDs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of the novel anti-inflammatory agent SCH 40120 with traditional Nonsteroidal Anti-inflammatory Drugs (NSAIDs).

SCH 40120 represents a distinct mechanistic class of anti-inflammatory agents, primarily functioning as a potent 5-lipoxygenase (5-LOX) inhibitor. This contrasts with traditional NSAIDs, which exert their effects through the inhibition of cyclooxygenase (COX) enzymes. This guide summarizes key preclinical data to highlight the differences in their pharmacological profiles.

Mechanism of Action: A Tale of Two Pathways

The inflammatory cascade is a complex process involving multiple enzymatic pathways. SCH 40120 and NSAIDs target two distinct key pathways originating from arachidonic acid.

Traditional NSAIDs, including non-selective inhibitors like ibuprofen (B1674241) and naproxen, and COX-2 selective inhibitors like celecoxib, block the activity of COX enzymes. This inhibition prevents the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. However, the inhibition of the constitutively expressed COX-1 enzyme by non-selective NSAIDs is also associated with gastrointestinal side effects.

In contrast, SCH 40120 inhibits the 5-LOX enzyme, preventing the synthesis of leukotrienes. Leukotrienes are potent inflammatory mediators involved in attracting and activating immune cells, increasing vascular permeability, and promoting bronchoconstriction. By targeting this pathway, SCH 40120 offers a different approach to modulating the inflammatory response.

Below is a diagram illustrating the distinct points of intervention for 5-LOX inhibitors and COX inhibitors within the arachidonic acid cascade.

A Comparative Analysis of SCH 40120: A 5-Lipoxygenase Inhibitor

This guide provides a comparative overview of SCH 40120, a potent inhibitor of 5-lipoxygenase (5-LOX), an enzyme pivotal in the inflammatory cascade. By objectively presenting performance data alongside that of other known 5-LOX inhibitors, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to evaluate its potential in preclinical and clinical research.

Mechanism of Action: Targeting the Arachidonic Acid Cascade

SCH 40120 exerts its anti-inflammatory effects by inhibiting the 5-lipoxygenase enzyme.[1] This enzyme is a critical component of the arachidonic acid cascade, responsible for the conversion of arachidonic acid into leukotrienes.[2][3][4][5] Leukotrienes are potent lipid mediators that play a central role in orchestrating inflammatory responses, including neutrophil and eosinophil migration, increased capillary permeability, and smooth muscle contraction.[5] By blocking 5-LOX, SCH 40120 effectively curtails the production of these pro-inflammatory molecules, thereby mitigating the inflammatory response.[1]

Below is a diagram illustrating the signaling pathway and the point of inhibition for 5-LOX inhibitors like SCH 40120.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Zileuton? [synapse.patsnap.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. drugs.com [drugs.com]

Cross-Validation of SCH 40120: A Comparative Analysis of a 5-Lipoxygenase Inhibitor in Preclinical Models of Inflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of SCH 40120, a potent 5-lipoxygenase (5-LOX) inhibitor, across various preclinical models of inflammation. By presenting key experimental data, detailed protocols, and a comparative analysis with other relevant compounds, this document aims to serve as a valuable resource for researchers in the field of inflammation and drug development.

Abstract

SCH 40120 has demonstrated significant anti-inflammatory properties by targeting the 5-lipoxygenase pathway, a critical cascade in the production of pro-inflammatory leukotrienes. This guide synthesizes the available data on its efficacy in diverse experimental models, including carrageenan-induced paw edema, the reverse passive Arthus reaction, and arachidonic acid-induced ear inflammation. Quantitative data on its inhibitory concentrations (IC50) and effective doses (ED50) are presented alongside detailed experimental methodologies to facilitate reproducibility and further investigation. Furthermore, this guide provides a comparative context by referencing other known 5-lipoxygenase inhibitors, offering a broader perspective on the potential of SCH 40120 as a therapeutic agent.

Mechanism of Action: Targeting the 5-Lipoxygenase Pathway

SCH 40120 exerts its anti-inflammatory effects by specifically inhibiting the 5-lipoxygenase enzyme. This enzyme plays a pivotal role in the arachidonic acid cascade, converting arachidonic acid into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), the precursor to the pro-inflammatory leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and LTE4). By blocking this initial step, SCH 40120 effectively reduces the downstream production of these potent inflammatory mediators.

Figure 1: Simplified 5-Lipoxygenase Signaling Pathway and the Point of Inhibition by SCH 40120.

Quantitative Performance Analysis

The efficacy of SCH 40120 has been quantified in various in vitro and in vivo models. The following tables summarize the key inhibitory and effective concentrations.

Table 1: In Vitro Inhibitory Activity of SCH 40120

Cell Type	IC50 (µM)	Reference
Rat Neutrophils	8	[1]
Human Neutrophils	4	[1]
Murine Mast Cells (MC9)	7	[1]

Table 2: In Vivo Efficacy of SCH 40120 in Animal Models of Inflammation

Model	Species	Route of Administration	ED50	Reference
Carrageenan-Induced Paw Edema	Rat	Oral	1.5 mg/kg	[1]
Reverse Passive Arthus Reaction (Paw)	Rat	Oral	0.2 mg/kg	[1]
Carrageenan Pleurisy (Cell Infiltration)	Rat	Oral	0.1 - 0.7 mg/kg	[1]
Carrageenan Pleurisy (Fluid Accumulation)	Rat	Oral	0.1 - 0.7 mg/kg	[1]
Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	0.072 mg/ear	[1]

Comparative Analysis with Other 5-LOX Inhibitors

While direct head-to-head studies are limited, a comparison of the reported efficacy of SCH 40120 with other known 5-LOX inhibitors, such as Zileuton and Nordihydroguaiaretic acid (NDGA), provides valuable context.

Table 3: Comparison of In Vivo Efficacy with Other 5-LOX Inhibitors

Compound	Model	Species	Route of Administration	ED50 / Effective Dose
SCH 40120	Carrageenan-Induced Paw Edema	Rat	Oral	1.5 mg/kg [1]
Zileuton	Carrageenan-Induced Paw Edema	Rat	Oral	~10 mg/kg
SCH 40120	Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	0.072 mg/ear [1]
Nordihydroguaiaretic acid (NDGA)	Arachidonic Acid-Induced Ear Inflammation	Mouse	Topical	Effective at 1 mg/ear

Note: The comparative data for Zileuton and NDGA are sourced from various publicly available studies and may not have been conducted under identical experimental conditions as the SCH 40120 studies.

Detailed Experimental Protocols

To ensure the reproducibility and further exploration of SCH 40120's effects, detailed protocols for the key in vivo experiments are provided below.

Carrageenan-Induced Paw Edema in Rats

This model assesses the ability of a compound to inhibit the acute inflammatory response characterized by edema formation.

Figure 2: Experimental Workflow for Carrageenan-Induced Paw Edema.

Protocol Steps:

• Animals: Male Wistar rats (150-200 g) are used.

• Housing: Animals are housed under standard laboratory conditions with a 12-hour light/dark cycle and free access to food and water.

• Drug Administration: SCH 40120 is suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered orally (p.o.) at doses ranging from 0.1 to 10 mg/kg, 1 hour before carrageenan injection. A vehicle control group and a positive control group (e.g., indomethacin) are included.

• Induction of Edema: A 0.1 mL volume of 1% (w/v) carrageenan solution in sterile saline is injected into the sub-plantar surface of the right hind paw.

• Measurement of Edema: The volume of the paw is measured using a plethysmometer immediately before the carrageenan injection (time 0) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) thereafter.

• Data Analysis: The percentage increase in paw volume is calculated for each animal. The percentage inhibition of edema by the test compound is then calculated relative to the vehicle control group.

Reverse Passive Arthus Reaction in Rats

This model induces an immune complex-mediated inflammatory response.

Protocol Steps:

• Animals: Male Sprague-Dawley rats (200-250 g) are used.

• Sensitization: Animals are passively sensitized by an intravenous (i.v.) injection of a specific antibody (e.g., bovine serum albumin [BSA] antiserum).

• Drug Administration: SCH 40120 is administered orally 1 hour before the induction of the Arthus reaction.

• Induction of Arthus Reaction: A solution of the corresponding antigen (e.g., BSA) is injected intradermally into the paw.

• Assessment of Inflammation: The inflammatory response is quantified by measuring the increase in paw thickness or by assessing plasma extravasation using a dye like Evans blue. Measurements are typically taken over several hours.

• Data Analysis: The inhibitory effect of SCH 40120 is determined by comparing the inflammatory response in the treated group to that in the vehicle control group.

Arachidonic Acid-Induced Ear Inflammation in Mice

This model directly assesses the inhibition of the arachidonic acid cascade.

Protocol Steps:

• Animals: Male Swiss albino mice (20-25 g) are used.

• Drug Administration: SCH 40120 is dissolved in a suitable solvent (e.g., acetone) and applied topically to the inner and outer surfaces of the right ear 30 minutes before the application of arachidonic acid.

• Induction of Inflammation: A solution of arachidonic acid in the same solvent is applied to the right ear. The left ear receives the solvent alone and serves as a control.

• Measurement of Edema: After a specific time interval (e.g., 1 hour), the mice are euthanized, and a standardized circular section is removed from both ears and weighed. The difference in weight between the right and left ear punches is a measure of the edema.

• Data Analysis: The percentage inhibition of edema by SCH 40120 is calculated by comparing the edema in the treated group to that in the vehicle-treated control group.

Conclusion

The data presented in this guide demonstrate that SCH 40120 is a potent inhibitor of 5-lipoxygenase with significant anti-inflammatory activity across multiple preclinical models. Its efficacy at low oral and topical doses suggests a favorable pharmacological profile. The detailed experimental protocols provided herein are intended to facilitate further research into the therapeutic potential of SCH 40120 and to enable robust cross-validation of its effects in different experimental settings. Further head-to-head comparative studies with other 5-LOX inhibitors under standardized conditions are warranted to fully elucidate its relative potency and potential clinical utility.

References

• 1. inotiv.com [inotiv.com]

Comparative Analysis of SCH 40120: A 5-Lipoxygenase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical and mechanistic comparison of the experimental 5-lipoxygenase (5-LOX) inhibitor, SCH 40120, with other notable 5-LOX inhibitors, including the clinically approved drug Zileuton and the natural compound Caffeic Acid Phenethyl Ester (CAPE). The information is compiled from various preclinical studies to offer a comprehensive overview of their relative potencies and activities.

Data Presentation

Disclaimer: The following data are compiled from separate studies and are not from direct head-to-head comparative experiments. Therefore, direct comparison of absolute values should be made with caution, as experimental conditions may have varied.

In Vitro 5-Lipoxygenase Inhibition

Compound	Assay System	IC50 (µM)
SCH 40120	Rat Neutrophils	8[1]
Human Neutrophils	4[1]
MC9 Murine Mast Cell Clone	7[1]
Zileuton	5-LO from RBL-1 cell supernatant (Rat)	0.6
LTB4 synthesis in whole blood (Human)	2.6
Caffeic Acid Phenethyl Ester (CAPE)	5-LO activity	0.13

In Vivo Anti-Inflammatory Activity

Compound	Model	Species	Endpoint	ED50
SCH 40120	Reverse Passive Arthus Reaction (paw)	Rat	Paw Edema	0.2 mg/kg (p.o.)[1]
Carrageenan-Induced Paw Edema	Rat	Paw Edema	1.5 mg/kg (p.o.)[1]
Carrageenan Pleurisy	Rat	Cell Infiltration & Fluid Accumulation	0.1 - 0.7 mg/kg (p.o.)[1]
Arachidonic Acid-Induced Ear Edema	Mouse	Ear Edema	0.072 mg/ear (topical)[1]
Zileuton	Experimental Spinal Cord Injury	Mouse	Reduction of inflammatory events	Data not available in ED50
Caffeic Acid Phenethyl Ester (CAPE)	Diabetic Atherosclerosis	Rat	Alleviation of manifestations	Data not available in ED50

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the 5-lipoxygenase signaling pathway and a general workflow for evaluating 5-LOX inhibitors.

Caption: 5-Lipoxygenase signaling pathway and points of inhibition.

Caption: General experimental workflow for 5-LOX inhibitor evaluation.

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited for SCH 40120 are provided below.

Carrageenan-Induced Paw Edema in Rats

This model is a widely used assay for screening anti-inflammatory drugs.

• Animals: Male Sprague-Dawley rats (150-200g).

• Induction of Edema: A subplantar injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the right hind paw of the rats.

• Drug Administration: Test compounds (e.g., SCH 40120) or vehicle are administered orally (p.o.) at a specified time (e.g., 1 hour) before carrageenan injection.

• Measurement of Edema: The paw volume is measured using a plethysmometer at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group relative to the vehicle control group. The ED50 (the dose causing 50% inhibition) is then determined.

Carrageenan-Induced Pleurisy in Rats

This model is used to assess the effects of anti-inflammatory agents on exudate formation and cell migration into the pleural cavity.

• Animals: Male Sprague-Dawley rats (150-200g).

• Induction of Pleurisy: An intrapleural injection of 0.15 mL of 1% carrageenan suspension in saline is administered into the right pleural cavity.

• Drug Administration: Test compounds or vehicle are administered orally at a specified time before carrageenan injection.

• Sample Collection: At a predetermined time (e.g., 4 hours) after carrageenan injection, the animals are euthanized. The pleural cavity is washed with a known volume of heparinized saline to collect the pleural exudate.

• Analysis: The volume of the exudate is measured. The total leukocyte count in the exudate is determined using a hemocytometer, and a differential cell count is performed on stained smears.

• Data Analysis: The inhibition of fluid accumulation and cell migration is calculated for each group compared to the vehicle control, and the ED50 is determined.

Arachidonic Acid-Induced Ear Edema in Mice

This model is particularly useful for evaluating inhibitors of the arachidonic acid cascade, including 5-LOX inhibitors.

• Animals: Male Swiss Webster mice (20-25g).

• Induction of Edema: A solution of arachidonic acid (e.g., 2 mg in 20 µL of acetone) is applied topically to the inner and outer surfaces of the right ear.

• Drug Administration: Test compounds are typically applied topically to the ear shortly before the arachidonic acid application.

• Measurement of Edema: At a specific time point (e.g., 1 hour) after arachidonic acid application, the mice are euthanized. A standard-sized circular punch is taken from both the treated (right) and untreated (left) ears, and the punches are weighed.

• Data Analysis: The degree of edema is calculated as the difference in weight between the right and left ear punches. The percentage of inhibition of edema is determined for the treated groups relative to the vehicle control, and the ED50 is calculated.

Reverse Passive Arthus Reaction in Rats

This is a model of immune complex-mediated inflammation.

• Animals: Male Sprague-Dawley rats (150-200g).

• Induction of Reaction: Rats are passively sensitized by an intravenous (i.v.) injection of an antibody (e.g., bovine serum albumin - BSA - antiserum). Immediately after, a local injection of the antigen (e.g., BSA in saline) is administered into the paw.

• Drug Administration: Test compounds or vehicle are administered orally prior to the induction of the reaction.

• Measurement of Inflammation: The inflammatory response, typically paw edema, is measured at various time points after the antigen injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of the inflammatory response is calculated for the treated groups in comparison to the vehicle control group, and the ED50 is determined.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potency of SCH 40120: A Comparative Analysis of 5-Lipoxygenase Inhibition

For Immediate Release

[City, State] – [Date] – In the landscape of inflammatory disease research, the quest for potent and specific inhibitors of the 5-lipoxygenase (5-LOX) pathway remains a critical endeavor. SCH 40120, a selective 5-LOX inhibitor, has demonstrated significant anti-inflammatory properties in preclinical studies. This guide provides a comprehensive comparison of SCH 40120 with other notable 5-LOX inhibitors, supported by peer-reviewed experimental data, to assist researchers, scientists, and drug development professionals in their evaluation of this compound.

Mechanism of Action: Targeting the Source of Inflammatory Mediators

The 5-lipoxygenase enzyme is a pivotal player in the arachidonic acid cascade, responsible for the production of leukotrienes – potent lipid mediators that drive a wide array of inflammatory responses. By inhibiting 5-LOX, compounds like SCH 40120 effectively cut off the synthesis of these pro-inflammatory molecules, offering a targeted approach to mitigating inflammation.

Below is a diagram illustrating the 5-lipoxygenase signaling pathway and the point of intervention for inhibitors like SCH 40120.

SCH 40120 inhibits the 5-LOX enzyme, halting leukotriene production.

Comparative In Vitro Efficacy

The inhibitory potential of SCH 40120 has been quantified through its half-maximal inhibitory concentration (IC50) in various cell-based assays.[1] A lower IC50 value indicates greater potency. For a comprehensive comparison, data for Zileuton, the only FDA-approved 5-LOX inhibitor for the treatment of asthma, and other preclinical inhibitors are included.[2]

Compound	Cell Type	IC50 (µM)
SCH 40120	Human Neutrophils	4
Rat Neutrophils	8
Murine Mast Cell Clone (MC9)	7
Zileuton	Reference Drug	0.18 - 3.7
Compound 1 (indole derivative)	5-LOX	0.6
Compound 4	5-LOX	0.002
Compounds 2a and 2b	5-LOX	0.0097 and 0.0086

In Vivo Anti-Inflammatory Activity

The true measure of a compound's therapeutic potential lies in its efficacy in vivo. SCH 40120 has been evaluated in established rat models of acute inflammation: carrageenan-induced paw edema and the reverse passive Arthus reaction. The effective dose at which 50% of the maximal response is observed (ED50) is a key metric for in vivo potency.

Compound	Model	Route of Administration	ED50 (mg/kg)
SCH 40120	Carrageenan-Induced Paw Edema (Rat)	Oral	1.5[1]
Reverse Passive Arthus Reaction (Rat)	Oral	0.2[1]
Zileuton	Acetic Acid-Induced Writhing (Mouse)	Oral	31.81[3]

Note: Direct comparison of ED50 values should be made with caution due to the use of different animal models and experimental conditions.

Experimental Protocols

To ensure transparency and facilitate the replication of these findings, detailed experimental protocols for the key assays are provided below.

In Vitro 5-Lipoxygenase Inhibition Assay in Human Neutrophils

Objective: To determine the in vitro potency of 5-LOX inhibitors by measuring the inhibition of leukotriene B4 (LTB4) production in isolated human neutrophils.

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from fresh venous blood from healthy donors using density gradient centrifugation.

• Cell Incubation: Isolated neutrophils are resuspended in a suitable buffer and pre-incubated with various concentrations of the test compound (e.g., SCH 40120) or vehicle control for a specified time (e.g., 15 minutes) at 37°C.

• Stimulation: Neutrophils are then stimulated with a calcium ionophore (e.g., A23187) to induce 5-LOX activation and LTB4 synthesis.

• LTB4 Quantification: The reaction is stopped, and the supernatant is collected. The concentration of LTB4 is quantified using a specific enzyme-linked immunosorbent assay (ELISA) kit.

• IC50 Determination: The percentage of inhibition of LTB4 production at each inhibitor concentration is calculated relative to the vehicle control. The IC50 value is determined by non-linear regression analysis of the concentration-response curve.[4]

In Vivo Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo anti-inflammatory activity of 5-LOX inhibitors in an acute model of inflammation.

Methodology:

• Animal Model: Male Sprague-Dawley rats are used for the study.

• Compound Administration: Test compounds (e.g., SCH 40120) or vehicle are administered orally (p.o.) at various doses.

• Induction of Edema: One hour after compound administration, a subplantar injection of carrageenan solution (e.g., 1% in saline) is made into the right hind paw of each rat to induce localized inflammation and edema.[5]

• Measurement of Paw Volume: Paw volume is measured at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-carrageenan injection using a plethysmometer.[5][6]

• ED50 Calculation: The percentage of inhibition of paw edema for each dose group is calculated by comparing the increase in paw volume to the vehicle-treated control group. The ED50 value is then calculated from the dose-response curve.[5]

In Vivo Reverse Passive Arthus Reaction in Rats

Objective: To assess the efficacy of 5-LOX inhibitors in an immune complex-mediated model of inflammation.

Methodology:

• Animal Model: Male Sprague-Dawley rats are utilized.

• Compound Administration: Test compounds or vehicle are administered orally at various doses.

• Induction of Arthus Reaction: The reverse passive Arthus reaction is induced by an intradermal injection of a pro-inflammatory antibody followed by an intravenous injection of the corresponding antigen.[7] This leads to the formation of immune complexes and a subsequent inflammatory response characterized by plasma leakage and neutrophil infiltration.

• Quantification of Inflammation: The extent of plasma leakage is quantified by measuring the extravasation of a dye (e.g., Evans blue) into the skin site. Neutrophil accumulation can be assessed by measuring myeloperoxidase (MPO) activity in the tissue.

• ED50 Determination: The dose-dependent inhibition of plasma extravasation and/or neutrophil infiltration is used to calculate the ED50 value.

Workflow for in vitro and in vivo evaluation of SCH 40120.

Conclusion

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute medical advice. The compounds discussed are for research use only.

References

• 1. Actions of a 5-lipoxygenase inhibitor, Sch 40120, on acute inflammatory responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent development of lipoxygenase inhibitors as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential effect of zileuton, a 5-lipoxygenase inhibitor, against nociceptive paradigms in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of immune-complex mediated dermal inflammation in rats following either oral or topical administration of a small molecule C5a receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]

Meta-analysis of SCH 40120: A Preclinical Anti-Inflammatory Agent

For Researchers, Scientists, and Drug Development Professionals

SCH 40120 is an investigational anti-inflammatory compound that has demonstrated significant potential in preclinical studies. As a potent inhibitor of the 5-lipoxygenase (5-LO) enzyme, it targets a key pathway in the production of leukotrienes, which are potent mediators of inflammation. This guide provides a comprehensive meta-analysis of the available preclinical data for SCH 40120 and compares its profile with other 5-lipoxygenase inhibitors that have been evaluated for inflammatory conditions, primarily focusing on psoriasis.

Executive Summary

SCH 40120 has shown robust anti-inflammatory activity across a range of in vitro and in vivo preclinical models. It effectively inhibits 5-lipoxygenase in various cell types and demonstrates efficacy in animal models of acute inflammation. While preclinical data suggests potential therapeutic utility in diseases like psoriasis, a notable gap exists in the publicly available clinical data for SCH 40120. This guide, therefore, focuses on a detailed comparison of its preclinical profile against the known effects of other 5-lipoxygenase inhibitors, for which some clinical information is available.

Data Presentation

Table 1: In Vitro 5-Lipoxygenase Inhibitory Activity of SCH 40120

Cell Type	IC50 (µM)
Rat Neutrophils	8
Human Neutrophils	4
MC9 Murine Mast Cells	7

Table 2: In Vivo Efficacy of SCH 40120 in Animal Models of Acute Inflammation

Animal Model	Species	Endpoint	Route of Administration	ED50
Reverse Passive Arthus Reaction (Paw)	Rat	Paw Inflammation	Oral	0.2 mg/kg
Carrageenan-Induced Paw Edema	Rat	Paw Inflammation	Oral	1.5 mg/kg
Carrageenan-Induced Pleurisy	Rat	Inhibition of Cells and Fluid	Oral	0.1 - 0.7 mg/kg
Arachidonic Acid-Induced Ear Edema	Mouse	Ear Inflammation	Topical	0.072 mg/ear

Table 3: Comparison of 5-Lipoxygenase Inhibitors in Psoriasis

Compound	Development Stage	Key Findings in Psoriasis
SCH 40120	Preclinical	Potent anti-inflammatory effects in animal models suggest potential efficacy. No clinical data available.
Lonapalene	Clinical (Topical)	Showed statistically significant clinical improvement in psoriasis lesions compared to vehicle. Reduced leukotriene B4 levels in treated lesions.
Zileuton	Marketed (Oral for Asthma)	Limited studies in psoriasis. Some reports suggest potential adjunctive role in severe psoriasis, but not established as a primary treatment.
R-85355	Clinical (Topical)	A potent and selective 5-lipoxygenase inhibitor that failed to show efficacy in the topical treatment of chronic plaque psoriasis in a clinical study.

Experimental Protocols

In Vitro 5-Lipoxygenase Inhibition Assay

The inhibitory activity of SCH 40120 on the 5-lipoxygenase enzyme was assessed in different cell types. The general principle of this assay involves stimulating the cells with a calcium ionophore (e.g., A23187) to induce the release of arachidonic acid and subsequent conversion to leukotrienes by 5-lipoxygenase. The amount of leukotrienes produced is then measured, typically by techniques like radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA), in the presence and absence of the test compound. The IC50 value, representing the concentration of the inhibitor required to reduce the enzyme activity by 50%, is then calculated.

In Vivo Animal Models of Inflammation

• Reverse Passive Arthus Reaction: This model induces an immune complex-mediated inflammatory reaction in the paw of a rat.[1] An antibody is injected intravenously, followed by a subcutaneous injection of the corresponding antigen into the paw, leading to localized inflammation characterized by swelling and cellular infiltration. The effect of the test compound, administered orally, on reducing paw edema is measured.

• Carrageenan-Induced Paw Edema: A standard model for acute inflammation where a phlogistic agent, carrageenan, is injected into the subplantar region of a rat's paw, causing a localized inflammatory response.[2] The volume of the paw is measured at various time points after carrageenan injection to assess the extent of edema and the inhibitory effect of the test compound.

• Carrageenan-Induced Pleurisy: In this model, carrageenan is injected into the pleural cavity of a rat, inducing an acute inflammatory response characterized by the accumulation of fluid (exudate) and inflammatory cells (primarily neutrophils).[3][4] The volume of the pleural exudate and the number of migrated cells are quantified to evaluate the anti-inflammatory activity of the test compound.

• Arachidonic Acid-Induced Ear Edema: Topical application of arachidonic acid to a mouse's ear induces a rapid and intense inflammatory response, including redness and swelling.[5][6] This model is particularly useful for evaluating inhibitors of arachidonic acid metabolism, such as 5-lipoxygenase inhibitors. The thickness of the ear is measured to quantify the edematous response and the efficacy of topically or orally administered anti-inflammatory agents.

Mandatory Visualization

Caption: SCH 40120 inhibits the 5-lipoxygenase (5-LOX) enzyme in the arachidonic acid cascade.

Caption: Workflow for the carrageenan-induced pleurisy model in rats.

References

• 1. NPC 15669 inhibits the reversed passive Arthus reaction in rats by blocking neutrophil recruitment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carrageenan-Induced Pleurisy [bio-protocol.org]
• 4. Further studies on carrageenan-induced pleurisy in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The mouse ear inflammatory response to topical arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mouse ear inflammatory response to topical arachidonic acid. | Semantic Scholar [semanticscholar.org]

Safety & Regulatory Compliance

Navigating the Disposal of SCH 40120: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. This document provides a comprehensive guide to the proper disposal procedures for SCH 40120, a 5-lipoxygenase inhibitor. In the absence of a specific Safety Data Sheet (SDS), this guidance is based on general best practices for the disposal of research chemicals with similar properties.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department and a certified chemical waste disposal contractor to ensure full compliance with all federal, state, and local regulations.

Understanding the Compound: SCH 40120

Core Principles of SCH 40120 Disposal

The primary goal of proper chemical disposal is to ensure the safety of laboratory personnel and the protection of the environment. The following principles should guide all disposal-related activities for SCH 40120:

• Waste Minimization: Plan experiments to use the minimum amount of SCH 40120 necessary.

• Segregation: Do not mix SCH 40120 waste with other chemical waste streams unless explicitly permitted by your EHS department.

• Labeling: All waste containers must be clearly and accurately labeled with the full chemical name ("SCH 40120" and "10-(3-chlorophenyl)-6,8,9,10-tetrahydrobenzo[b][1][2]naphthyridin-5(7H)-one"), the CAS number (110545-79-4), and the appropriate hazard warnings.

• Containment: Use appropriate, sealed, and chemically resistant containers for all SCH 40120 waste.

Personal Protective Equipment (PPE)

When handling SCH 40120 for disposal, the following minimum PPE should be worn:

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Nitrile or other chemically resistant gloves.
Body Protection	A lab coat or chemical-resistant apron.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling powders outside of a fume hood or if there is a risk of aerosolization. Consult your institution's safety protocols.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of pure SCH 40120 and contaminated materials.

1. Waste Collection:

• Solid Waste:

  • Carefully sweep up any solid SCH 40120, avoiding the creation of dust.

  • Place the solid waste into a clearly labeled, sealed, and durable waste container.

• Contaminated Labware (e.g., pipette tips, gloves, vials):

  • Collect all disposables that have come into contact with SCH 40120 in a designated, labeled waste bag or container.

• Liquid Waste (if dissolved in a solvent):

  • Collect in a dedicated, labeled, and sealed waste container made of a material compatible with the solvent used.

  • Do not mix with other solvent waste streams.

2. Waste Storage:

• Store the sealed waste container in a designated and secure hazardous waste accumulation area.

• Ensure the storage area is well-ventilated and away from incompatible materials.

3. Waste Disposal:

• Arrange for the pickup and disposal of the SCH 40120 waste through your institution's EHS department or a licensed chemical waste disposal company.

• Provide the disposal company with all available information about the compound.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of SCH 40120.

Disposal workflow for SCH 40120.

Spill and Emergency Procedures

In the event of a spill of SCH 40120, follow these steps:

• Evacuate: Immediately evacuate the area and alert others.

• Isolate: Secure the area to prevent unauthorized entry.

• Report: Notify your supervisor and your institution's EHS department.

• Cleanup (if trained and safe to do so):

  • Wear appropriate PPE.

  • For small spills of solid material, carefully sweep or vacuum the material and place it in a labeled waste container. Avoid creating dust.

  • For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed, labeled waste container.

  • For large spills, wait for trained emergency response personnel.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of SCH 40120, thereby protecting themselves, their colleagues, and the environment.

References

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Statement concerning the assessment of environmental fate and behaviour and ecotoxicology in the context of the pesticides peer review of the active substance dimoxystrobin - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Handling Protocols for SCH 40120

When working with SCH 40120, a compound that may cause skin and eye irritation, allergic skin reactions, respiratory irritation, and is suspected of causing genetic defects, stringent adherence to safety protocols is paramount to ensure the well-being of laboratory personnel and the integrity of research. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, focusing on personal protective equipment (PPE), operational plans for handling, and proper disposal methods.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling SCH 40120. Consistent and correct use of this equipment is mandatory to minimize exposure and associated risks.

PPE Category	Specification	Standard Compliance
Eye and Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.	OSHA 29 CFR 1910.133 or European Standard EN166[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.	Consult with your institution's safety officer for specific material recommendations.
Respiratory Protection	Required when vapors, aerosols, or dusts are generated.	NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Procedural Guidance: Handling and Disposal of SCH 40120

Following standardized procedures for handling and disposal is critical for maintaining a safe laboratory environment.

Laboratory Handling Protocol

• Engineering Controls : Always handle SCH 40120 in a well-ventilated area.[1] The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

• Donning PPE : Before handling the compound, put on all required personal protective equipment as detailed in the table above.

• Avoiding Contact : Take extreme care to prevent contact with eyes, skin, and clothing.[1] Do not ingest or inhale the substance.[1]

• Hygiene Practices : After handling, wash hands and face thoroughly. Contaminated work clothing should not be allowed out of the laboratory.

• Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following steps must be taken:

• Spill Containment : For spills, ensure the area is well-ventilated and restrict access.

• Clean-up : Carefully sweep or shovel the solid material into a suitable, labeled container for disposal.[1] Avoid generating dust.

• Disposal : Dispose of the waste in accordance with all applicable federal, state, and local regulations. Do not allow the product to enter drains or waterways, as it is harmful to aquatic life.

• Decontamination : Thoroughly clean the spill area after the material has been removed.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling SCH 40120 in a laboratory setting, from preparation to disposal, emphasizing critical safety checkpoints.

Caption: Workflow for Safe Handling of SCH 40120.

References

• 1. fishersci.com [fishersci.com]